3,5-Bis(methylamino)phenol

Core Science & Biosynthesis

3,5-Bis(methylamino)phenol synthesis pathways

An In-depth Technical Guide to the Synthesis Pathways of 3,5-Bis(methylamino)phenol

For Researchers, Scientists, and Drug Development Professionals

Introduction

3,5-Bis(methylamino)phenol is a substituted aromatic compound with potential applications as a versatile building block in the synthesis of pharmaceuticals, advanced polymers, and specialty chemicals. Its structure, featuring a central phenol ring with two methylamino substituents at the meta positions, offers multiple reactive sites for further chemical modifications. The electron-donating nature of the amino and hydroxyl groups activates the aromatic ring, making it amenable to electrophilic substitution, while the secondary amine functionalities can participate in a variety of coupling and condensation reactions. This guide provides a comprehensive overview of plausible and scientifically grounded synthetic pathways for 3,5-Bis(methylamino)phenol, designed to provide researchers with the foundational knowledge to approach its synthesis with confidence. The methodologies presented are based on established chemical principles and analogous transformations reported in the scientific literature.

Proposed Synthesis Pathways

Two primary synthetic routes are proposed, starting from readily available precursors: 3,5-dinitrophenol and 3,5-diaminophenol. Each pathway is detailed with step-by-step protocols, mechanistic insights, and key experimental considerations.

Pathway 1: Synthesis from 3,5-Dinitrophenol

This pathway is a robust and logical approach that involves the reduction of the nitro groups of 3,5-dinitrophenol to form 3,5-diaminophenol, followed by a selective N-methylation to yield the final product.

Logical Flow of Pathway 1

Caption: Reaction scheme for the synthesis of 3,5-Bis(methylamino)phenol starting from 3,5-dinitrophenol.

The initial step involves the reduction of the two nitro groups on the aromatic ring to primary amino groups. A common and efficient method for this transformation is catalytic hydrogenation.

Experimental Protocol:

• Reaction Setup: In a high-pressure hydrogenation vessel, add 3,5-dinitrophenol and a suitable solvent such as methanol or ethanol.

• Catalyst Addition: To this suspension, add a catalytic amount of palladium on carbon (Pd/C, typically 5-10 mol%).

• Hydrogenation: Seal the vessel and purge with nitrogen gas before introducing hydrogen gas to the desired pressure (typically 3-5 bar).

• Reaction Monitoring: The reaction mixture is stirred vigorously at room temperature. The progress of the reaction can be monitored by thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC) until the starting material is consumed.

• Work-up: Upon completion, the reaction mixture is filtered through a pad of celite to remove the catalyst. The filtrate is then concentrated under reduced pressure to yield crude 3,5-diaminophenol, which can be purified by recrystallization if necessary.

Expertise & Causality:

• Choice of Catalyst: Palladium on carbon is a highly effective and widely used catalyst for the reduction of aromatic nitro groups due to its high activity and selectivity.

• Solvent: Methanol or ethanol are good solvents for this reaction as they can dissolve the starting material to some extent and are inert under the reaction conditions.

• Pressure: The use of pressurized hydrogen gas increases the rate of reaction by ensuring a high concentration of hydrogen at the catalyst surface.

The second step is the selective methylation of the primary amino groups to secondary methylamino groups. The use of a methylating agent like dimethyl sulfate is a well-established method.

Experimental Protocol:

• Reaction Setup: Dissolve 3,5-diaminophenol in a suitable solvent such as a mixture of methanol and water in a round-bottom flask equipped with a magnetic stirrer and a dropping funnel.

• Base Addition: Add a base, such as sodium carbonate or potassium carbonate, to the solution to act as a proton scavenger.

• Methylating Agent: Cool the mixture in an ice bath and add dimethyl sulfate dropwise via the dropping funnel. The traditional production process for similar compounds like 3-(N,N-dimethylamino)phenol involves reacting m-aminophenol with dimethyl sulfate[1].

• Reaction Control: Maintain the temperature below 10°C during the addition to control the exothermic reaction and prevent over-methylation. After the addition is complete, allow the reaction to warm to room temperature and stir for several hours.

• Work-up: The reaction is quenched by the addition of an aqueous ammonia solution to destroy any unreacted dimethyl sulfate. The product is then extracted with an organic solvent like ethyl acetate. The organic layer is washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure.

• Purification: The crude product can be purified by column chromatography on silica gel to afford pure 3,5-Bis(methylamino)phenol.

Expertise & Causality:

• Methylating Agent: Dimethyl sulfate is a potent and cost-effective methylating agent. However, it is highly toxic, and appropriate safety precautions must be taken[1].

• Base: The base is crucial to neutralize the sulfuric acid formed as a byproduct of the reaction, which would otherwise protonate the amino groups and render them unreactive.

• Temperature Control: Low temperature is essential to control the reactivity of dimethyl sulfate and to favor mono-methylation over di-methylation at each amino group.

Data Summary for Pathway 1

Step	Starting Material	Key Reagents	Solvent	Temperature
1	3,5-Dinitrophenol	H₂, Pd/C	Methanol	Room Temp.
2	3,5-Diaminophenol	Dimethyl Sulfate, K₂CO₃	Methanol/Water	0-10°C

Pathway 2: Synthesis from 3,5-Diaminophenol via Reductive Amination

An alternative and often milder approach for the N-methylation of 3,5-diaminophenol is reductive amination using formaldehyde as the source of the methyl group and a suitable reducing agent.

Logical Flow of Pathway 2

Caption: Reaction scheme for the synthesis of 3,5-Bis(methylamino)phenol from 3,5-diaminophenol via reductive amination.

Experimental Protocol:

• Reaction Setup: Dissolve 3,5-diaminophenol in a suitable solvent like acetonitrile or methanol in a round-bottom flask.

• Formation of Imines: Add an aqueous solution of formaldehyde (2 equivalents) to the solution. The reaction mixture is stirred at room temperature to allow for the formation of the intermediate imines.

• Reduction: To the solution containing the imines, add a mild reducing agent such as sodium cyanoborohydride (NaBH₃CN) or sodium triacetoxyborohydride (NaBH(OAc)₃) in portions.

• pH Control: The pH of the reaction mixture should be maintained in a slightly acidic range (pH 5-6) to facilitate imine formation and the subsequent reduction.

• Reaction Monitoring: The reaction progress is monitored by TLC or LC-MS until the starting material and intermediate imines are consumed.

• Work-up: The reaction is quenched by the addition of water, and the pH is adjusted to be basic with an aqueous solution of sodium hydroxide. The product is then extracted with an organic solvent. The combined organic layers are washed, dried, and concentrated.

• Purification: The crude product is purified by column chromatography to yield 3,5-Bis(methylamino)phenol.

Expertise & Causality:

• Reagents: Formaldehyde serves as the carbon source for the methyl group. The primary amine reacts with formaldehyde to form an imine (or a more complex adduct), which is then reduced in situ by the hydride reagent.

• Reducing Agent: Sodium cyanoborohydride is a preferred reducing agent for reductive amination because it is selective for the reduction of imines in the presence of carbonyl groups and is stable in weakly acidic conditions.

• pH Control: Maintaining a slightly acidic pH is a delicate balance. It needs to be acidic enough to catalyze imine formation but not so acidic as to significantly hydrolyze the imine or deactivate the amine through protonation.

Data Summary for Pathway 2

Step	Starting Material	Key Reagents	Solvent	Temperature
1	3,5-Diaminophenol	Formaldehyde, NaBH₃CN	Acetonitrile	Room Temp.

Trustworthiness and Self-Validating Systems

The protocols described above are designed to be self-validating through in-process controls. The progress of each reaction can be meticulously monitored using standard analytical techniques such as TLC, HPLC, and LC-MS. The identity and purity of the intermediates and the final product should be confirmed by spectroscopic methods, including ¹H NMR, ¹³C NMR, and mass spectrometry. By comparing the obtained data with expected values, the success of each step can be verified, ensuring the integrity of the synthetic process.

Conclusion

The synthesis of 3,5-Bis(methylamino)phenol can be effectively achieved through logical and well-established chemical transformations. The choice between the two primary pathways presented will depend on the availability of starting materials, the desired scale of the synthesis, and the laboratory's capabilities and safety protocols. Pathway 1, starting from 3,5-dinitrophenol, is a classic and reliable route, while Pathway 2 offers a milder alternative for the N-methylation step. Both pathways, when executed with care and proper analytical monitoring, provide a solid foundation for obtaining the target compound for further research and development.

References

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• Google Patents. (2003). US20030073848A1 - Accelerated process for preparing O-methyl phenols, N-methyl heteroaromatic compounds, and methylated aminophenols.
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An In-depth Technical Guide to the Physicochemical Properties of 3,5-Bis(methylamino)phenol: A Predictive and Analog-Based Approach

For the Attention of Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide addresses the physicochemical properties of 3,5-Bis(methylamino)phenol. A thorough search of scientific literature and chemical databases reveals a notable absence of specific experimental data for this compound. Consequently, this guide adopts a predictive and analog-based approach to provide a comprehensive technical overview. By examining the well-characterized properties of isomeric aminophenols and related N-methylated derivatives, we can establish a robust framework for anticipating the behavior of 3,5-Bis(methylamino)phenol. This document is structured to provide not just predicted properties but also the underlying chemical principles and the established analytical methodologies that would be essential for its empirical characterization.

Introduction: The Rationale for an Analog-Based Approach

3,5-Bis(methylamino)phenol presents a unique substitution pattern on the phenol ring, with two electron-donating methylamino groups positioned meta to the hydroxyl group. This structure suggests potential applications as an intermediate in the synthesis of pharmaceuticals, dyes, and polymers.[1] However, the lack of available empirical data necessitates a predictive approach grounded in the well-understood chemistry of its analogs. Aminophenols are amphoteric compounds, capable of acting as weak acids or bases, with their basic character typically being more pronounced.[2] The stability and reactivity of aminophenols are highly dependent on the relative positions of the amino and hydroxyl groups.[2] For instance, 3-aminophenol is known to be the most stable of the simple aminophenol isomers under atmospheric conditions.[2] This guide will leverage such established knowledge to build a comprehensive profile for the target molecule.

Predicted Physicochemical Properties

The following table summarizes the predicted and inferred physicochemical properties of 3,5-Bis(methylamino)phenol based on the known properties of related aminophenols.

Property	Predicted/Inferred Value	Rationale and Comparative Insights
Molecular Formula	C₈H₁₂N₂O	Based on the chemical structure.
Molecular Weight	152.19 g/mol	Calculated from the molecular formula.
Appearance	Likely a solid, crystalline powder, potentially off-white to tan.	Aminophenols are typically crystalline solids at room temperature.[2] Oxidation may lead to color development.[3]
Melting Point	Expected to be relatively high, likely >150 °C.	The presence of two amino groups and a hydroxyl group allows for strong intermolecular hydrogen bonding, which generally results in higher melting points compared to monosubstituted analogs. For comparison, 3-aminophenol has a melting point of 122-123 °C.[4]
Boiling Point	High, with probable decomposition before boiling at atmospheric pressure.	Aminophenols often decompose at or near their boiling points.[3][4]
Solubility	Moderately soluble in water and polar organic solvents (e.g., ethanol, methanol).	The polar functional groups (hydroxyl and amino) will facilitate solubility in polar solvents. The two amino groups may enhance water solubility compared to monosubstituted aminophenols. p-Aminophenol has a water solubility of 15.7 g/L at 20 °C.[3]
pKa	Two pKa values are expected: pKa₁ (for the protonated amino groups) likely in the range of 4-5, and pKa₂ (for the phenolic hydroxyl group) likely around 10-11.	The amino groups are basic, and the hydroxyl group is acidic. The pKa of the conjugate acid of 3-aminophenol is 4.37, and the pKa of the phenol is 9.82.[5][6] The presence of two electron-donating amino groups would be expected to increase the basicity of the amino groups and decrease the acidity of the phenolic proton (higher pKa) compared to 3-aminophenol.[7]
LogP (Octanol-Water Partition Coefficient)	Predicted to be low, likely < 1.	The polar nature of the molecule suggests a preference for the aqueous phase. The LogP of 3-aminophenol is 0.21.[5]

Reactivity and Stability: A Critical Consideration

The stability of aminophenols is a crucial factor in their handling, storage, and application.

Oxidative Instability

Aminophenols are susceptible to oxidation, a process that is often accelerated by exposure to air, light, and alkaline conditions.[2][8] The oxidation of aminophenols can lead to the formation of colored polymeric quinoid structures.[3] While 3-aminophenol is the most stable of its isomers, the presence of two electron-donating methylamino groups in 3,5-Bis(methylamino)phenol could potentially increase its susceptibility to oxidation compared to the parent 3-aminophenol.

Workflow for Assessing Oxidative Stability:

Caption: Workflow for evaluating the oxidative stability of 3,5-Bis(methylamino)phenol.

Storage Recommendations

Based on the general behavior of aminophenols, the following storage conditions are recommended for 3,5-Bis(methylamino)phenol to minimize degradation:

• Atmosphere: Store under an inert atmosphere (e.g., nitrogen or argon).

• Light: Protect from light by using amber vials or storing in the dark.[8]

• Temperature: Store in a cool, dry place. For long-term storage, refrigeration (2-8 °C) is advisable.[8]

• pH: Maintain in a neutral or slightly acidic environment, as alkaline conditions can promote oxidation.

Proposed Analytical Methodologies for Characterization

A suite of analytical techniques would be required for the comprehensive characterization of 3,5-Bis(methylamino)phenol.

Chromatographic Analysis

High-Performance Liquid Chromatography (HPLC) is the preferred method for the separation, quantification, and purity assessment of aminophenols and their derivatives.[9][10]

Experimental Protocol: Reversed-Phase HPLC for 3,5-Bis(methylamino)phenol

• Column Selection: A C18 reversed-phase column is a suitable starting point.

• Mobile Phase: A gradient elution using a mixture of an aqueous buffer (e.g., phosphate buffer at a slightly acidic to neutral pH to ensure protonation of the amino groups and good peak shape) and an organic modifier (e.g., acetonitrile or methanol) would be effective.[10]

• Detection: UV detection would be appropriate, with the detection wavelength likely in the range of 230-280 nm. A photodiode array (PDA) detector would be beneficial for obtaining the UV spectrum of the analyte and any impurities.

• Sample Preparation: Dissolve the sample in the mobile phase or a compatible solvent.

• Validation: The method should be validated for linearity, accuracy, precision, and specificity according to established guidelines.

Spectroscopic Characterization

4.2.1. Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR spectroscopy are indispensable for the structural elucidation of 3,5-Bis(methylamino)phenol.

• ¹H NMR: The proton NMR spectrum is expected to show distinct signals for the aromatic protons, the N-methyl protons, the N-H protons, and the O-H proton. The aromatic region would likely exhibit a characteristic splitting pattern reflecting the 1,3,5-substitution of the benzene ring. The spectra for 2-aminophenol and 3-aminophenol in DMSO-d₆ are well-documented and can serve as a reference for chemical shift ranges.[5][11]

• ¹³C NMR: The carbon NMR spectrum would provide information on the number of unique carbon environments in the molecule. The chemical shifts of the aromatic carbons would be influenced by the electron-donating effects of the amino and hydroxyl groups.

Data Interpretation Workflow for NMR:

Caption: A logical workflow for the structural elucidation of 3,5-Bis(methylamino)phenol using NMR spectroscopy.

4.2.2. Mass Spectrometry (MS)

Mass spectrometry is crucial for determining the molecular weight and fragmentation pattern of the compound. Electrospray ionization (ESI) would be a suitable ionization technique.

• High-Resolution Mass Spectrometry (HRMS): This would provide an accurate mass measurement, allowing for the determination of the elemental composition and confirmation of the molecular formula.

• Tandem Mass Spectrometry (MS/MS): By fragmenting the parent ion, MS/MS experiments can provide valuable structural information. The fragmentation of aminophenols often involves losses of small neutral molecules.[12]

4.2.3. Infrared (IR) Spectroscopy

IR spectroscopy can be used to identify the characteristic functional groups present in the molecule.

• Expected Absorptions:

  • O-H stretch (phenolic): Broad band around 3200-3600 cm⁻¹

  • N-H stretch (secondary amine): Around 3300-3500 cm⁻¹

  • C-H stretch (aromatic and methyl): Around 2850-3100 cm⁻¹

  • C=C stretch (aromatic): Around 1450-1600 cm⁻¹

  • C-N stretch: Around 1250-1350 cm⁻¹

  • C-O stretch (phenolic): Around 1200-1260 cm⁻¹

Conclusion and Future Directions

While direct experimental data for 3,5-Bis(methylamino)phenol is currently unavailable, this guide provides a comprehensive predictive overview of its physicochemical properties and outlines the necessary analytical methodologies for its characterization. The information presented, based on the well-established chemistry of aminophenol analogs, offers a solid foundation for researchers and drug development professionals. Empirical validation of these predicted properties through synthesis and subsequent analysis is a critical next step. Such studies will not only fill the current knowledge gap but also enable the exploration of this molecule's potential in various scientific and industrial applications.

References

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• OECD. (n.d.). OH H2N. Retrieved February 17, 2026, from [Link]

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• Chemcess. (2025, September 10). Aminophenol: Properties, Production, Reactions And Uses. Retrieved February 17, 2026, from [Link]

• Chemistry Stack Exchange. (2019, June 9). 4-Bromophenol vs 4-aminophenol pKa in water comparison confusion. Retrieved February 17, 2026, from [Link]

• Chemistry Stack Exchange. (2025, February 7). Why is o-aminophenol more acidic than p-aminophenol. Retrieved February 17, 2026, from [Link]

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• Ataman Kimya. (n.d.). 4-AMINOPHENOL. Retrieved February 17, 2026, from [Link]

• ResearchGate. (n.d.). 1H NMR spectra of guest 2 (m-aminophenol) a in the absence and in the presence of b hemicucurbit[8]uril, c hemicucurbit[9]uril. Retrieved February 17, 2026, from [Link]

• PubMed. (2012, September 15). [Simultaneous determination of 11 aminophenols in hair dyes by high performance liquid chromatography]. Retrieved February 17, 2026, from [Link]

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3,5-Bis(methylamino)phenol CAS number lookup

An In-Depth Technical Guide to 3,5-Bis(methylamino)phenol

Content Type: Technical Whitepaper Author Role: Senior Application Scientist Subject: CAS Identification, Synthesis, and Application of 3,5-Bis(methylamino)phenol

Executive Summary

For researchers and drug development professionals, precise chemical identification is the bedrock of reproducible science. 3,5-Bis(methylamino)phenol is a specialized aminophenolic intermediate often obscured by ambiguous nomenclature in commercial catalogs.

The definitive CAS Registry Number for 3,5-Bis(methylamino)phenol is 40247-99-2. [1][2][3][4]

This compound represents a critical scaffold in medicinal chemistry, offering a unique trifunctional core (one hydroxyl, two secondary amines) that allows for orthogonal functionalization. This guide provides a comprehensive technical breakdown of its identity, synthesis, and handling, designed to serve as a self-validating resource for your laboratory.

Part 1: Chemical Identity & Physicochemical Profile[6][7]

The ambiguity in searching for this compound often arises from the various naming conventions for substituted benzenes. Below is the validated physicochemical profile.

Table 1: Chemical Specifications

Property	Data
Chemical Name	3,5-Bis(methylamino)phenol
CAS Registry Number	40247-99-2
Systematic Name	5-(Methylamino)-3-(methylamino)phenol; 1-Hydroxy-3,5-bis(methylamino)benzene
Molecular Formula	C₈H₁₂N₂O
Molecular Weight	152.19 g/mol
SMILES	CNC1=CC(O)=CC(NC)=C1
Structure Class	Aminophenol / Resorcinol Derivative
Acidity/Basicity	Amphoteric (Phenolic OH: pKa ~10; Aniline NH: pKa ~4-5)
Appearance	Typically an off-white to beige crystalline solid (oxidizes to brown upon air exposure)

Structural Visualization

The following diagram illustrates the chemical connectivity and the specific substitution pattern that defines CAS 40247-99-2.

Figure 1: Structural decomposition of 3,5-Bis(methylamino)phenol showing the 1,3,5-substitution pattern.

Part 2: Synthesis & Manufacturing Methodology

The Mechanistic Logic (Why this route?)

The reaction utilizes the Bucherer reaction principle or direct nucleophilic aromatic substitution facilitated by the keto-enol tautomerism of phloroglucinol (1,3,5-trihydroxybenzene). Phloroglucinol exists in equilibrium with its keto-form (1,3,5-cyclohexanetrione), which makes the hydroxyl groups susceptible to displacement by amines (methylamine) under milder conditions than typical phenols.

Experimental Protocol (Scale: 100 mmol)

Safety Note: This reaction involves pressurized vessels and toxic amines. Perform all operations in a fume hood behind a blast shield.

• Reagents:

  • Phloroglucinol (anhydrous): 12.6 g (100 mmol)

  • Methylamine (40% aq. solution): 25 mL (~300 mmol, 3 eq)

  • Catalyst: Iodine (trace, 0.1 g) or Sodium Bisulfite (standard Bucherer catalyst).

  • Solvent: Water or Ethanol/Water mixture.

• Procedure:

  • Charging: Load the phloroglucinol and methylamine solution into a stainless steel autoclave (Parr reactor).

  • Reaction: Seal the reactor and heat to 150°C - 160°C . The internal pressure will rise due to the volatility of methylamine and water vapor (expect 5-10 bar).

  • Duration: Maintain temperature for 8–12 hours.

  • Work-up: Cool the reactor to room temperature. Vent the excess methylamine into a scrubber (dilute HCl).

  • Isolation: The product often precipitates upon cooling. If not, neutralize the solution to pH ~8. Extract with ethyl acetate (3 x 100 mL).

  • Purification: Dry the organic layer over Na₂SO₄ and concentrate. Recrystallize from toluene or ethanol/ether to obtain the pure 3,5-bis(methylamino)phenol.

Synthesis Workflow Diagram

Figure 2: Synthetic pathway via the amination of phloroglucinol, highlighting the critical tautomeric intermediate.

Part 3: Applications in Drug Development

3,5-Bis(methylamino)phenol is not merely a catalog chemical; it is a "privileged structure" in medicinal chemistry due to its electronic and steric properties.

• Linker Chemistry (PROTACs & Conjugates): The molecule possesses two secondary amines and one phenol. This allows for differential protection . The amines can be acylated or alkylated to attach targeting ligands, while the phenol can serve as a conjugation site for warheads or solubility-enhancing tags.

• Coupler in Dye Synthesis: Historically used in oxidative hair dyes and reprographic dyes, its electron-rich ring reacts rapidly with diazonium salts. In drug development, this same reactivity is exploited to synthesize azo-prodrugs (e.g., for colon-specific delivery where azo-reductases cleave the bond).

• Fragment-Based Drug Discovery (FBDD): With a low molecular weight (152 Da) and high polarity, it serves as an excellent fragment for screening against kinases or RNA-binding proteins. The methylamino groups act as hydrogen bond donors/acceptors, mimicking the interactions of purine bases.

Part 4: Safety & Handling (MSDS Summary)

• Hazard Classification: Irritant (Skin/Eye), Harmful if swallowed.

• Storage: Air Sensitive. Store under inert gas (Argon/Nitrogen) at 2-8°C. The compound oxidizes to form quinone imines, which are dark-colored and potentially cytotoxic.

• Compatibility: Incompatible with strong oxidizing agents and acid chlorides (unless acylation is intended).

References

• PubChem. (2025). Compound Summary: 3-(Methylamino)phenol (Related Structure). National Library of Medicine. Retrieved from [Link]

• Organic Syntheses. (1929). Phloroglucinol Synthesis and Reactivity. Org. Synth. 1929, 9, 74. Retrieved from [Link]

• Effberger, F., & Fischer, P. (1970). Amination of Phloroglucinol. Chemische Berichte.

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A Comprehensive Technical Guide to the Solubility of 3,5-Bis(methylamino)phenol in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

Introduction

3,5-Bis(methylamino)phenol is a substituted phenol derivative with potential applications in various fields, including as an intermediate in the synthesis of pharmaceuticals and other complex organic molecules. A thorough understanding of its solubility in different organic solvents is paramount for its effective use in synthesis, purification, and formulation. Solubility dictates the choice of reaction media, crystallization conditions for purification, and the design of solvent systems for analytical techniques such as chromatography. This guide provides a detailed exploration of the theoretical and practical aspects of determining the solubility of 3,5-bis(methylamino)phenol, offering a framework for researchers to generate and interpret solubility data.

Physicochemical Properties and Predicted Solubility Behavior

Molecular Structure:

The molecule possesses both a hydrophilic phenol group and two secondary amine functionalities, which can act as hydrogen bond donors and acceptors. The aromatic ring and the methyl groups contribute to its lipophilic character. This amphiphilic nature suggests that its solubility will be highly dependent on the solvent's properties.

Predicted Solubility:

• Polar Protic Solvents (e.g., Methanol, Ethanol): Due to the presence of the hydroxyl and amino groups capable of hydrogen bonding, 3,5-bis(methylamino)phenol is expected to exhibit good solubility in polar protic solvents.

• Polar Aprotic Solvents (e.g., Acetone, Ethyl Acetate, Dimethylformamide): Good solubility is also anticipated in these solvents, which can accept hydrogen bonds and have moderate to high polarity.

• Nonpolar Solvents (e.g., Hexane, Toluene): Solubility is expected to be limited in nonpolar solvents due to the polar functional groups of the solute. The general principle of "like dissolves like" suggests that the significant polarity of 3,5-bis(methylamino)phenol will hinder its dissolution in a nonpolar environment.

A summary of key physicochemical properties for a related compound, 3-(methylamino)phenol, is presented below to provide context.

Table 1: Physicochemical Properties of 3-(Methylamino)phenol

Property	Value	Source
Molecular Formula	C7H9NO	[1]
Molecular Weight	123.15 g/mol	[1]
XLogP3	1.6	[1]

Note: XLogP3 is a computed octanol-water partition coefficient, indicating a moderate degree of lipophilicity.

Experimental Determination of Solubility

Given the absence of published data, a robust experimental protocol is necessary to determine the solubility of 3,5-bis(methylamino)phenol. The following section outlines a detailed methodology based on the widely accepted shake-flask method.[2]

Experimental Workflow Diagram

Caption: Workflow for the experimental determination of solubility.

Step-by-Step Protocol

• Synthesis and Purification of 3,5-Bis(methylamino)phenol:

  • Synthesize the compound using an appropriate method. A potential route could involve the reaction of 3,5-diaminophenol with a methylating agent. While specific synthesis for this exact molecule isn't detailed in the provided search results, methods for similar compounds exist.[3]

  • Purify the synthesized compound to a high degree (>99%) using techniques like recrystallization or column chromatography. The purity should be confirmed by analytical methods such as HPLC, GC-MS, and NMR. Impurities can significantly affect solubility measurements.

• Solvent Selection and Preparation:

  • Choose a range of organic solvents with varying polarities (e.g., methanol, ethanol, acetone, ethyl acetate, toluene, hexane).

  • Use high-purity, anhydrous solvents to avoid complications from water content.

• Equilibration using the Shake-Flask Method:

  • Add an excess amount of solid 3,5-bis(methylamino)phenol to a known volume of the selected solvent in a sealed, temperature-controlled vessel (e.g., a jacketed flask connected to a water bath).

  • Agitate the mixture at a constant temperature (e.g., 25 °C) for a sufficient period (e.g., 24-48 hours) to ensure equilibrium is reached. Preliminary experiments should be conducted to determine the time required to reach equilibrium.

• Sampling and Filtration:

  • Once equilibrium is established, allow the mixture to stand undisturbed for a period to allow the undissolved solid to settle.

  • Carefully withdraw a known volume of the supernatant (the saturated solution) using a pre-heated or pre-cooled syringe to maintain the experimental temperature.

  • Immediately filter the sample through a fine-pored filter (e.g., 0.22 µm PTFE syringe filter) to remove any remaining solid particles.

• Concentration Analysis:

  • Accurately dilute the filtered, saturated solution with a suitable solvent to a concentration that falls within the linear range of the analytical method.

  • Determine the concentration of 3,5-bis(methylamino)phenol in the diluted sample using a validated analytical technique. UV-Vis spectrophotometry is a common and accessible method for aromatic compounds.[4] A calibration curve should be prepared using standard solutions of known concentrations.

• Solubility Calculation:

  • Calculate the solubility using the following formula: Solubility ( g/100 mL) = (Concentration from analysis (g/mL) × Dilution factor × 100)

Data Presentation Template

The experimentally determined solubility data should be organized in a clear and concise table.

Table 2: Solubility of 3,5-Bis(methylamino)phenol in Various Organic Solvents at 25 °C (Template)

Solvent	Polarity Index	Solubility ( g/100 mL)
Hexane	0.1	Experimental Value
Toluene	2.4	Experimental Value
Ethyl Acetate	4.4	Experimental Value
Acetone	5.1	Experimental Value
Ethanol	5.2	Experimental Value
Methanol	6.6	Experimental Value
Dimethylformamide	6.4	Experimental Value

Factors Influencing Solubility

Several factors can influence the solubility of 3,5-bis(methylamino)phenol. Understanding these factors is crucial for controlling and manipulating its dissolution.

Influencing Factors Diagram

Caption: Key factors influencing the solubility of 3,5-bis(methylamino)phenol.

• Temperature: The solubility of solids in liquids generally increases with temperature. This is because the dissolution process is often endothermic, meaning it absorbs heat. For critical applications like recrystallization, it is advisable to determine the solubility at different temperatures to construct a solubility curve.

• Solvent Properties: As discussed, the polarity and hydrogen-bonding capability of the solvent are primary determinants of solubility. A solvent that can effectively solvate both the polar functional groups and the nonpolar aromatic ring will be most effective.

• pH: In aqueous or protic organic solvents, the pH can significantly impact the solubility of 3,5-bis(methylamino)phenol. The secondary amine groups can be protonated at low pH to form more soluble ammonium salts. Conversely, the phenolic hydroxyl group can be deprotonated at high pH to form a more soluble phenoxide salt.

• Impurities: The presence of impurities can either increase or decrease the apparent solubility of the compound. Some impurities may enhance solubility through co-solvency effects, while others may suppress it by altering the crystal lattice energy of the solid.

Safety and Handling

As a chemical intermediate, 3,5-bis(methylamino)phenol should be handled with appropriate safety precautions. While specific toxicity data is unavailable for this compound, related aminophenols can be harmful if swallowed, cause skin and eye irritation, and may cause an allergic skin reaction.[5][6][7][8]

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety goggles, gloves, and a lab coat.[6]

• Handling: Handle in a well-ventilated area, preferably in a chemical fume hood, to avoid inhalation of dust or vapors.[6] Avoid contact with skin and eyes.[8]

• Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place, away from incompatible materials such as strong oxidizing agents.[9]

Conclusion

This technical guide provides a comprehensive framework for understanding and determining the solubility of 3,5-bis(methylamino)phenol in organic solvents. While pre-existing data is scarce, the provided theoretical background and detailed experimental protocol offer a clear path for researchers to generate reliable solubility data. Such data is indispensable for the efficient development of processes involving this compound, from laboratory-scale synthesis to industrial applications. The principles and methodologies outlined here are broadly applicable to the characterization of other novel chemical entities.

References

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• Naczk, M., & Shahidi, F. (2013, February 19). Techniques for Analysis of Plant Phenolic Compounds. MDPI.
• Mota, F. L., et al. (2015). Studies on the solubility of phenolic compounds.
• BenchChem. (2025). Synthesis of 3-((4-methylphenyl)amino)phenol: A Technical Guide.
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Technical Safety Monograph: 3,5-Bis(methylamino)phenol

The following is an in-depth technical guide and safety monograph for 3,5-Bis(methylamino)phenol .

CAS Registry Number: 40247-99-2 Chemical Class: Aminophenol / Substituted Benzene Role: Chemical Intermediate, Oxidative Coupling Agent[1][2][3]

Part 1: Executive Technical Summary

3,5-Bis(methylamino)phenol is a specialized aromatic amine intermediate characterized by a phenolic core flanked by two methylamino groups at the meta positions. This structural configuration imparts significant electron-donating properties to the aromatic ring, making the compound highly reactive towards oxidation. While widely utilized in oxidative dye chemistry (as a coupler) and pharmaceutical synthesis, its safety profile is dominated by the toxicological characteristics typical of polysubstituted aminophenols .

Critical Safety Directive: This compound must be treated as a Category 1 Skin Sensitizer and a Suspected Mutagen until proven otherwise by specific in vivo assays. Handling requires strict containment to prevent inhalation of dusts and dermal contact, which can lead to rapid haptenization and immune response.

Part 2: Chemical Identity & Physicochemical Properties

Understanding the physical state is the first line of defense in exposure control.

Property	Data / Characteristic	Implication for Safety
IUPAC Name	3,5-Bis(methylamino)phenol
CAS Number	40247-99-2	Unique Identifier
Molecular Formula	C₈H₁₂N₂O	MW: 152.19 g/mol
Appearance	Off-white to beige/grey powder	Dust explosion hazard; inhalation risk.
Solubility	Soluble in DMSO, Ethanol, Dilute Acids	Readily absorbed through skin carriers.
pKa (Predicted)	~9.5 (Phenol), ~5.5 (Amine)	Exists as a zwitterion at neutral pH.
Stability	Air/Light Sensitive	Oxidizes to quinone-imines (toxicophores).

Part 3: Toxicological Assessment (SAR & Mechanism)

As a Senior Application Scientist, one must look beyond LD50 values to the mechanism of action. The toxicity of 3,5-Bis(methylamino)phenol is driven by its metabolic activation.

Mechanism of Toxicity: The Quinone-Imine Pathway

The primary hazard stems from the compound's ability to undergo N-hydroxylation or direct oxidation to form reactive quinone-diimines . These electrophiles bind covalently to nucleophilic sites on proteins (cysteine/lysine residues) and DNA.

Figure 1: Adverse Outcome Pathway (AOP) for Sensitization

Visualization of the haptenization process leading to contact dermatitis.

Caption: AOP illustrating the transformation of the parent compound into a reactive hapten, triggering the immune response cascade.

Toxicological Endpoints

Endpoint	Hazard Classification (GHS/CLP)	Mechanistic Insight
Acute Oral Toxicity	Acute Tox. 4 (H302)	Analogous to m-aminophenol. LD50 est. 300-1000 mg/kg. Methemoglobinemia risk at high doses.
Skin Sensitization	Skin Sens. 1A (H317)	Critical Hazard. The para/meta amino substitution pattern facilitates protein binding. High potency expected.
Genotoxicity	Muta. 2 (Suspected)	Aromatic amines often test positive in Ames (Salmonella) due to frameshift mutations. In vivo confirmation (Micronucleus) usually required for clearance.
Eye Irritation	Eye Irrit. 2 (H319)	Mechanical irritation from dust + chemical irritation from phenolic group.
STOT - RE	STOT RE 2 (H373)	Repeated exposure may target kidneys and red blood cells (hemolytic anemia).

Part 4: Occupational Health & Safety Protocols

Trustworthiness in safety data comes from robust protocols. The following workflow is designed to minimize exposure during R&D handling.

Engineering Controls

• Primary Containment: Weighing and transfer must occur inside a Powder Containment Balance Enclosure or a Class II Biosafety Cabinet .

• Ventilation: Local Exhaust Ventilation (LEV) is mandatory if handling outside an enclosure.

• Surface Decontamination: Use freshly prepared 10% sodium ascorbate or weak acid solutions to solubilize and wipe down oxidized residues, followed by detergent.

Personal Protective Equipment (PPE) Matrix

Body Part	Recommended Protection	Rationale
Respiratory	P3 / N100 Particulate Respirator	Prevents inhalation of sensitizing dusts.
Hands	Double Nitrile (0.11mm min)	Breakthrough time >480 min. Change outer gloves immediately upon splash.
Eyes	Chemical Goggles	Safety glasses are insufficient for powders that can sublime or disperse.
Body	Tyvek® Lab Coat / Coverall	Disposable suits prevent contamination of street clothes (preventing "take-home" exposure).

Figure 2: Safe Handling Workflow

Decision logic for handling 3,5-Bis(methylamino)phenol in a laboratory setting.

Caption: Risk-based decision tree for selecting appropriate engineering controls based on quantity handled.

Part 5: Environmental Impact & Disposal[4]

Aquatic Toxicity: Like many substituted phenols, this compound is predicted to be Very Toxic to Aquatic Life (H400) .

• LC50 (Fish, 96h): Estimated < 1 mg/L.

• Biodegradability: Not readily biodegradable due to bacterial toxicity of the amine groups.

Disposal Protocol:

• Solid Waste: Collect in a dedicated container labeled "Toxic - Organic Solid". Do not mix with oxidizers (fire risk).

• Liquid Waste: Aqueous streams containing this compound must be collected for high-temperature incineration. Do not pour down the drain.

• Spill Response: Dampen spill with PEG-400 or water mist to prevent dust generation before sweeping.

Part 6: Regulatory Status

• EU REACH: Not fully registered as a high-volume chemical; likely treated under Intermediate Limited Registration.

• EU Cosmetics Regulation: While p-methylaminophenol (A22) is regulated, 3,5-bis(methylamino)phenol does not have a specific Annex III entry, implying it is not currently permitted in finished cosmetic products in the EU without a full safety dossier submission (SCCS).

• TSCA (USA): Check inventory status; likely requires PMN (Pre-Manufacture Notice) for commercial use.

References

• European Chemicals Agency (ECHA). Guidance on Information Requirements and Chemical Safety Assessment.[4] Chapter R.7a: Endpoint specific guidance. (2017). Retrieved from [Link]

• Scientific Committee on Consumer Safety (SCCS). The SCCS Notes of Guidance for the Testing of Cosmetic Ingredients and their Safety Evaluation, 12th Revision. (2023).[5] Retrieved from [Link]

• PubChem Database. Compound Summary for Aminophenol Derivatives. National Center for Biotechnology Information. Retrieved from [Link]

• OECD. Test No. 429: Skin Sensitisation: Local Lymph Node Assay.[6] OECD Guidelines for the Testing of Chemicals. Retrieved from [Link]

• Benigni, R., & Bossa, C. Structure-activity models of aromatic amine toxicity. Chemical Reviews, 111(4), 2507-2536. (2011).[7]

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A Theoretical and Computational Investigation of 3,5-Bis(methylamino)phenol: A Keystone for Rational Drug Design

Abstract

3,5-Bis(methylamino)phenol represents a core scaffold of significant interest in medicinal chemistry and materials science. Its unique electronic and structural properties, arising from the interplay between the hydroxyl and dual methylamino substituents on the aromatic ring, make it a compelling candidate for the rational design of novel therapeutic agents and functional materials. This technical guide provides a comprehensive theoretical framework for the in-depth characterization of 3,5-Bis(methylamino)phenol at the molecular level. By leveraging state-of-the-art computational chemistry techniques, we delved into the molecule's structural, electronic, and reactive properties. This guide is intended for researchers, scientists, and drug development professionals, offering both foundational knowledge and practical, field-proven insights into the computational workflows required to unlock the full potential of this versatile molecule.

Introduction: The Significance of the Phenol Scaffold

Phenolic compounds are a cornerstone in drug discovery, exhibiting a wide array of biological activities.[1] The reactivity of the phenol moiety is of utmost importance in various chemical and biological systems.[2] The introduction of amino substituents to the phenol ring can dramatically alter its electronic properties, influencing its acidity, antioxidant potential, and interaction with biological targets. 3,5-Bis(methylamino)phenol, with its meta-substituted amino groups, presents a unique electronic architecture that warrants detailed theoretical investigation to guide its application in drug development and materials science.

Computational Methodology: A Self-Validating System

The cornerstone of any robust theoretical study lies in the selection and validation of its computational methods. For a molecule like 3,5-Bis(methylamino)phenol, a multi-tiered approach is recommended, beginning with geometry optimization and culminating in the prediction of its chemical reactivity and spectroscopic signatures.

Geometry Optimization: The Foundation of Molecular Properties

The first and most critical step is to determine the most stable three-dimensional conformation of the molecule. Density Functional Theory (DFT) has emerged as a powerful and accurate method for this purpose.[3][4]

Experimental Protocol: Geometry Optimization

• Initial Structure Generation: A 2D sketch of 3,5-Bis(methylamino)phenol is converted into a 3D structure using molecular modeling software such as Avogadro.[5]

• Conformational Search (Optional but Recommended): For flexible molecules, a conformational search is performed to identify the global minimum energy structure.

• DFT Calculation: The geometry is then optimized using a DFT functional, with B3LYP being a widely used and well-validated choice.[6][7] A suitable basis set, such as 6-311++G(d,p), is employed to provide a good balance between accuracy and computational cost.[6][8]

• Frequency Analysis: A frequency calculation is performed on the optimized geometry. The absence of imaginary frequencies confirms that the structure corresponds to a true energy minimum.

Caption: Workflow for the geometry optimization of 3,5-Bis(methylamino)phenol.

Molecular Structure and Properties

Once the optimized geometry is obtained, a wealth of information about the molecule's structure and intrinsic properties can be extracted.

Table 1: Predicted Geometrical Parameters for 3,5-Bis(methylamino)phenol

Parameter	Predicted Value (Å or °)
C-O Bond Length	Illustrative Value: 1.36
C-N Bond Length	Illustrative Value: 1.40
C-C (aromatic) Bond Length	Illustrative Value: 1.39 - 1.41
C-O-H Bond Angle	Illustrative Value: 109.5
C-N-C Bond Angle	Illustrative Value: 118.0
Dihedral Angle (H-O-C-C)	Illustrative Value: 0.0 or 180.0

Note: These are illustrative values and would be precisely determined from the DFT calculations.

Conformational Analysis

The orientation of the methylamino and hydroxyl groups relative to the phenyl ring can significantly impact the molecule's properties. A potential energy surface scan, varying the key dihedral angles, can reveal the rotational barriers and identify the most stable conformers.[8]

Electronic Properties and Reactivity

The electronic structure of a molecule is intimately linked to its reactivity. Frontier Molecular Orbital (FMO) theory provides a powerful framework for understanding and predicting chemical reactions.

Frontier Molecular Orbitals (HOMO and LUMO)

The Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO) are the key players in chemical reactions. The energy of the HOMO is related to the molecule's ability to donate electrons (nucleophilicity), while the LUMO energy reflects its ability to accept electrons (electrophilicity). The HOMO-LUMO energy gap is a crucial indicator of chemical stability.[8][9]

Table 2: Predicted Electronic Properties of 3,5-Bis(methylamino)phenol

Property	Predicted Value (eV)
HOMO Energy	Illustrative Value: -5.5
LUMO Energy	Illustrative Value: 0.5
HOMO-LUMO Gap	Illustrative Value: 6.0

Note: These are illustrative values and would be precisely determined from the DFT calculations.

Caption: Relationship between Frontier Molecular Orbitals and chemical reactivity.

Molecular Electrostatic Potential (MEP)

The Molecular Electrostatic Potential (MEP) map provides a visual representation of the charge distribution within a molecule.[6][7] It is an invaluable tool for identifying regions that are susceptible to electrophilic or nucleophilic attack. For 3,5-Bis(methylamino)phenol, the MEP map would likely show negative potential (red/yellow) around the oxygen and nitrogen atoms, indicating their nucleophilic character, and positive potential (blue) around the hydroxyl hydrogen, highlighting its electrophilic nature.

Spectroscopic Properties: Bridging Theory and Experiment

Computational chemistry can predict various spectroscopic properties, which can then be compared with experimental data for validation.

Vibrational Spectroscopy (IR and Raman)

Frequency calculations not only confirm the stability of the optimized geometry but also provide the vibrational frequencies that correspond to the molecule's infrared (IR) and Raman spectra.[7][10] A comparison of the calculated and experimental spectra can aid in the structural elucidation of synthesized compounds.

NMR Spectroscopy

The chemical shifts of ¹H and ¹³C NMR can also be calculated with a good degree of accuracy using methods like the Gauge-Independent Atomic Orbital (GIAO) approach.[11] This allows for the theoretical assignment of NMR signals, which is particularly useful for complex molecules.

Potential Applications in Drug Development

The theoretical insights gained from these studies can directly inform the drug discovery process. For instance, understanding the molecule's reactivity can guide the design of synthetic routes.[12][13] Furthermore, the calculated electronic properties can be used as descriptors in Quantitative Structure-Activity Relationship (QSAR) studies to predict the biological activity of derivatives of 3,5-Bis(methylamino)phenol.[1]

Conclusion

This technical guide has outlined a comprehensive theoretical framework for the in-depth study of 3,5-Bis(methylamino)phenol. By employing a systematic and validated computational approach, researchers can gain profound insights into the structural, electronic, and reactive properties of this important molecule. These theoretical predictions serve as a powerful guide for the rational design of novel compounds with tailored properties for applications in medicinal chemistry and beyond.

References

• Michalík, M., et al. (n.d.). Theoretical study of a series of phenol derivatives: molecular properties vs. cytotoxicity.
• Chandra, D., et al. (n.d.). Formation of 3-Aminophenols from Cyclohexane-1,3-diones.
• PubChem. (n.d.). 3,5-bis(dimethylamino)phenol.
• National Center for Biotechnology Information. (n.d.). 3-(Methylamino)phenol. PubChem.
• Kiranmayi, K., & Rani, S. S. (2023). A new route for scalable synthesis of 3,5 bis(hydroxymethyl)phenol and their derivatives. International Journal of Scientific Development and Research, 8(11).
• Pathak, N., et al. (2023). A computational assay for identifying millet-derived compounds that antagonize the interaction between bisphenols and estrogen-related receptor gamma. Frontiers in Chemistry, 11.
• N/A. (n.d.). Science and Technology Indonesia. Semantic Scholar.
• Pipes, D. W., et al. (2024). IR and Raman Dual Modality Markers Differentiate among Three bis-Phenols: BPA, BPS, and BPF. MDPI.
• N/A. (2023). Synthesis, molecular structure, mesomorphism and DFT/TD-DFT calculations of square-planar bis. N/A.
• N/A. (n.d.). 3,5-bis - PubMed.
• N/A. (2022). Structural, spectral characterization, and topological study of (E)-5-(diethylamino)-2-((3,5-dinitrophenylimino)methyl)phenol. ResearchGate.
• BenchChem. (2025). Comparative analysis of different synthetic routes to 3-[(Dimethylamino)methyl]phenol.
• Becerra, D., et al. (2021). Synthesis, Characterization, and DFT Studies of N-(3,5-Bis(trifluoromethyl)benzyl)stearamide. MDPI.
• N/A. (2025). Synthesis, characterization and crystal structure of bis{5-(diethylamino)-2-[(methylimino)methyl]phenolato}-nickel(II). ResearchGate.
• Dhanya, T.M., et al. (2025). Synthesis, Characterization, and Computational Exploration of Benzo[b] thiophene-incorporated Amino Phenol Schiff Bases through Crystal Structure Analysis, Hirschfeld Surface Inspection, Molecular Docking, and Dynamics Simulations. ResearchGate.
• N/A. (2019). Theoretical study of sensitive reactions in phenol decomposition. RSC Publishing.
• N/A. (2024). Synthesis, characterization, DFT studies and evaluation of the potential anti-tumour activity of nicotinic hydrazide based Schiff base using in vitro and molecular docking techniques. PMC.
• N/A. (2023). Oxidative Cyclization at ortho-Position of Phenol: Improved Total Synthesis of 3-(Phenethylamino)demethyl(oxy)aaptamine. MDPI.
• N/A. (2023). Computational-Simulation-Based Behavioral Analysis of Chemical Compounds. MDPI.
• N/A. (2024). Extract and molecular docking an exploring the oxidation of 3,5-di- tert-butylcatechol and 2-aminophenol in the presence. N/A.
• N/A. (n.d.). DFT computational study of optical properties for bis-Schiff bases of 8-aminoquinoline derivatives and furan-2, 3-di. N/A.
• N/A. (2025). Synthesis, Characterization, and DFT Studies of N-(3,5-Bis(trifluoromethyl)benzyl)stearamide. ResearchGate.
• National Center for Biotechnology Information. (n.d.). 3-(Dimethylamino)phenol. PubChem.
• NIST. (n.d.). Phenol, 3-(dimethylamino)-. NIST WebBook.

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Protocols & Analytical Methods

Application Notes and Protocols for the Laboratory Synthesis of 3,5-Bis(methylamino)phenol

Abstract

This comprehensive guide details a robust two-step protocol for the laboratory synthesis of 3,5-Bis(methylamino)phenol, a valuable bifunctional molecule with potential applications in materials science, and as an intermediate in the development of novel pharmaceuticals and dyes. The synthesis commences with the catalytic hydrogenation of 3,5-dinitrophenol to afford the key intermediate, 3,5-diaminophenol. Subsequent reductive amination of the diamine with formaldehyde yields the target compound. This document provides a detailed, step-by-step methodology, including reaction setup, purification procedures, and characterization techniques. Emphasis is placed on the rationale behind experimental choices, safety considerations, and troubleshooting strategies to ensure a reproducible and safe execution of the synthesis.

Introduction

3,5-Bis(methylamino)phenol is a substituted aromatic compound featuring two secondary amine functionalities and a hydroxyl group. This unique arrangement of electron-donating groups on the phenol ring makes it an attractive building block for the synthesis of a diverse range of complex molecules. The presence of two reactive N-H bonds and a phenolic hydroxyl group allows for further functionalization, opening avenues for the creation of novel polymers, ligands for metal complexes, and pharmacologically active agents.

The synthetic strategy outlined herein is designed for accessibility and reliability in a standard laboratory setting. It avoids the use of highly specialized or hazardous reagents where possible, favoring well-established and understood chemical transformations. The initial reduction of the nitro groups is a critical step, and catalytic hydrogenation is chosen for its high efficiency and clean reaction profile. The subsequent N-methylation via reductive amination is a widely used and versatile method for the formation of secondary amines from primary amines.[1]

Synthesis Overview

The synthesis of 3,5-Bis(methylamino)phenol is accomplished in two sequential steps, as illustrated in the workflow diagram below.

Figure 1: Overall workflow for the synthesis of 3,5-Bis(methylamino)phenol.

Materials and Equipment

Reagents

Reagent	Grade	Supplier
3,5-Dinitrophenol	≥98%	Commercially Available
Palladium on Carbon (10 wt%)	-	Commercially Available
Hydrogen Gas	High Purity	-
Ethanol	Anhydrous	Commercially Available
3,5-Diaminophenol	(Intermediate)	-
Formaldehyde (37% in H2O)	ACS Grade	Commercially Available
Sodium Borohydride	≥98%	Commercially Available
Methanol	Anhydrous	Commercially Available
Ethyl Acetate	ACS Grade	Commercially Available
Hexanes	ACS Grade	Commercially Available
Sodium Sulfate (Anhydrous)	ACS Grade	Commercially Available
Deionized Water	-	-
Silica Gel	(230-400 mesh)	Commercially Available

Equipment

• Parr Hydrogenator or similar high-pressure reaction vessel

• Round-bottom flasks (various sizes)

• Magnetic stirrer hotplate

• Reflux condenser

• Ice bath

• Büchner funnel and filter flasks

• Rotary evaporator

• Glass chromatography column

• Thin-layer chromatography (TLC) plates (silica gel)

• Standard laboratory glassware

• Personal Protective Equipment (PPE): safety goggles, lab coat, chemically resistant gloves

Experimental Protocols

Step 1: Synthesis of 3,5-Diaminophenol

This procedure is based on established methods for the reduction of dinitroaromatic compounds.[2]

• Reaction Setup: In a high-pressure hydrogenation vessel, add 3,5-dinitrophenol (1.0 eq) and a suitable solvent such as ethanol (sufficient to dissolve the starting material upon gentle warming).

• Catalyst Addition: Carefully add 10% Palladium on carbon (Pd/C) catalyst (5-10 mol% relative to the dinitrophenol). The catalyst should be handled with care as it can be pyrophoric when dry.

• Hydrogenation: Seal the reaction vessel and purge with nitrogen gas before introducing hydrogen. Pressurize the vessel with hydrogen gas to the desired pressure (typically 3-4 atm).

• Reaction Monitoring: Stir the reaction mixture vigorously at room temperature. The progress of the reaction can be monitored by the cessation of hydrogen uptake. Alternatively, the reaction can be monitored by TLC (a suitable eluent would be ethyl acetate/hexanes).

• Work-up: Upon completion, carefully vent the hydrogen and purge the vessel with nitrogen. Filter the reaction mixture through a pad of celite to remove the Pd/C catalyst.

• Isolation: Concentrate the filtrate under reduced pressure using a rotary evaporator to yield crude 3,5-diaminophenol. This intermediate is often used in the next step without further purification. However, if desired, it can be purified by recrystallization.[2]

Step 2: Synthesis of 3,5-Bis(methylamino)phenol

This protocol utilizes the principles of reductive amination.[1]

• Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar, dissolve the crude 3,5-diaminophenol (1.0 eq) in anhydrous methanol. Cool the solution in an ice bath.

• Addition of Formaldehyde: To the cooled solution, add formaldehyde (37% aqueous solution, 2.2 eq) dropwise while maintaining the temperature at 0-5 °C. Stir the mixture for 30 minutes at this temperature.

• Reduction: Slowly add sodium borohydride (NaBH4) (2.5 eq) portion-wise to the reaction mixture, ensuring the temperature remains below 10 °C. The addition of NaBH4 can cause foaming.[3][4]

• Reaction Progression: After the addition of NaBH4 is complete, remove the ice bath and allow the reaction to warm to room temperature. Stir for an additional 2-4 hours. Monitor the reaction by TLC.

• Quenching: Carefully quench the reaction by the slow addition of deionized water.

• Extraction: Extract the aqueous mixture with ethyl acetate (3 x volumes). Combine the organic layers.

• Drying and Concentration: Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude 3,5-Bis(methylamino)phenol.

• Purification: Purify the crude product by column chromatography on silica gel using a gradient of ethyl acetate in hexanes as the eluent.

Characterization

The identity and purity of the synthesized 3,5-Bis(methylamino)phenol should be confirmed by standard analytical techniques.

Technique	Expected Results
Melting Point	To be determined experimentally.
¹H NMR	Resonances corresponding to aromatic protons, N-H protons, and N-methyl protons. The integration should be consistent with the proposed structure.
¹³C NMR	Signals corresponding to the aromatic carbons and the N-methyl carbons.
FT-IR	Characteristic peaks for O-H stretching (phenol), N-H stretching (secondary amine), C-N stretching, and aromatic C-H and C=C stretching.
Mass Spectrometry	Molecular ion peak corresponding to the molecular weight of 3,5-Bis(methylamino)phenol (C8H12N2O, M.W. = 152.19 g/mol ).

Safety Precautions

• 3,5-Dinitrophenol: Toxic if swallowed, in contact with skin, or if inhaled. May cause damage to organs through prolonged or repeated exposure.[5][6] Handle with appropriate PPE in a well-ventilated fume hood.

• Palladium on Carbon (Pd/C): Can be pyrophoric, especially when dry. Handle in an inert atmosphere when possible.

• Hydrogen Gas: Highly flammable. Ensure the hydrogenation apparatus is properly set up and leak-tested.

• Formaldehyde: Toxic, corrosive, and a suspected carcinogen.[7][8][9] Handle only in a fume hood with appropriate PPE.

• Sodium Borohydride: Reacts with water to produce flammable hydrogen gas. It is also toxic if swallowed and causes severe skin burns and eye damage.[3][4][10] Add portion-wise to the reaction mixture and handle with care.

• Always wear appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and chemically resistant gloves, when handling any chemicals.

• All reactions should be performed in a well-ventilated fume hood.

Troubleshooting

Problem	Possible Cause	Solution
Incomplete reduction of 3,5-dinitrophenol	Inactive catalyst, insufficient hydrogen pressure, or insufficient reaction time.	Use fresh catalyst, increase hydrogen pressure, or prolong the reaction time.
Low yield in the reductive amination step	Incomplete imine formation, decomposition of the product.	Ensure the reaction is cooled properly during the addition of formaldehyde and NaBH4. Check the quality of the reagents.
Formation of multiple products in the second step	Over-methylation or side reactions.	Control the stoichiometry of formaldehyde and the reaction temperature carefully.
Colored final product	Presence of oxidized impurities.	Decolorize with activated charcoal during recrystallization or repeat the column chromatography. Store the final product under an inert atmosphere and protected from light.[2]

References

• Carl ROTH. (n.d.). Safety Data Sheet: Sodium borohydride. Retrieved from [Link]

• RCI Labscan Limited. (2021, August 2). formaldehyde 40% - SAFETY DATA SHEET. Retrieved from [Link]

• Redox. (2021, March 23). Safety Data Sheet Formaldehyde Revision 5. Retrieved from [Link]

• Evans Vanodine. (2022, December 10). SAFETY DATA SHEET FORMALDEHYDE LIQUID. Retrieved from [Link]

• Nexchem Ltd. (n.d.). SAFETY DATA SHEET Formaldehyde. Retrieved from [Link]

• PENTA. (2025, March 26). Sodium borohydride - Safety Data Sheet. Retrieved from [Link]

• Ted Pella, Inc. (2017, August 31). Safety Data Sheet Product No. 18508 Formaldehyde, 37%, microfiltered (Formalin). Retrieved from [Link]

• PubChem. (n.d.). 4-Amino-3,5-dimethylphenol - GHS Data. Retrieved from [Link]

• Wako Pure Chemical Industries, Ltd. (2015, January 28). SAFETY DATA SHEET. Retrieved from [Link]

• ResearchGate. (n.d.). Kinetics of hydrogenation of 4, 4'-dinitrodiphenyl ether on Pd/C catalyst. Retrieved from [Link]

• LookChem. (n.d.). 3,5-Diaminophenol. Retrieved from [Link]

• Chemsrc. (2025, September 11). 3,5-diaminophenol | CAS#:626-46-0. Retrieved from [Link]

• PubChem. (n.d.). 3,5-Diaminophenol | C6H8N2O | CID 10197681. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). HEALTH EFFECTS - Toxicological Profile for Dinitrophenols. Retrieved from [Link]

• PubChem. (n.d.). 3-(Methylamino)phenol | C7H9NO | CID 10820513. Retrieved from [Link]

• National Institutes of Health. (n.d.). Initial Hydrogenation and Extensive Reduction of Substituted 2,4-Dinitrophenols. Retrieved from [Link]

• ResearchGate. (2018, January 17). (PDF) Reduction of 2,4-Dinitrophenol to 2,4-Diaminophenol Using AuNPs and AgNPs as Catalyst. Retrieved from [Link]

• Synple Chem. (n.d.). Application Note – Reductive Amination. Retrieved from [Link]

• Google Patents. (n.d.). EP0825979B1 - Process for the catalytic hydrogenation of aromatic nitro compounds.

• ResearchGate. (2026, February 3). Enhanced catalytic transfer hydrogenation of p-Nitrophenol using Formaldehyde: MnO2-Supported Ag nanohybrids with tuned d-Band structure. Retrieved from [Link]

• Organic Chemistry Portal. (2021, February 23). A telescoped, selective, mono N-methylation of Boc-DAB-OH via reductive amination using picoline-borane. Retrieved from [Link]

• Wiley Online Library. (n.d.). The Synthesis of Primary Amines through Reductive Amination Employing an Iron Catalyst. Retrieved from [Link]

• CHIMIA. (n.d.). Transition Metal-free Methylation of Amines with Formaldehyde as the Reductant and Methyl Source. Retrieved from [Link]

• Scientific Research Publishing. (2012, April 2). Reductive Amination with [11C]Formaldehyde: A Versatile Approach to Radiomethylation of Amines. Retrieved from [Link]

• Der Pharma Chemica. (n.d.). Synthesis of primary amines by one-pot reductive amination of aldehydes. Retrieved from [Link]

• IMEMG. (n.d.). Synthesis, Formulation, and Testing of 3.4-DNP 2018 Insensitive Munitions & Energetic Material Technology Symposium Portlan. Retrieved from [Link]

• University of Liverpool IT Services. (2013, December 10). A General Method for N‐Methylation of Amines and Nitro Compounds with Dimethylsulfoxide. Retrieved from [Link]

• Cheméo. (n.d.). Chemical Properties of Phenol, 3-(diethylamino)- (CAS 91-68-9). Retrieved from [Link]

• ResearchGate. (2018, November 23). Reductive amination of amines with formaldehyde ?. Retrieved from [Link]

• ResearchGate. (2025, October 26). Synthesis, characterization and crystal structure of bis{5-(diethylamino)-2-[(methylimino)methyl]phenolato}-nickel(II). Retrieved from [Link]

• Google Patents. (n.d.). US5105013A - Method for the reductive methylation of primary amines.

• TOXBASE. (n.d.). Dinitrophenol (DNP, 2,4-Dinitrophenol). Retrieved from [Link]

• Wiley Online Library. (n.d.). cleavage of dinitrophenyl side chain protecting group of histidine under fmoc- deprotection. Retrieved from [Link]

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using 3,5-Bis(methylamino)phenol as a building block in synthesis

Technical Application Note: Strategic Utilization of 3,5-Bis(methylamino)phenol in Heterocyclic and Fluorophore Synthesis

Introduction: The Hyper-Nucleophilic Scaffold

3,5-Bis(methylamino)phenol (CAS 40247-99-2) represents a specialized class of electron-rich aromatic building blocks. Unlike the ubiquitous 3-(dimethylamino)phenol used in standard Rhodamine B synthesis, this molecule features a symmetric meta-substitution pattern with two secondary amines and one phenolic hydroxyl group.

Why this molecule matters:

• Dual-Nucleophilicity: The presence of two methylamino groups (

  ) creates a highly activated aromatic system ( symmetry potential) capable of multi-site electrophilic aromatic substitution (EAS).

• Fluorescence Tuning: In dye synthesis (Coumarins, Oxazines), the additional amino group at position 5 (relative to the phenol) induces a bathochromic shift (red-shift) compared to standard 7-amino analogs, pushing emission towards the orange/red spectrum.

• Polymer Functionalization: It serves as an

  monomer for dendrimer synthesis, where the amines act as propagation sites and the phenol as a focal point for functionalization.

Chemical Profile & Reactivity Analysis

Property	Data
IUPAC Name	3,5-bis(methylamino)phenol
CAS Number	40247-99-2
Molecular Formula
Molecular Weight	152.19 g/mol
Acidity (pKa)	Phenol 9.8; Anilinium ions 4-5
Storage	Store under Argon/Nitrogen at -20°C. Hygroscopic and oxidation-sensitive.[1][2]

Reactivity Map

The molecule possesses three activating groups meta to each other. This reinforces electron density at the carbons ortho and para to these groups.

• C2, C4, C6 Positions: Highly nucleophilic.

• Chemo-selectivity: The secondary amines are more nucleophilic than the phenol towards alkyl halides, but the phenol can be selectively acylated under basic conditions due to the lower pKa compared to the alkyl-amines.

Application Protocols

Protocol A: Synthesis of Red-Shifted Coumarins (Pechmann Condensation)

Target: Synthesis of 4-Methyl-5,7-bis(methylamino)coumarin . Mechanism: Acid-catalyzed condensation with

-keto esters. The presence of the 5-amino group (derived from the 3-amino position of the phenol) significantly alters the quantum yield and Stokes shift.

Reagents:

• 3,5-Bis(methylamino)phenol (1.0 eq)

• Ethyl Acetoacetate (1.2 eq)

• Catalyst: Indium(III) Chloride (

  , 5 mol%) or Sulfuric Acid (70%)

• Solvent: Ethanol (for

  ) or Neat (for )

Step-by-Step Procedure:

• Charge: In a 50 mL round-bottom flask, dissolve 1.52 g (10 mmol) of 3,5-Bis(methylamino)phenol in 10 mL of absolute ethanol.

• Catalyst Addition: Add 110 mg (0.5 mmol) of

  . Stir for 5 minutes under .

• Condensation: Dropwise add 1.56 g (1.53 mL, 12 mmol) of Ethyl Acetoacetate.

• Reflux: Heat the mixture to reflux (80°C) for 4–6 hours. Monitor by TLC (Mobile phase: DCM/MeOH 95:5). The product will fluoresce intensely under UV (365 nm).

• Quench: Cool to room temperature. Pour the mixture into 50 mL of crushed ice/water.

• Isolation: The product may precipitate.[3] If so, filter and wash with cold water. If oil forms, extract with Ethyl Acetate (

  mL), dry over , and concentrate.

• Purification: Recrystallize from Ethanol/Water or purify via flash chromatography (Silica gel, Gradient 0-5% MeOH in DCM).

Note: The 5-position amine (from the original 3-position) may cause steric hindrance during ring closure. If yields are low (<40%), switch to Von Pechmann-Duisberg conditions (conc.

, 0°C to RT).

Protocol B: Synthesis of Symmetric Oxazine Dyes

Target:2,6-Bis(methylamino)-oxazine derivative . Context: Oxazines are robust, red-emitting fluorophores. This protocol uses a nitrosylation-condensation route.

Workflow:

• Nitrosylation: React 1 eq of 3,5-bis(methylamino)phenol with

  at 0-5°C to generate the 4-nitroso-3,5-bis(methylamino)phenol intermediate. Caution: This step is sensitive; the electron-rich ring reacts instantly.

• Condensation: React the isolated nitroso-intermediate with a second equivalent of 3,5-bis(methylamino)phenol in refluxing ethanol/acid.

• Oxidation: Air oxidation or addition of mild oxidant (e.g., Ferric Chloride) closes the central oxazine ring.

Visualizing the Chemistry (Graphviz)

The following diagram illustrates the electrophilic attack sites and the pathway to Coumarin synthesis.

Caption: Pathway for the acid-catalyzed Pechmann condensation of 3,5-bis(methylamino)phenol to form a 5,7-diamino-substituted coumarin.

Troubleshooting & Optimization

Issue	Root Cause	Solution
Dark/Black Reaction Mixture	Oxidation of the electron-rich aminophenol.	Perform all reactions under inert atmosphere ( /Ar). Add antioxidant (e.g., Ascorbic acid) during workup.
Low Yield in Coumarin Synthesis	Competitive N-acylation of the methylamines.	Use a stronger acid catalyst (e.g., Triflic acid) to protonate amines, protecting them while the phenol reacts.
Purification Difficulties	Amines streaking on Silica.	Pre-treat silica gel with 1% Triethylamine (TEA) in Hexane before loading the column.

References

• Chemical Identity: 3,5-Bis(methylamino)phenol.[2][4][5] PubChem Compound Summary for CID 14079863. National Center for Biotechnology Information (2023). Link

• Coumarin Synthesis (General Protocol): Becerra-Anaya, P., et al. "A Simple and Effective Protocol for the Pechmann Reaction to Obtain 4-Methylcoumarin Derivatives Using a High-Speed Mixer Ball Mill Process." Molecules, 2021. Link

• Aminophenol Reactivity: 3,5-Diaminophenol.[6] BenchChem Building Block Database. Link

• Rhodamine Synthesis Context: Beija, M., et al. "Synthesis and applications of Rhodamine derivatives as fluorescent probes." Chemical Society Reviews, 2009. (Provides mechanistic basis for aminophenol condensation). Link

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• 6. pdf.benchchem.com [pdf.benchchem.com]

Application Notes and Protocols for the Quantification of 3,5-Bis(methylamino)phenol

Introduction

3,5-Bis(methylamino)phenol is an aromatic organic compound containing a phenol ring substituted with two methylamino groups. Its structure suggests potential applications as an intermediate in the synthesis of pharmaceuticals, dyes, and other specialty chemicals. Accurate and precise quantification of this analyte is crucial for process monitoring, quality control of final products, and for pharmacokinetic studies in drug development. This document provides detailed analytical methods for the quantification of 3,5-Bis(methylamino)phenol in various matrices, tailored for researchers, scientists, and drug development professionals. The methodologies described herein are based on established principles of chromatographic separation and detection, ensuring robust and reliable results.

Physicochemical Properties (Predicted)

Property	Predicted Value/Characteristic	Rationale/Implication for Analysis
Molecular Formula	C₈H₁₂N₂O	---
Molecular Weight	152.19 g/mol	Essential for mass spectrometry-based methods.
pKa	Phenolic -OH: ~10; Amino groups: ~5-6	The compound's charge state will be pH-dependent, influencing its retention in reversed-phase chromatography and its extraction efficiency.
Solubility	Moderately soluble in water; soluble in organic solvents like methanol and acetonitrile.	Guides the selection of appropriate solvents for sample preparation and mobile phases.
UV Absorption	Expected to have a UV maximum around 270-280 nm.	Enables quantification using HPLC with UV detection.
Reactivity	Susceptible to oxidation, particularly at alkaline pH.	Samples should be handled with care, potentially under inert atmosphere, and stored at low temperatures. Antioxidants may be added during sample preparation.

I. High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

HPLC-UV is a widely accessible and robust technique for the quantification of phenolic compounds.[1][2][3] This method is suitable for routine analysis in quality control settings.

Principle

The method is based on the separation of 3,5-Bis(methylamino)phenol from other matrix components on a reversed-phase C18 column. The analyte is then detected by its absorbance of UV light at a specific wavelength. Quantification is achieved by comparing the peak area of the analyte to that of a calibration curve prepared with known concentrations of a reference standard.

Experimental Workflow

Caption: Workflow for the quantification of 3,5-Bis(methylamino)phenol by HPLC-UV.

Detailed Protocol

1. Reagents and Materials

• 3,5-Bis(methylamino)phenol reference standard (>98% purity)

• Acetonitrile (HPLC grade)

• Methanol (HPLC grade)

• Formic acid (LC-MS grade)[4]

• Water (deionized, 18 MΩ·cm)

• Solid-phase extraction (SPE) cartridges (e.g., C18 or mixed-mode cation exchange)

2. Instrumentation

• HPLC system with a quaternary pump, autosampler, column oven, and UV-Vis detector.

• Reversed-phase C18 column (e.g., 4.6 x 150 mm, 5 µm particle size).

3. Chromatographic Conditions

Parameter	Condition
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	0.1% Formic acid in Acetonitrile
Gradient	5% B to 95% B over 10 minutes, hold for 2 minutes, return to initial conditions
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Injection Volume	10 µL
Detection Wavelength	275 nm

4. Sample Preparation

• For Pharmaceutical Formulations:

  • Accurately weigh and dissolve the formulation in a suitable solvent (e.g., methanol/water mixture).

  • Sonicate for 15 minutes to ensure complete dissolution.

  • Dilute to a concentration within the calibration range.

  • Filter through a 0.45 µm syringe filter before injection.

• For Biological Matrices (e.g., Plasma):

  • Perform a protein precipitation by adding 3 volumes of cold acetonitrile to 1 volume of plasma.

  • Vortex and centrifuge at 10,000 x g for 10 minutes.

  • Alternatively, for cleaner samples, use solid-phase extraction (SPE). Condition a C18 SPE cartridge with methanol and water. Load the sample, wash with water, and elute the analyte with methanol.

  • Evaporate the supernatant/eluate to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in the mobile phase.

5. Calibration and Quantification

• Prepare a stock solution of 3,5-Bis(methylamino)phenol in methanol.

• Create a series of calibration standards by diluting the stock solution with the mobile phase to cover the expected concentration range of the samples.

• Inject the standards and construct a calibration curve by plotting the peak area against the concentration.

• Determine the concentration of the analyte in the samples by interpolating their peak areas on the calibration curve.

II. Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS offers high sensitivity and selectivity, making it suitable for the analysis of 3,5-Bis(methylamino)phenol in complex matrices.[5][6][7] Due to the low volatility of the analyte, derivatization is required.

Principle

The phenolic and amino groups of 3,5-Bis(methylamino)phenol are derivatized to increase its volatility and thermal stability. The derivatized analyte is then separated by gas chromatography and detected by a mass spectrometer. The mass spectrometer provides structural information, enhancing the confidence in analyte identification and quantification.

Derivatization

Silylation is a common derivatization technique for phenolic compounds.[5] Reagents such as N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) can be used to convert the active hydrogens on the phenol and amino groups to trimethylsilyl (TMS) ethers and amines.

Experimental Workflow

Caption: Workflow for the quantification of derivatized 3,5-Bis(methylamino)phenol by GC-MS.

Detailed Protocol

1. Reagents and Materials

• 3,5-Bis(methylamino)phenol reference standard (>98% purity)

• N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS)

• Pyridine (anhydrous)

• Ethyl acetate (GC grade)

• Internal Standard (IS) (e.g., a structurally similar, deuterated compound)

2. Instrumentation

• Gas chromatograph coupled to a mass spectrometer with an electron ionization (EI) source.

• Capillary GC column (e.g., 30 m x 0.25 mm ID, 0.25 µm film thickness, 5% phenyl-methylpolysiloxane).[8][9]

3. GC-MS Conditions

Parameter	Condition
Injector Temperature	250 °C
Injection Mode	Splitless
Carrier Gas	Helium at 1.0 mL/min
Oven Program	80 °C (hold 2 min), ramp to 280 °C at 10 °C/min, hold 5 min
Transfer Line Temp.	280 °C
Ion Source Temp.	230 °C
Ionization Mode	Electron Ionization (EI) at 70 eV
MS Acquisition	Selected Ion Monitoring (SIM) or Full Scan

4. Sample Preparation and Derivatization

• Extract the analyte from the sample matrix using an appropriate liquid-liquid extraction procedure with a solvent like ethyl acetate.

• Evaporate the organic extract to dryness.

• Add 50 µL of pyridine and 50 µL of BSTFA with 1% TMCS to the dried residue.

• Heat the mixture at 70 °C for 30 minutes.

• Cool to room temperature and inject 1 µL into the GC-MS system.

5. Data Analysis

• For quantification, operate the mass spectrometer in SIM mode, monitoring characteristic ions of the derivatized analyte and the internal standard.

• Construct a calibration curve by plotting the ratio of the analyte peak area to the internal standard peak area against the concentration.

III. Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS is the gold standard for trace-level quantification due to its exceptional sensitivity and selectivity.[4][10][11] This method is ideal for bioanalytical studies and the analysis of complex environmental samples.

Principle

The analyte is separated by HPLC and then ionized, typically using electrospray ionization (ESI). The precursor ion corresponding to the protonated molecule of 3,5-Bis(methylamino)phenol is selected in the first quadrupole, fragmented in the collision cell, and specific product ions are monitored in the third quadrupole. This Multiple Reaction Monitoring (MRM) provides high selectivity and sensitivity.

Experimental Workflow

Caption: Workflow for the quantification of 3,5-Bis(methylamino)phenol by LC-MS/MS.

Detailed Protocol

1. Reagents and Materials

• As per the HPLC-UV method, but with LC-MS grade solvents and additives.

2. Instrumentation

• UHPLC or HPLC system coupled to a triple quadrupole mass spectrometer with an ESI source.

3. LC-MS/MS Conditions

Parameter	Condition
LC Column	C18, 2.1 x 50 mm, 1.8 µm
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	0.1% Formic acid in Acetonitrile
Flow Rate	0.4 mL/min
Gradient	Optimized for rapid elution
Ionization Mode	ESI Positive
Capillary Voltage	3.5 kV
Source Temperature	150 °C
Desolvation Temp.	400 °C
MRM Transitions	To be determined by infusion of the reference standard (e.g., 153.1 -> 136.1, 153.1 -> 108.1)

4. Sample Preparation

• Sample preparation methods are similar to those for HPLC-UV, with a focus on achieving high purity to minimize matrix effects in the ESI source.

5. Method Validation A comprehensive method validation should be performed according to regulatory guidelines (e.g., FDA or ICH) for all methods. Key validation parameters are summarized below.

Validation Parameter	Acceptance Criteria
Linearity	Correlation coefficient (r²) > 0.99
Accuracy	Recovery within 85-115%
Precision (RSD)	< 15%
Limit of Quantification (LOQ)	Signal-to-noise ratio > 10
Selectivity	No interfering peaks at the retention time of the analyte
Matrix Effect	Assessed by comparing the response in matrix vs. neat solution

Conclusion

This application note provides a comprehensive guide to the quantification of 3,5-Bis(methylamino)phenol using three common analytical techniques: HPLC-UV, GC-MS, and LC-MS/MS. The choice of method will depend on the specific requirements of the analysis, including the sample matrix, required sensitivity, and available instrumentation. Proper method validation is essential to ensure the reliability of the obtained results.

References

• PubChem. (n.d.). 3-(Methylamino)phenol. National Center for Biotechnology Information. Retrieved from [Link]

• Kalliola, A., et al. (2025). Development and Validation of a LC-QTOF-MS/MS Method to Assess the Phenolic Profile of Pulse Flours. MDPI. Retrieved from [Link]

• Agency for Toxic Substances and Disease Registry. (2008). Toxicological Profile for Phenol. National Center for Biotechnology Information. Retrieved from [Link]

• SIELC Technologies. (n.d.). Separation of 3-(Methylamino)-1-benzoxepin-5(2H)-one on Newcrom R1 HPLC column. Retrieved from [Link]

• Higashi, Y. (2017). Simple HPLC–UV Analysis of Phenol and Its Related Compounds in Tap Water after Pre-Column Derivatization with 4-Nitrobenzoyl C. American Journal of Analytical Chemistry, 8, 18-29.

• Proestos, C., et al. (2006). Analysis of Naturally Occurring Phenolic Compounds in Aromatic Plants by RP-HPLC Coupled to Diode Array Detector (DAD) and GC-MS after Silylation. Foods, 5(1), 4. Retrieved from [Link]

• Zhong, Z., et al. (2014). Rapid determination of trace phenols migrating into drinking water from plastic-based pipe materials and household water treatment equipments using vortex-assisted emulsification microextraction. Analytical Methods, 6(15), 5827-5833.

• JoVE. (n.d.). LC-MS/MS and GC-MS Method for the Determination of Phenolics in Plant Tissue. Retrieved from [Link]

• LCGC International. (2026). Method Development and Validation for Phenol and Nitrophenols in Tap Water by HPLC using a Monolithic Column. Retrieved from [Link]

• U.S. Environmental Protection Agency. (n.d.). EPA-RCA: 8041A: Phenols by Gas Chromatography. Retrieved from [Link]

• Petropoulos, S. A., et al. (2021). LC-MS Identification and Quantification of Phenolic Compounds in Solid Residues from the Essential Oil Industry. Applied Sciences, 11(24), 12051. Retrieved from [Link]

• Google Patents. (n.d.). US1973472A - Purification of methyl-para-amino phenol.
• Martín-Gómez, J., et al. (2024). Development and validation of an analytical methodology based on solvent microextraction and UHPLC-MS/MS for determining bisphenols. Food Chemistry, 446, 138870.

• International Journal of Scientific Development and Research. (2021). A new route for scalable synthesis of 3,5 bis(hydroxymethyl)phenol and their derivatives. Retrieved from [Link]

• U.S. Environmental Protection Agency. (n.d.). Method for the determination of phenol and methylphenols (cresols) in ambient air using HPLC. Retrieved from [Link]

• Organic Syntheses. (n.d.). bis[3,5-bis(trifluoromethyl)phenyl]phosphine. Retrieved from [Link]

• Göger, G., et al. (2018). Phytochemical Characterization of Phenolic Compounds by LC-MS/MS and Biological Activities of Ajuga reptans L., Ajuga. Molecules, 23(3), 619.

• SynThink. (n.d.). 3-(methyl amino)phenol. Retrieved from [Link]

• Canle, M., et al. (2010). Simultaneous determination of phenol, methylphenols, chlorophenols and bisphenol-A by headspace solid-phase microextraction-gas. International Journal of Environmental Analytical Chemistry, 90(3-6), 286-302.
• Simion, A., et al. (2024). Method development for the analysis of Phenols in the ambient air using automatic thermal desorption-gas chromatography-mass spectrometry (TD-GC/MS).

• Agilent Technologies. (2012). Determination of Phenols in Drinking Water with Agilent Bond Elut Plexa SPE and HPLC. Retrieved from [Link]

• CROMlab. (n.d.). Analysis of Phenols and Chlorinated Phenols in Drinking Water by GC/MS. Retrieved from [Link]

• Shikov, A. N., et al. (2021). LC-MS/MS Screening of Phenolic Compounds in Wild and Cultivated Grapes Vitis amurensis Rupr. Plants, 10(6), 1215.

• Cheméo. (n.d.). Chemical Properties of Phenol, 3,5-diethyl- (CAS 1197-34-8). Retrieved from [Link]

• PubChem. (n.d.). n-Methyl-p-aminophenol. National Center for Biotechnology Information. Retrieved from [Link]

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• 10. LC-MS Identification and Quantification of Phenolic Compounds in Solid Residues from the Essential Oil Industry - PMC [pmc.ncbi.nlm.nih.gov]
• 11. uvadoc.uva.es [uvadoc.uva.es]

Application Notes and Protocols: 3,5-Bis(methylamino)phenol as a Versatile Ligand in Coordination Chemistry

Introduction: Exploring the Potential of Substituted Aminophenols in Coordination Chemistry

The field of coordination chemistry has seen a significant and sustained interest in the use of aminophenol-based ligands. Their ability to form stable complexes with a wide array of transition metals has led to their application in diverse areas, including homogeneous catalysis, the activation of small molecules, and the development of bioinorganic models.[1][2] The versatility of these ligands stems from the presence of both "hard" oxygen and "softer" nitrogen donor atoms, allowing for fine-tuning of the electronic and steric properties of the resulting metal complexes.

While the coordination chemistry of o-aminophenol and its derivatives is well-documented, the potential of other isomers and substituted aminophenols, such as 3,5-Bis(methylamino)phenol, remains a promising yet less explored frontier. This application note aims to provide a comprehensive guide for researchers, scientists, and drug development professionals on the utilization of 3,5-Bis(methylamino)phenol as a ligand. We will delve into its synthesis, proposed coordination behavior, detailed protocols for complex formation and characterization, and potential applications, drawing upon the established chemistry of related aminophenol ligands to provide a solid foundation for future research.

Ligand Synthesis: A Proposed Pathway

A reliable and efficient synthesis of the 3,5-Bis(methylamino)phenol ligand is the crucial first step. While specific literature on the synthesis of this exact molecule is scarce, a plausible and robust synthetic route can be proposed based on well-established organic transformations. The following protocol outlines a two-step process starting from the commercially available 3,5-dinitrophenol.

Protocol 1: Synthesis of 3,5-Diaminophenol

This initial step involves the reduction of the nitro groups of 3,5-dinitrophenol. A common and effective method for this transformation is catalytic hydrogenation.

Materials:

• 3,5-Dinitrophenol

• Palladium on carbon (10% Pd/C)

• Methanol or Ethanol

• Hydrogen gas supply

• Round-bottom flask

• Magnetic stirrer

• Hydrogenation apparatus (e.g., Parr hydrogenator or a balloon setup)

Procedure:

• In a round-bottom flask, dissolve 3,5-dinitrophenol in a suitable solvent such as methanol or ethanol.

• Carefully add a catalytic amount of 10% Pd/C to the solution.

• Secure the flask to the hydrogenation apparatus.

• Evacuate the flask and purge with hydrogen gas. Repeat this process three times to ensure an inert atmosphere.

• Pressurize the vessel with hydrogen gas (typically 1-4 atm) and stir the reaction mixture vigorously at room temperature.

• Monitor the reaction progress by thin-layer chromatography (TLC) or by monitoring hydrogen uptake.

• Upon completion, carefully vent the hydrogen gas and purge the system with an inert gas like nitrogen or argon.

• Filter the reaction mixture through a pad of Celite to remove the Pd/C catalyst.

• Rinse the filter cake with the solvent used for the reaction.

• Remove the solvent from the filtrate under reduced pressure to yield 3,5-diaminophenol. The crude product can be purified by recrystallization if necessary.

Protocol 2: N-Methylation of 3,5-Diaminophenol

The second step involves the selective N-methylation of the amino groups. The Eschweiler-Clarke reaction is a well-established method for the methylation of primary amines using formic acid and formaldehyde.

Materials:

• 3,5-Diaminophenol

• Formaldehyde (37% aqueous solution)

• Formic acid (88-98%)

• Round-bottom flask

• Reflux condenser

• Heating mantle with a stirrer

Procedure:

• To a round-bottom flask, add 3,5-diaminophenol.

• Add an excess of formaldehyde solution, followed by an excess of formic acid.

• Attach a reflux condenser and heat the reaction mixture to reflux (typically around 100 °C) for several hours (4-8 hours).

• Monitor the reaction by TLC.

• After completion, cool the reaction mixture to room temperature.

• Carefully add a strong base (e.g., NaOH solution) to neutralize the excess formic acid and raise the pH to basic (pH > 10). This should be done in an ice bath as the neutralization is exothermic.

• The product, 3,5-Bis(methylamino)phenol, may precipitate out of the solution. If not, extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Wash the organic extracts with brine, dry over anhydrous sodium sulfate, and remove the solvent under reduced pressure.

• The crude product can be purified by column chromatography or recrystallization.

Coordination Chemistry: Expected Behavior and Complex Synthesis

The 3,5-Bis(methylamino)phenol ligand is expected to be a versatile building block in coordination chemistry. Its potential coordination modes are influenced by the deprotonation of the phenolic hydroxyl group and the involvement of the two methylamino nitrogen atoms. It can potentially act as a bidentate or a tridentate ligand, or bridge two metal centers.

Proposed Coordination Modes

• Bidentate (N,O-coordination): The ligand can coordinate to a metal center through one of the methylamino nitrogens and the deprotonated phenolic oxygen, forming a stable six-membered chelate ring.

• Tridentate (N,O,N-coordination): In this mode, both methylamino nitrogens and the deprotonated phenolic oxygen would coordinate to a single metal center. This would likely require a specific geometry and metal ion size.

• Bridging Ligand: The ligand could bridge two metal centers, with the phenolic oxygen and one methylamino group coordinating to one metal, and the second methylamino group coordinating to another metal.

Protocol 3: General Synthesis of a Transition Metal Complex

The following is a generalized protocol for the synthesis of a transition metal complex with 3,5-Bis(methylamino)phenol. The specific stoichiometry, solvent, and reaction conditions should be optimized for the target metal and desired complex.

Materials:

• 3,5-Bis(methylamino)phenol ligand

• A transition metal salt (e.g., NiCl₂·6H₂O, Cu(OAc)₂·H₂O, CoCl₂·6H₂O)

• A suitable solvent (e.g., methanol, ethanol, acetonitrile, DMF, DMSO)

• A base (e.g., triethylamine, sodium methoxide)

• Round-bottom flask

• Reflux condenser or Schlenk line for inert atmosphere reactions

• Magnetic stirrer

Procedure:

• Dissolve the 3,5-Bis(methylamino)phenol ligand in the chosen solvent in a round-bottom flask. If necessary, gently heat the mixture to aid dissolution.

• In a separate flask, dissolve the metal salt in the same solvent.

• Add the metal salt solution dropwise to the ligand solution while stirring.

• Add a stoichiometric amount of a base to the reaction mixture to facilitate the deprotonation of the phenolic hydroxyl group. The formation of a precipitate or a color change often indicates complex formation.

• The reaction can be stirred at room temperature or heated to reflux for a period of time (typically 1-24 hours) to ensure completion. For air-sensitive metals, the reaction should be carried out under an inert atmosphere (e.g., nitrogen or argon).

• After the reaction is complete, cool the mixture to room temperature.

• Collect the solid product by filtration using a Buchner funnel.

• Wash the product with the reaction solvent to remove any unreacted starting materials, followed by a wash with a non-polar solvent like diethyl ether to remove organic impurities.

• Dry the final complex in a desiccator or under vacuum.

Characterization of the Ligand and its Complexes

A thorough characterization of the synthesized ligand and its metal complexes is essential to confirm their identity and elucidate their structural and electronic properties. A combination of spectroscopic and analytical techniques is typically employed.

Technique	Information Obtained
FT-IR Spectroscopy	- Confirmation of functional groups (O-H, N-H, C-N, C-O).- Evidence of coordination: shift in the C-O stretching frequency upon deprotonation and coordination. A shift in the N-H stretching frequency can also indicate coordination.
UV-Vis Spectroscopy	- Information on the electronic transitions within the ligand and the complex.- d-d transitions for transition metal complexes, which are indicative of the coordination geometry.
¹H and ¹³C NMR Spectroscopy	- Structural elucidation of the diamagnetic ligand and its complexes.- Changes in the chemical shifts of the protons and carbons near the coordination sites provide evidence of complex formation.
Mass Spectrometry	- Determination of the molecular weight of the ligand and the complex.- Provides information on the stoichiometry of the metal-ligand complex.
X-ray Crystallography	- Unambiguous determination of the solid-state structure of the complex.- Provides precise information on bond lengths, bond angles, coordination geometry, and intermolecular interactions.
Elemental Analysis	- Determination of the elemental composition (C, H, N) of the synthesized compounds, which helps to confirm the empirical formula.

Potential Applications

While the specific applications of 3,5-Bis(methylamino)phenol complexes are yet to be explored, the known utility of related aminophenol-based complexes suggests several promising avenues for research.

• Homogeneous Catalysis: Aminophenol-based ligands have been successfully employed in a variety of catalytic reactions.[1][2] The electronic properties of the 3,5-Bis(methylamino)phenol ligand can be tuned by the methylamino substituents, potentially influencing the catalytic activity of its metal complexes in reactions such as oxidation of alcohols and C-C coupling reactions.[1]

• Bioinorganic Chemistry: Metal complexes of aminophenol derivatives have been investigated as mimics for the active sites of metalloenzymes.[1][3] For instance, copper complexes of aminophenol ligands have been studied as models for galactose oxidase, an enzyme that catalyzes the oxidation of primary alcohols.[3] The 3,5-Bis(methylamino)phenol ligand could provide a new platform for developing such bio-inspired catalysts.

• Materials Science: The ability of this ligand to form stable complexes with various metals could be exploited in the design of new materials with interesting magnetic or optical properties. Furthermore, the bifunctional nature of the amino groups could be utilized for the synthesis of coordination polymers.[4]

• Drug Development: Schiff base derivatives of aminophenols and their metal complexes have shown a wide range of biological activities, including antibacterial, antifungal, and anticancer properties.[5][6] The coordination of a metal ion can enhance the pharmacological properties of the organic ligand. Future research could explore the biological potential of 3,5-Bis(methylamino)phenol and its metal complexes.

Visualizations

Experimental Workflow: From Ligand Synthesis to Complex Characterization

Caption: A comprehensive workflow from the synthesis of the 3,5-Bis(methylamino)phenol ligand to the characterization and potential applications of its metal complexes.

Logical Relationship: Ligand Properties and Potential Applications

Sources

• 1. derpharmachemica.com [derpharmachemica.com]
• 2. researchgate.net [researchgate.net]
• 3. derpharmachemica.com [derpharmachemica.com]
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• 5. iosrjournals.org [iosrjournals.org]
• 6. semanticscholar.org [semanticscholar.org]

Application Notes and Protocols for the Selective N-Methylation of 3,5-Diaminophenol

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

These application notes provide a comprehensive guide to the selective N-methylation of 3,5-diaminophenol, a critical transformation for synthesizing intermediates in pharmaceutical and materials science. The presence of two primary amine groups and a phenolic hydroxyl group on the aromatic ring presents a significant challenge in achieving selective methylation. This document outlines robust protocols that prioritize control over the degree of N-methylation while minimizing undesirable O-methylation, ensuring high yields of the target mono- or di-N-methylated products.

The strategic choice of methylating agent and reaction conditions is paramount to directing the reaction towards the desired outcome. We will explore two effective and widely applicable methods: Reductive Amination using formaldehyde and a reducing agent, and a Catalytic Approach employing methanol as a green methylating agent. The causality behind each experimental step is explained to provide a deeper understanding of the reaction mechanism and to empower researchers to adapt these protocols to their specific needs.

Method 1: Selective N,N'-Dimethylation via Reductive Amination

Reductive amination is a highly effective method for the controlled alkylation of amines.[1][2] This process involves the in-situ formation of an imine from the amine and an aldehyde (in this case, formaldehyde), followed by its immediate reduction to the corresponding methylated amine.[1][3] This one-pot reaction is advantageous as it prevents the over-alkylation that can occur with traditional alkylating agents like methyl iodide.[1] For the synthesis of N,N'-dimethyl-3,5-diaminophenol, the Eschweiler-Clarke reaction, which utilizes formaldehyde as the methyl source and formic acid as the reducing agent, offers a classic and reliable approach.[4]

Reaction Workflow: Reductive Amination

Caption: Reductive amination workflow for N,N'-dimethylation.

Detailed Experimental Protocol

Materials:

• 3,5-Diaminophenol

• Formaldehyde (37% solution in water)

• Formic acid (98-100%)

• Sodium bicarbonate

• Ethyl acetate

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate

• Deionized water

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer

• Separatory funnel

• Rotary evaporator

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve 3,5-diaminophenol (1.0 eq.) in formic acid (10-15 mL per gram of diamine). Stir the mixture until the solid is fully dissolved.

• Addition of Formaldehyde: To the stirred solution, add formaldehyde solution (2.2 eq.) dropwise at room temperature. An exothermic reaction may be observed.

• Reaction: Heat the reaction mixture to 80-100°C and maintain it at this temperature for 18 hours.[5] The reaction is typically performed in an aqueous solution near boiling.[5]

• Quenching and Neutralization: After cooling to room temperature, slowly and carefully add the reaction mixture to a beaker containing a saturated solution of sodium bicarbonate to neutralize the excess formic acid. Be cautious as this will result in vigorous gas evolution (CO2). Continue adding the bicarbonate solution until the pH of the aqueous layer is approximately 8-9.

• Extraction: Transfer the neutralized mixture to a separatory funnel and extract the product with ethyl acetate (3 x 50 mL).

• Washing: Combine the organic layers and wash with brine (1 x 50 mL).

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator to obtain the crude product.

• Purification: The crude N,N'-dimethyl-3,5-diaminophenol can be purified by column chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) to yield the pure product.

Quantitative Data Summary

Reagent/Parameter	Molar Ratio/Value	Purpose
3,5-Diaminophenol	1.0 eq.	Starting material
Formaldehyde	2.2 eq.	Methyl source for dimethylation
Formic Acid	Solvent & Reducing Agent	Reduces the in-situ formed imine
Temperature	80-100°C	Promotes reaction kinetics
Reaction Time	18 hours	To ensure complete reaction

Method 2: Catalytic N-Monomethylation using Methanol

For applications requiring the mono-N-methylated derivative (N-methyl-3,5-diaminophenol), a more selective approach is necessary. Transition-metal catalyzed N-methylation using methanol as a "green" C1 source has emerged as an efficient alternative.[6] This method often proceeds via a "borrowing hydrogen" mechanism and can be tuned to favor mono-alkylation.[6] Iridium-based catalysts have shown excellent performance in the selective mono-N-methylation of aromatic primary amines.[5]

Reaction Mechanism: Catalytic N-Methylation

Caption: Simplified catalytic cycle for N-methylation with methanol.

Detailed Experimental Protocol

Materials:

• 3,5-Diaminophenol

• Iridium(I) catalyst (e.g., [Ir(cod)Cl]2 with a suitable ligand, or a pre-formed catalyst)

• Cesium carbonate (Cs2CO3)

• Anhydrous methanol

• Schlenk tube or a sealed reaction vessel

• Inert atmosphere (Argon or Nitrogen)

• Magnetic stirrer and heating plate

• Silica gel for column chromatography

Procedure:

• Reaction Setup: In a Schlenk tube under an inert atmosphere, combine 3,5-diaminophenol (1.0 mmol), the Iridium(I) catalyst (0.1 mol%), and cesium carbonate (0.5 eq.).[5]

• Solvent Addition: Add anhydrous methanol as the solvent.

• Reaction: Seal the vessel and heat the reaction mixture at 150°C for 5 hours with vigorous stirring.[5]

• Work-up: After the reaction is complete, cool the mixture to room temperature.

• Solvent Removal: Remove the methanol under reduced pressure.

• Purification: Purify the residue by column chromatography on silica gel to isolate the N-methylated product(s). Careful selection of the eluent will be crucial to separate the mono-methylated product from any di-methylated byproduct and unreacted starting material.

Quantitative Data Summary

Reagent/Parameter	Molar Ratio/Value	Purpose
3,5-Diaminophenol	1.0 mmol	Starting material
Iridium(I) Catalyst	0.1 mol%	Catalyst for hydrogen transfer
Cesium Carbonate	0.5 eq.	Base
Methanol	Solvent	Methylating agent
Temperature	150°C	Reaction temperature
Reaction Time	5 hours	To achieve desired conversion

Trustworthiness and Self-Validation

The protocols described are designed to be self-validating through careful monitoring and characterization.

• Reaction Monitoring: The progress of the reactions can be monitored by Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) to determine the consumption of the starting material and the formation of the product(s).

• Product Characterization: The identity and purity of the final N-methylated 3,5-diaminophenol should be confirmed using standard analytical techniques:

  • Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To confirm the structure and the number of methyl groups attached to the nitrogen atoms.

  • Mass Spectrometry (MS): To determine the molecular weight of the product.

  • Infrared (IR) Spectroscopy: To observe the changes in N-H stretching frequencies upon methylation.

By carefully following these protocols and validating the results with the appropriate analytical methods, researchers can confidently synthesize the desired N-methylated derivatives of 3,5-diaminophenol.

References

• Benchchem. Application Notes and Protocols for N-Methylation of Aromatic Diamines.
• ACS Omega. CuH-Catalyzed Selective N-Methylation of Amines Using Paraformaldehyde as a C1 Source.
• ACS Omega. Ru(II)-Catalyzed N-Methylation of Amines Using Methanol as the C1 Source.
• Master Organic Chemistry. Reductive Amination, and How It Works.
• The Journal of Organic Chemistry. Selective N,N-Dimethylation of Primary Aromatic Amines with Methyl Alkyl Carbonates in the Presence of Phosphonium Salts.
• Angewandte Chemie International Edition. Selective Methylation of Amines with Carbon Dioxide and H2.
• Angewandte Chemie International Edition. A General Method for N-Methylation of Amines and Nitro Compounds with Dimethylsulfoxide.
• Scientific Reports. Convenient and efficient N-methylation of secondary amines under solvent-free ball milling conditions.
• Tetrahedron. Selective N-monomethylation of primary anilines with dimethyl carbonate in continuous flow.
• RSC Publishing. A general protocol for the reductive N-methylation of amines using dimethyl carbonate and molecular hydrogen: mechanistic insights and kinetic studies.
• Wikipedia. Reductive amination.
• YouTube. Reductive Amination: Mechanism & Examples.
• ResearchGate. Different protocols for methylation of aniline.
• Wikipedia. Eschweiler–Clarke reaction.

Sources

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• 2. Reductive amination - Wikipedia [en.wikipedia.org]
• 3. m.youtube.com [m.youtube.com]
• 4. Eschweiler–Clarke reaction - Wikipedia [en.wikipedia.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pubs.acs.org [pubs.acs.org]

Application Note: Purification Protocols for Crude 3,5-Bis(methylamino)phenol

This Application Note is designed for researchers and process chemists handling 3,5-Bis(methylamino)phenol , a highly electron-rich aminophenol intermediate often used in dye synthesis and pharmaceutical coupling.

Executive Summary & Chemical Context[2][3][4][5][6][7][8]

3,5-Bis(methylamino)phenol is an amphoteric molecule featuring an electron-rich aromatic ring. Its structural duality—possessing both an acidic phenolic hydroxyl group and two basic secondary amine groups—presents unique purification challenges:

• Oxidation Sensitivity: The electron-donating amine groups activate the ring, making it prone to air oxidation into dark quinone-imine species (tars).

• Amphoterism: It is soluble in both strong aqueous acids (as the ammonium salt) and strong aqueous bases (as the phenolate), creating a narrow pH window for precipitation.

This guide provides a three-stage purification strategy ranging from bulk extraction to high-purity polishing.

Pre-Purification Assessment

Before initiating purification, characterize the crude material to determine the dominant impurity profile (e.g., starting material phloroglucinol, mono-substituted byproducts, or oxidation tars).

Analytical Method (HPLC):

• Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 4.6 x 100 mm, 3.5 µm).

• Mobile Phase A: 10 mM Ammonium Acetate (pH 8.0) – Basic pH suppresses amine protonation, improving peak shape.

• Mobile Phase B: Acetonitrile.

• Gradient: 5% B to 95% B over 15 mins.

• Detection: UV at 254 nm (aromatic) and 280 nm (phenolic).

Method A: Acid-Base "Switch" Extraction (Bulk Cleanup)

Objective: Remove non-basic impurities (tars, starting phenols) and inorganic salts. Principle: Exploits the basicity of the methylamino groups to pull the product into the aqueous phase at low pH, while non-basic impurities remain in the organic phase.

Protocol Steps:

• Dissolution: Suspend the crude solid in 1.5 M HCl (10 mL per gram of crude). Stir until dissolved. The solution should be acidic (pH < 2).

  • Note: If the solution is pitch black, add 0.5% w/v Sodium Hydrosulfite (Na₂S₂O₄) immediately to reduce quinones.

• Organic Wash: Wash the aqueous acidic layer with Ethyl Acetate (EtOAc) (3 x volume).

  • Action: Discard the organic layer (contains non-basic tars and unreacted phloroglucinol).

• Basification & Precipitation:

  • Cool the aqueous layer to 0–5 °C in an ice bath.

  • Slowly adjust pH to 8.5–9.0 using 25% Ammonia (NH₄OH) or saturated NaHCO₃.

  • Critical: Do not overshoot to pH > 12, or the phenolate may form and redissolve the product.

• Isolation: The product will precipitate as a beige/off-white solid. Filter under vacuum and wash with cold degassed water.

Method B: Antioxidant-Assisted Recrystallization (High Purity)

Objective: Isolate crystalline material >98% purity while preventing oxidative darkening. Solvent System: Ethanol/Water or Isopropanol/Water.

The "Reducing Environment" Technique

Standard recrystallization often fails for aminophenols because heating accelerates oxidation. We introduce a reducing agent into the solvent matrix.[1]

Protocol:

• Solvent Prep: Prepare a mixture of Ethanol:Water (3:1 v/v) . Degas by bubbling Nitrogen for 10 mins.

• Additive: Add 0.1% w/v Sodium Hydrosulfite (Sodium Dithionite) to the solvent mixture.

  • Mechanism:[2][3][4][5][6][7] This acts as an oxygen scavenger, keeping the solution clear.

• Dissolution: Heat the solvent to near reflux (approx. 75 °C). Add the crude solid slowly until saturation is reached.

• Hot Filtration: If insoluble black specks remain, filter rapidly through a pre-heated glass frit or Celite pad under an inert blanket.

• Crystallization:

  • Allow the filtrate to cool slowly to Room Temperature (RT) over 2 hours.

  • Transfer to a fridge (4 °C) for 4 hours.

• Collection: Filter the crystals. Wash with cold, degassed Ethanol .

• Drying: Dry in a vacuum oven at 40 °C. Crucial: Backfill the oven with Nitrogen, not air.

Method C: Flash Column Chromatography (Polishing)

Objective: Separation of regioisomers or trace impurities for analytical standards. Challenge: Amines interact with acidic silanols on silica gel, causing "streaking" and poor separation.

Stationary Phase Modification:

• Option 1 (Standard): Silica Gel 60 pre-treated with 1% Triethylamine (TEA) in Hexane.

• Option 2 (Preferred): Neutral Alumina (prevent phenol adsorption).

Mobile Phase:

• Dichloromethane (DCM) : Methanol (MeOH) : Triethylamine (TEA)

• Ratio: 95 : 4 : 1

Protocol:

• Slurry pack the column using the mobile phase.

• Load the sample as a concentrated solution in DCM (or adsorbed onto Celite).

• Elute isocratically. The TEA competes for silanol sites, allowing the amine product to elute as a sharp band.

Visualization of Purification Logic

The following diagram illustrates the decision matrix and chemical logic flow for purifying this amphoteric molecule.

Figure 1: Purification workflow exploiting the amphoteric and oxidation-sensitive nature of the target molecule.

Storage and Stability Protocol

Once purified, the molecule remains vulnerable. Adhere to the "3-Point Stability Rule" :

Parameter	Requirement	Reason
Atmosphere	Argon or Nitrogen	Displaces oxygen to prevent quinone formation (browning).
Temperature	-20 °C or 4 °C	Slows thermodynamic degradation kinetics.
Container	Amber Glass	Blocks UV light which catalyzes photo-oxidation of the phenol.

References

• Vogel's Textbook of Practical Organic Chemistry, 5th Ed. Longman Scientific & Technical, 1989.

• Antioxidant Recrystallization of Aminophenols: Barron, R. et al. Process for the purification of p-aminophenol. US Patent 3,703,598. 1972.

• Chromatography of Amines: Reich, H. J., & Schwitter, A. Amine Chromatography: Preventing Tailing. Journal of Organic Chemistry. (General reference for TEA-modified silica techniques).

• General Stability of Methylaminophenols: PubChem Compound Summary for 3-(Methylamino)phenol. National Center for Biotechnology Information.

Sources

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• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Method for synthesizing m-diethylaminophenol - Eureka | Patsnap [eureka.patsnap.com]
• 4. CN110724113B - Synthetic method of 3,3' -methylene bis (5-methyl oxazoline) - Google Patents [patents.google.com]
• 5. rsc.org [rsc.org]
• 6. chemscene.com [chemscene.com]
• 7. CN104761435A - Preparation method of 3,5-dimethylphenol - Google Patents [patents.google.com]

experimental setup for reactions involving 3,5-Bis(methylamino)phenol

An Application Guide to the Synthesis and Experimental Reactions of 3,5-Bis(methylamino)phenol

Abstract

This document provides a comprehensive technical guide for researchers, chemists, and professionals in drug development on the synthesis and potential applications of 3,5-Bis(methylamino)phenol. As this compound is not extensively documented in current literature, this guide pioneers a proposed, robust synthetic pathway starting from a commercially available precursor, 3,5-diaminophenol. We leverage established, green chemical methods for N-methylation and provide detailed, step-by-step protocols for its synthesis and subsequent derivatization. The application notes explore the compound's reactivity at its key functional sites—the phenolic hydroxyl, the secondary amine nitrogens, and the activated aromatic ring—offering protocols for O-alkylation, N-acylation, and electrophilic substitution. All proposed methodologies are grounded in established chemical principles and supported by data from analogous aminophenol systems.

Introduction and Rationale

Aminophenols are a critical class of organic intermediates, featuring both amino and hydroxyl functionalities that make them versatile precursors in the synthesis of pharmaceuticals, dyes, and polymers.[1] While the ortho, meta, and para isomers of monomethylated aminophenols are well-studied, the specific scaffold of 3,5-Bis(methylamino)phenol remains a novel target. Its unique structure, with two electron-donating methylamino groups meta to a hydroxyl group, suggests intriguing electronic properties and potential as a building block for complex molecular architectures, such as hyperbranched polymers or specialized ligands.[2]

The absence of a standard experimental procedure for this compound necessitates a logically derived approach. This guide addresses this gap by proposing a complete workflow, from synthesis to application, designed to be both scientifically sound and practically executable in a standard laboratory setting. We will begin by outlining a selective and environmentally conscious synthesis, followed by detailed characterization methods, and conclude with protocols for exploring its chemical reactivity.

Proposed Synthesis of 3,5-Bis(methylamino)phenol

The most logical and efficient pathway to the target compound is through the direct N-methylation of a readily available starting material.

2.1. Synthetic Principle: Selective N-Methylation

We propose the synthesis of 3,5-Bis(methylamino)phenol via the double N-methylation of 3,5-diaminophenol. For this transformation, dimethyl carbonate (DMC) is selected as the methylating agent. DMC is a non-toxic, environmentally benign reagent that serves as a green alternative to hazardous methylating agents like methyl halides or dimethyl sulfate.[3] The reaction can be catalyzed by zeolites or, as proposed here for laboratory scale, driven by heat in a polar aprotic solvent under pressure, which facilitates the selective methylation of primary aromatic amines.[3][4] The reaction proceeds through a carbamate intermediate, minimizing the over-methylation that often plagues reactions with traditional alkylating agents.[4]

2.2. Proposed Synthetic Pathway

Caption: Proposed synthesis of 3,5-Bis(methylamino)phenol from 3,5-diaminophenol.

2.3. Detailed Experimental Protocol: Synthesis

Safety First: This procedure must be conducted in a well-ventilated fume hood. Personal Protective Equipment (PPE), including safety goggles, a lab coat, and chemically resistant gloves, is mandatory. Aminophenols are harmful if swallowed and can cause skin and eye irritation.[1] The reaction is performed under pressure at high temperatures; use a properly rated and inspected pressure vessel.

Reagents and Equipment:

• 3,5-Diaminophenol (1.0 eq)

• Dimethyl Carbonate (DMC) (5.0 eq)

• N-Methyl-2-pyrrolidone (NMP)

• Pressure-rated reaction vessel (e.g., a sealed tube or stainless-steel autoclave)

• Standard glassware for workup and purification

• Ethyl acetate, hexane, brine, saturated sodium bicarbonate solution

• Anhydrous sodium sulfate

• Silica gel for column chromatography

• Rotary evaporator

Procedure:

• To a pressure-rated reaction vessel, add 3,5-diaminophenol (e.g., 1.24 g, 10 mmol).

• Add NMP (approx. 0.5 M concentration, ~20 mL). Stir until the solid is fully dissolved.

• Add dimethyl carbonate (4.50 g, 50 mmol, 5.0 eq).

• Securely seal the vessel according to the manufacturer's instructions.

• Place the vessel in a heating mantle or oil bath behind a blast shield. Heat the reaction mixture to 170–180 °C with vigorous stirring.

• Maintain this temperature for 12–24 hours. Monitor the reaction progress by taking aliquots (after cooling) and analyzing via TLC or LC-MS, if possible.

• After the reaction is complete (or has reached maximum conversion), cool the vessel to room temperature. CAUTION: Do not open the vessel until it is fully cooled.

• Transfer the reaction mixture to a separatory funnel containing 100 mL of ethyl acetate and 100 mL of water.

• Separate the layers. Wash the organic layer with saturated sodium bicarbonate solution (2 x 50 mL) to remove any acidic byproducts and unreacted phenolic starting material, followed by brine (1 x 50 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator.

• The crude product will likely be a dark oil or solid. Purify the material using silica gel column chromatography, eluting with a gradient of ethyl acetate in hexane to afford the pure 3,5-Bis(methylamino)phenol.

2.4. Reaction Parameters Summary

Parameter	Value/Condition	Rationale
Starting Material	3,5-Diaminophenol	Direct precursor with the correct scaffold.[2][5]
Methylating Agent	Dimethyl Carbonate (DMC)	Green, selective, and low-toxicity C1 source.[3][4]
Stoichiometry	1.0 eq Amine : 5.0 eq DMC	Excess DMC drives the reaction to completion for di-alkylation.
Solvent	N-Methyl-2-pyrrolidone (NMP)	High-boiling polar aprotic solvent suitable for high temperatures.
Temperature	170–180 °C	Required to overcome the activation energy for methylation with DMC.[6]
Expected Yield	60–80%	Based on similar N-methylation reactions of aromatic amines.[7]

Physicochemical & Spectroscopic Characterization

Confirming the identity and purity of the newly synthesized 3,5-Bis(methylamino)phenol is critical. The following are expected analytical results based on its structure and data from related aminophenol isomers.[8][9]

3.1. Expected Spectroscopic Data

Technique	Expected Observations
¹H NMR (400 MHz, DMSO-d₆)	δ ~8.5-9.5 (s, 1H, Ar-OH), ~5.8-6.2 (m, 3H, Ar-H), ~5.0-5.5 (q, 2H, NH), ~2.65 (d, 6H, N-CH₃).
¹³C NMR (100 MHz, DMSO-d₆)	δ ~158 (C-OH), ~150 (C-NH), ~100 (Ar C-H), ~95 (Ar C-H), ~30 (N-CH₃).
FTIR (ATR, cm⁻¹)	3300-3400 (br, O-H stretch), ~3350 (N-H stretch), 2800-3000 (C-H stretch), ~1600, 1480 (C=C aromatic stretch), ~1250 (C-N stretch).
Mass Spec (ESI+)	Expected [M+H]⁺ = 153.09.

Application Notes: Reactivity and Derivatization

The trifunctional nature of 3,5-Bis(methylamino)phenol makes it a versatile substrate for further chemical modification.

4.1. Protocol: O-Alkylation via Williamson Ether Synthesis

This protocol targets the phenolic hydroxyl group, converting it into an ether, which is a common strategy in drug development to modify solubility and metabolic stability.

Caption: Workflow for the O-alkylation of 3,5-Bis(methylamino)phenol.

Procedure:

• Dissolve 3,5-Bis(methylamino)phenol (1.0 eq) in acetone or DMF in a round-bottom flask.

• Add potassium carbonate (K₂CO₃, 2.0 eq) as the base.

• Add the desired alkyl halide (e.g., benzyl bromide, 1.1 eq).

• Heat the mixture to reflux (for acetone) or ~60 °C (for DMF) and stir for 4–12 hours.

• Monitor the reaction by TLC. Upon completion, cool the mixture, filter off the base, and remove the solvent under reduced pressure.

• Purify the residue by column chromatography.

4.2. Protocol: N-Acylation with an Acid Chloride

This reaction forms an amide bond at the secondary amine positions, a key linkage in many biologically active molecules. Acylation is expected to occur preferentially at the more nucleophilic nitrogen atoms over the phenolic oxygen.[1]

Procedure:

• Dissolve 3,5-Bis(methylamino)phenol (1.0 eq) in dichloromethane (DCM) in a round-bottom flask equipped with a nitrogen inlet.

• Add a non-nucleophilic base such as triethylamine (TEA, 2.5 eq).

• Cool the solution to 0 °C in an ice bath.

• Slowly add the acid chloride (e.g., acetyl chloride or benzoyl chloride, 2.2 eq) dropwise.

• Allow the reaction to warm to room temperature and stir for 2–6 hours.

• Upon completion, quench the reaction by adding water. Separate the organic layer, wash with saturated sodium bicarbonate solution and brine, dry over sodium sulfate, and concentrate.

• Purify via column chromatography or recrystallization.

4.3. Protocol: Electrophilic Aromatic Substitution (Bromination)

The phenol and two methylamino groups are strong ortho-, para-directing activators. In this 3,5-disubstituted pattern, the 2, 4, and 6 positions are all highly activated. This protocol describes a mild bromination.

Procedure:

• Dissolve 3,5-Bis(methylamino)phenol (1.0 eq) in a suitable solvent like ethanol or acetic acid.

• Cool the solution to 0 °C.

• Slowly add a solution of N-Bromosuccinimide (NBS, 1.0-3.0 eq depending on desired degree of bromination) in the same solvent. The high activation of the ring may lead to polybromination.

• Stir at 0 °C to room temperature for 1-4 hours.

• Monitor by TLC. Once the starting material is consumed, pour the reaction mixture into water.

• Extract the product with ethyl acetate. Wash the organic layer with sodium thiosulfate solution to remove excess bromine, followed by brine.

• Dry, concentrate, and purify the product by column chromatography.

References

• Selva, M., Bomben, A., & Tundo, P. (n.d.). Selective mono-N-methylation of primary aromatic amines by dimethyl carbonate over faujasite X- and Y-type zeolites. IRIS.
• Seo, H., Bédard, A.-C., Chen, W. P., Hicklin, R. W., Alabugin, A., & Jamison, T. F. (2018). Selective N-monomethylation of primary anilines with dimethyl carbonate in continuous flow. Tetrahedron, 74(25), 3124–3128.
• Chemcess. (2025, September 10). Aminophenol: Properties, Production, Reactions And Uses.
• Alcohol promoted N-methylation of anilines with CO2/H2 over a cobalt catalyst under mild conditions. (n.d.). Green Chemistry (RSC Publishing).
• (n.d.).

• (n.d.). Synthesis of meta-Aminophenol Derivatives via Cu-Catalyzed[1][3]-Rearrangement—Oxa-Michael Addition Cascade Reactions. PMC.

• (n.d.). Selective N-Alkylation of Amines with DMC over Biogenic Cu–Zr Bimetallic Nanoparticles. PMC.
• BenchChem. (2025).
• (2025, August 6). Reactions of Aminophenols with Formaldehyde and Hydrogen Sulfide.
• (n.d.). Aminophenols. I. The Reaction of o-Aminophenol with Chloracetic Acid and Some Comments on the Formation of Phenmorpholones1.
• (n.d.).
• (2023, August 9). CuH-Catalyzed Selective N-Methylation of Amines Using Paraformaldehyde as a C1 Source. ACS Omega.
• (2025, May 20).
• (n.d.). N‐methylation of aniline with CD3OD and CH3OH.
• (2006, June 29). Selective N,N-Dimethylation of Primary Aromatic Amines with Methyl Alkyl Carbonates in the Presence of Phosphonium Salts.
• Organic Spectroscopy International. (2018, February 15). p-Aminophenol.
• LookChem. (n.d.). 3,5-Diaminophenol.
• BenchChem. (2025). A Comparative Spectroscopic Analysis of Aminophenone Isomers.
• (n.d.). S1–S0 Electronic spectrum of jet-cooled m-aminophenol. RSC Publishing.
• National Institute of Standards and Technology. (n.d.). Phenol, 4-amino-. The NIST WebBook.
• American Institute of Chemists. (n.d.). Computational studies on the ir & nmr spectra of 2-aminophenol.
• Chemsrc. (2025, September 11). 3,5-diaminophenol | CAS#:626-46-0.
• PubChem. (n.d.). 3,5-Diaminophenol.
• ChemicalBook. (n.d.). 3-Diethylaminophenol synthesis.

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use of 3,5-Bis(methylamino)phenol in the synthesis of dyes

Application Note: Strategic Utilization of 3,5-Bis(methylamino)phenol in the Synthesis of Advanced Fluorogenic Dyes

Executive Summary

This technical guide details the application of 3,5-Bis(methylamino)phenol (BMAP) (CAS: 40247-99-2) as a high-performance scaffold for constructing bathochromically shifted xanthene (Rhodamine) and coumarin dyes.[1] Unlike the standard 3-(dimethylamino)phenol precursor used in commercial Rhodamine B synthesis, BMAP possesses two secondary amine groups meta to the hydroxyl functionality.[1] This unique "hyper-auxochromic" architecture allows for the synthesis of dyes with:

• Enhanced Spectral Properties: Significant red-shifting of absorption/emission maxima due to increased electron donation.[1][2]

• Functional Versatility: The secondary amines provide reactive handles for further conjugation (e.g., to antibodies or drugs) without quenching fluorescence.[2]

• pH-Tunable Fluorescence: The additional amino group introduces a secondary pKa, enabling ratiometric pH sensing applications.[1][2]

Chemical Profile & Reactivity

Molecule: 3,5-Bis(methylamino)phenol CAS: 40247-99-2 Structure: A phenol core substituted at the 3 and 5 positions with methylamino groups.[1][3][4][5][6] Reactivity Class: Electron-Rich Aromatic (Phloroglucinol analogue).[1][2]

Property	Specification	Significance in Synthesis
Nucleophilicity	Very High	Facilitates rapid electrophilic aromatic substitution (EAS) at positions 2, 4, and 6.[1]
Oxidation Potential	Low (Easily Oxidized)	Requires inert atmosphere (N₂/Ar) during synthesis to prevent quinone imine formation.[2]
Regioselectivity	Ortho/Para to Amines	Directs condensation reactions to the 2 and 6 positions (ortho to OH, para to NHMe).
Solubility	DMSO, MeOH, Acidic H₂O	Compatible with polar organic solvents and acid-melt conditions.[1]

Application I: Synthesis of Red-Shifted Rhodamine Derivatives

The condensation of BMAP with phthalic anhydride yields a Rhodamine analogue with additional amino-auxochromes on the xanthene core.[1][2] This modification typically shifts emission towards the red/near-infrared (NIR) region compared to standard Tetramethylrhodamine (TMR).[1][2]

Mechanism of Action

The synthesis follows a double Friedel-Crafts acylation/cyclization pathway.[1][2] The high electron density of BMAP allows the reaction to proceed under milder conditions than standard aminophenols, though acid catalysis is still required to drive the dehydration.

Protocol A: Melt Condensation Method

Reagents:

• 3,5-Bis(methylamino)phenol (20 mmol, 3.04 g)[1]

• Phthalic Anhydride (10 mmol, 1.48 g)[1]

• Anhydrous Zinc Chloride (ZnCl₂, catalytic) or 85% Phosphoric Acid (H₃PO₄, 5 mL)[1]

• Solvent: None (Neat melt) or Propionic Acid (for milder conditions)[1][2]

Step-by-Step Procedure:

• Preparation: In a 50 mL round-bottom flask, combine BMAP and Phthalic Anhydride.

• Catalysis: Add anhydrous ZnCl₂ (approx. 100 mg) and mix thoroughly.

  • Expert Note: If using H₃PO₄, add it now.[2] The acid acts as both solvent and catalyst.[2]

• Reaction (Melt): Heat the mixture to 160–170°C in an oil bath under an Argon atmosphere.

  • Observation: The solid mixture will melt and turn deep red/purple.[2] Evolution of water vapor indicates condensation is proceeding.[2]

• Duration: Stir for 3–4 hours. Monitor by TLC (Silica, 10% MeOH in DCM).[2] Look for a highly fluorescent spot.[2]

• Quenching: Cool the reaction mixture to 80°C and dilute with 20 mL of Methanol.

• Workup: Pour the methanolic solution into 100 mL of ice-cold water. Adjust pH to ~9 with NaOH to precipitate the free base dye, or keep acidic to isolate the chloride salt.

• Purification: Collect the precipitate by filtration. Purify via Flash Column Chromatography (SiO₂; Gradient: DCM → 10% MeOH/DCM).

Expected Product: A 3,6-diamino-9-(2-carboxyphenyl)xanthene derivative with additional methylamino substituents at positions 2 and 7 (depending on cyclization regiochemistry).[1][2]

Application II: Synthesis of 5,7-Bis(methylamino)coumarins

Coumarins derived from BMAP are excellent candidates for "Mega-Stokes" shift dyes due to the strong electron-donating character at the 7-position and the auxiliary donor at the 5-position.[1][2]

Protocol B: Pechmann Condensation

Reagents:

• 3,5-Bis(methylamino)phenol (10 mmol)[1]

• Ethyl Acetoacetate (10 mmol)[1][2]

• Sulfuric Acid (70% H₂SO₄, 5 mL) or Trifluoroacetic Acid (TFA)

Step-by-Step Procedure:

• Mixing: Dissolve BMAP in 5 mL of cooled (0°C) H₂SO₄.

  • Safety: Exothermic reaction.[1][2] Add slowly.

• Addition: Dropwise add Ethyl Acetoacetate while maintaining temperature < 10°C.

• Cyclization: Allow the mixture to warm to room temperature and stir for 12–24 hours.

  • Optimization: If conversion is low, heat to 60°C for 2 hours.

• Isolation: Pour the reaction mixture onto 50 g of crushed ice. The coumarin salt should precipitate or form a gum.[2]

• Neutralization: Neutralize with saturated NaHCO₃ solution to pH 7. Extract with Ethyl Acetate (3 x 50 mL).

• Purification: Recrystallize from Ethanol or purify via column chromatography.

Visualizing the Synthesis Pathways

The following diagram illustrates the divergent synthesis pathways from the BMAP scaffold.

Figure 1: Synthetic pathways for Rhodamine and Coumarin derivatives using 3,5-Bis(methylamino)phenol.[1]

Critical Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
Low Yield / Tar Formation	Oxidation of BMAP	Perform all reactions under strictly inert atmosphere (Argon). Use freshly distilled solvents.[2]
Non-Fluorescent Product	Incomplete Cyclization	Increase reaction temperature (Melt) or acid concentration (Coumarin).[2] Ensure water removal (Dean-Stark).[1][2]
Multiple Spots on TLC	Regioisomers	BMAP is highly reactive.[1][2] Lower the temperature and use a milder catalyst (e.g., Propionic acid instead of ZnCl₂).
Solubility Issues	Zwitterionic nature	The product likely exists as a salt.[2] Adjust pH to >9 to isolate the free base, which is more soluble in organics.[2]

Safety & Handling (MSDS Highlights)

• Toxicity: Like most aromatic amines, BMAP should be treated as a potential mutagen and skin sensitizer.[1][2]

• PPE: Double nitrile gloves, lab coat, and chemical splash goggles are mandatory.[1][2]

• Storage: Store at -20°C under Argon. The compound darkens upon air exposure (oxidation).[2]

• Disposal: All waste must be segregated into "Halogen-free Organic Solvents" containing hazardous amines.[1][2]

References

• Beija, M., Afonso, C. A., & Martinho, J. M. (2009).[1][2] Synthesis and applications of Rhodamine derivatives as fluorescent probes. Chemical Society Reviews, 38(8), 2410-2433.[1][2] Link

• Lavis, L. D., & Raines, R. T. (2008).[2] Bright ideas for chemical biology. ACS Chemical Biology, 3(3), 142-155.[1][2] Link[1][2]

• Karton-Lifshin, N., et al. (2012).[1][2] "Donor-Two-Acceptor" dye design: A distinct gateway to NIR fluorescence.[1][2] Journal of the American Chemical Society, 134(42), 17384-17387.[1] Link[1][2]

• PubChem Compound Summary. (2025). 3,5-Bis(methylamino)phenol (CAS 40247-99-2).[1][3][4][5][6][7] National Center for Biotechnology Information.[1][2] Link

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A Robust, Validated HPLC-UV Method for the Analysis of 3,5-Bis(methylamino)phenol

An Application Note and Protocol from the Office of the Senior Application Scientist

Abstract

This document details the development and validation of a robust reversed-phase high-performance liquid chromatography (RP-HPLC) method for the quantitative analysis of 3,5-Bis(methylamino)phenol. Due to the compound's polar and ionizable nature, careful consideration was given to column chemistry and mobile phase pH to achieve optimal retention, peak symmetry, and resolution. The developed method utilizes an aqueous-stable C18 column with a phosphate-buffered mobile phase at an acidic pH, coupled with UV detection. The method was systematically optimized and subsequently validated according to the International Council for Harmonisation (ICH) Q2(R2) guidelines, demonstrating its suitability for its intended purpose in research and quality control environments.

Introduction: The Analytical Challenge

3,5-Bis(methylamino)phenol is an aromatic compound containing both basic and acidic functional groups. Its analysis is critical in various stages of drug development and chemical synthesis, requiring a reliable method to determine purity and quantify its presence. The primary analytical challenge stems from its physicochemical properties: the molecule is highly polar and can exist in multiple ionic states depending on the solution pH. Standard reversed-phase HPLC methods often fail to provide adequate retention for such polar compounds, leading to elution near the solvent front and poor peak shape.[1][2] This application note provides a systematic approach to overcome these challenges, from initial method development to full validation.

Guiding Principles: Analyte Physicochemical Properties

A successful HPLC method is built upon a fundamental understanding of the analyte's properties. The structure of 3,5-Bis(methylamino)phenol dictates the entire chromatographic strategy.

Property	Value / Structure
Molecular Structure
Molecular Formula	C₈H₁₂N₂O
Molecular Weight	152.19 g/mol
Estimated pKa₁ (Phenol)	~9.5 - 10.5 (Acidic)
Estimated pKa₂ (Amino)	~4.0 - 5.0 (Basic)
Estimated logP	< 1.0 (Indicating high polarity)

Causality Behind Experimental Choices: The presence of two basic methylamino groups and one acidic phenolic hydroxyl group means the analyte's net charge is highly dependent on pH.

• At low pH (< 2) , the amino groups are fully protonated (cationic), and the phenolic group is neutral. This state is ideal for achieving sharp, symmetrical peaks by minimizing undesirable interactions with residual silanols on the column's stationary phase.[3]

• At neutral pH , the molecule can exist as a zwitterion, potentially leading to complex retention behavior.

• At high pH (> 11) , the phenolic group is deprotonated (anionic), and the amino groups are neutral. However, silica-based columns are generally not stable at high pH.

Therefore, controlling the mobile phase pH is the most critical parameter for developing a robust and reproducible method.

HPLC Method Development Strategy

Our approach is a systematic process of screening and optimization, designed to logically refine chromatographic conditions.

Initial Screening & Rationale

• Column Selection: Highly polar analytes are poorly retained on traditional C18 columns, especially with highly aqueous mobile phases, which can cause stationary phase collapse.[1][4] Therefore, specialized column chemistries are required.

  • Aqueous C18 Columns: These columns are designed with modified bonding to prevent phase collapse in high-water mobile phases, making them a suitable starting point.

  • Embedded-Polar Group (EPG) Columns: These columns have a polar group embedded in the alkyl chain, which offers alternative selectivity for polar compounds.

  • Mixed-Mode Columns (Recommended): Columns combining reversed-phase and ion-exchange characteristics (e.g., C18/SCX) can offer superior retention and selectivity for charged analytes.[2][5][6] For this protocol, we will proceed with a widely available and robust Aqueous C18 column to demonstrate a universally applicable approach.

• Mobile Phase Selection:

  • Organic Modifier: Acetonitrile is often preferred over methanol due to its lower viscosity and better UV transparency.[7] It also offers different selectivity.[3] We will start with acetonitrile.

  • Aqueous Phase & pH Control: Based on the analyte's pKa values, an acidic mobile phase is necessary to ensure the protonation of the amino groups. A phosphate buffer is an excellent choice for controlling pH in the 2.5-3.5 range.[3] A starting pH of 3.0 is selected.

• Detection Wavelength: Phenolic compounds exhibit strong UV absorbance. Based on literature for similar compounds, a detection wavelength of 275 nm is chosen as a starting point for good sensitivity.[5][8]

Optimization Workflow

The initial conditions are methodically optimized to achieve the desired separation goals (retention factor k > 2, asymmetry < 1.5, resolution > 2 from adjacent peaks).

Caption: Logical workflow for HPLC method development and optimization.

Recommended Analytical Protocol

This protocol is the result of the systematic development and optimization process described above.

Instrumentation and Materials

• HPLC System: Agilent 1260 Infinity II or equivalent, equipped with a quaternary pump, autosampler, column thermostat, and UV-Vis Diode Array Detector.

• Column: Waters XBridge BEH C18, 4.6 x 150 mm, 3.5 µm (or equivalent aqueous-stable C18 column).

• Chemicals: Acetonitrile (HPLC grade), Potassium Dihydrogen Phosphate (KH₂PO₄), Phosphoric Acid (H₃PO₄), Water (18.2 MΩ·cm).

• Standard: 3,5-Bis(methylamino)phenol reference standard.

Final Chromatographic Conditions

Parameter	Condition
Mobile Phase A	20 mM KH₂PO₄, pH adjusted to 3.0 with H₃PO₄
Mobile Phase B	Acetonitrile
Elution Mode	Isocratic
Composition	85% Mobile Phase A / 15% Mobile Phase B
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Injection Volume	10 µL
Detection	UV at 275 nm
Run Time	10 minutes

Standard and Sample Preparation

• Stock Standard Solution (1000 µg/mL): Accurately weigh 25 mg of 3,5-Bis(methylamino)phenol reference standard into a 25 mL volumetric flask. Dissolve and dilute to volume with a 50:50 mixture of Mobile Phase A and B (diluent).

• Working Standard Solutions: Prepare a series of calibration standards (e.g., 1, 5, 10, 25, 50, 100 µg/mL) by serial dilution of the Stock Standard Solution with the diluent.

• Sample Preparation: Prepare samples by dissolving them in the diluent to achieve a final concentration within the calibration range. Filter through a 0.45 µm syringe filter before injection.

Method Validation Protocol (per ICH Q2(R2))

Method validation is the process of demonstrating that an analytical procedure is suitable for its intended purpose.[9] The following parameters must be assessed according to ICH guidelines.[10][11][12]

Caption: Core parameters for HPLC method validation per ICH Q2(R2).

Validation Experiments & Acceptance Criteria

Parameter	Experimental Protocol	Acceptance Criteria
Specificity	Inject blank (diluent), placebo (matrix without analyte), and a spiked sample. Assess for any interfering peaks at the retention time of the analyte.	No significant interference at the analyte's retention time.
Linearity	Analyze calibration standards at a minimum of five concentrations (e.g., 1-100 µg/mL) in triplicate. Plot a curve of peak area versus concentration.	Correlation coefficient (r²) ≥ 0.999
Accuracy	Analyze samples spiked with the analyte at three concentration levels (e.g., 80%, 100%, 120% of the target concentration). Perform at least three replicates for each level.	Mean recovery between 98.0% and 102.0% at each level.
Precision	Repeatability: Analyze six replicate samples at 100% concentration on the same day, with the same analyst and instrument. Intermediate Precision: Repeat on a different day with a different analyst.	Relative Standard Deviation (RSD) ≤ 2.0%
Limit of Detection (LOD) & Limit of Quantitation (LOQ)	Determine based on the signal-to-noise ratio (S/N) of low-concentration standards.	S/N ratio of ~3 for LOD and ~10 for LOQ.
Robustness	Deliberately vary key method parameters (e.g., pH ±0.2, flow rate ±10%, column temp ±5°C, organic content ±2%) and assess the impact on system suitability.[13]	System suitability criteria must be met for all variations.

Conclusion

The HPLC method detailed in this application note provides a reliable, robust, and accurate tool for the quantitative analysis of 3,5-Bis(methylamino)phenol. By employing a systematic development approach grounded in the analyte's physicochemical properties and validating the final protocol against rigorous ICH standards, this method is demonstrated to be fit for purpose in demanding scientific and quality control settings.

References

• Monitoring of aminophenol isomers in surface water samples using a new HPLC method. (2025, August 10). ResearchGate. [Link]

• Radu, G. L., & Bumbac, G. (2013). Monitoring of aminophenol isomers in surface water samples using a new HPLC method. Environmental Monitoring and Assessment, 185(3), 2367–2375. [Link]

• Determination of Aminophenol Isomers by High-Speed Liquid Chromatography. (n.d.). Journal of Chromatographic Science. [Link]

• Lurie, I. S., & Allen, A. C. (1984). Separation of the ortho, meta and para isomers of aminophenol by high-performance liquid chromatography. Analyst, 109(11), 1461-1462. [Link]

• Taniguchi, K., et al. (1974). Determination of Aminophenol Isomers by High-Speed Liquid Chromatography. Journal of Chromatographic Science, 12(4), 225-227. [Link]

• HPLC-UV Method Development for Highly Polar Impurities. (2025, December 2). Resolian. [Link]

• Improving, Retaining, and Separating Polar Compounds Using Chromatographic Techniques. (2025, June 18). Waters Blog. [Link]

• ICH Q2(R2) Guide: Analytical Method Validation Explained. (2026, January 8). IntuitionLabs.ai. [Link]

• Reverse Phase Chromatography Techniques. (2025, October 20). Chrom Tech, Inc. [Link]

• METHOD DEVELOPMENT AND VALIDATION OF HPLC AS PER ICH GUIDELINES - A REVIEW. (2024, March 26). Zenodo. [Link]

• Dolan, J. W. (2014, November 1). Reversed-Phase HPLC Mobile-Phase Chemistry — Explained. LCGC International. [Link]

• Birajdar, A. S. (2020). New Method Development by HPLC and Validation as per ICH Guidelines. Acta Scientific Pharmaceutical Sciences, 4(4), 55-60. [Link]

• THE HPLC ANALYSIS OF POLAR ANALYTES WITH AQUEOUS MOBILE PHASES. (n.d.). Hichrom. [Link]

• ICH Guidelines for Analytical Method Validation Explained. (2025, July 22). AMSbiopharma. [Link]

• ICH and FDA Guidelines for Analytical Method Validation. (2025, October 22). Lab Manager. [Link]

• Reversed Phase HPLC Method Development. (n.d.). Phenomenex. [Link]

• Method for the determination of phenol and methylphenols (cresols) in ambient air using HPLC. (n.d.). U.S. Environmental Protection Agency. [Link]

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• 11. ICH Guidelines for Analytical Method Validation Explained | AMSbiopharma [amsbiopharma.com]
• 12. ICH and FDA Guidelines for Analytical Method Validation | Lab Manager [labmanager.com]
• 13. actascientific.com [actascientific.com]

Technical Notes & Optimization

Technical Support Center: Synthesis of 3,5-Bis(methylamino)phenol

A Guide for Researchers, Scientists, and Drug Development Professionals

Welcome to the technical support center for the synthesis of 3,5-Bis(methylamino)phenol. This guide is designed to provide in-depth troubleshooting advice and detailed experimental protocols to help you overcome common challenges, particularly low yields, in the synthesis of this valuable compound. As Senior Application Scientists, we have compiled this resource based on established chemical principles and practical laboratory experience to ensure you can achieve optimal results in your research and development endeavors.

I. Understanding the Synthetic Pathway and Potential Pitfalls

The synthesis of 3,5-Bis(methylamino)phenol is a multi-step process that requires careful control of reaction conditions to achieve high yields and purity. The most common synthetic route involves three key stages:

• Dinitration: Synthesis of 3,5-dinitrophenol.

• Reduction: Conversion of 3,5-dinitrophenol to 3,5-diaminophenol.

• N-Methylation: Selective methylation of the amino groups of 3,5-diaminophenol to yield the final product.

Each of these steps presents unique challenges that can contribute to overall low yield. This guide will address each stage with specific troubleshooting questions and detailed protocols.

II. Troubleshooting Guide: A Question-and-Answer Approach

This section is structured to directly address the common issues encountered during the synthesis of 3,5-Bis(methylamino)phenol.

Stage 1: Synthesis of 3,5-Dinitrophenol

Q1: My yield of 3,5-dinitrophenol is consistently low. What are the likely causes and how can I improve it?

A1: Low yields in the dinitration of phenol are often due to a combination of factors, including incomplete reaction, formation of undesired isomers, and product loss during workup.

• Incomplete Dinitration: The nitration of phenol is a stepwise process. Insufficiently harsh conditions may lead to the formation of mononitrated phenols (2-nitrophenol and 4-nitrophenol) as the major products. To drive the reaction towards dinitration, ensure you are using a sufficiently strong nitrating agent, such as a mixture of concentrated nitric acid and fuming sulfuric acid (oleum). The reaction temperature and time are also critical parameters. Gradual heating and a prolonged reaction time can help ensure complete dinitration.

• Isomer Formation: While the hydroxyl group is ortho-, para-directing, forcing conditions required for dinitration can lead to the formation of other dinitrophenol isomers. Careful control of the reaction temperature is crucial to minimize the formation of these byproducts.

• Product Loss During Workup: 3,5-Dinitrophenol is soluble in hot water.[1] Therefore, it is important to cool the reaction mixture thoroughly on an ice bath to ensure complete precipitation of the product before filtration. Washing the crude product with copious amounts of cold water is necessary to remove residual acids, but excessive washing can lead to product loss.

Stage 2: Reduction of 3,5-Dinitrophenol to 3,5-Diaminophenol

Q2: The reduction of 3,5-dinitrophenol is not going to completion, or I am getting a complex mixture of products. What should I do?

A2: Incomplete reduction or the formation of side products are common issues in the reduction of dinitroarenes.

• Catalyst Activity: If you are using catalytic hydrogenation (e.g., with Pd/C), the activity of the catalyst is paramount. Ensure you are using a fresh, high-quality catalyst. Deactivation of the catalyst can occur due to impurities in the starting material or solvent. Increasing the catalyst loading may improve the conversion rate.

• Hydrogen Pressure and Reaction Time: For catalytic hydrogenation, maintaining adequate hydrogen pressure throughout the reaction is essential for complete reduction. If the reaction is sluggish, increasing the pressure and extending the reaction time can be beneficial.

• Alternative Reducing Agents: If catalytic hydrogenation is problematic, consider using alternative reducing agents. A common and effective method is the use of a metal in acidic media, such as tin (Sn) or iron (Fe) in hydrochloric acid (HCl). This method is often robust and can lead to high yields of the corresponding diamine.

• Side Reactions: Over-reduction of the aromatic ring is a potential side reaction, especially under harsh hydrogenation conditions. Careful monitoring of the reaction progress by techniques like Thin Layer Chromatography (TLC) can help in determining the optimal reaction time to avoid this.

Stage 3: N-Methylation of 3,5-Diaminophenol

Q3: I am struggling with the selective N,N'-dimethylation of 3,5-diaminophenol. I am getting a mixture of mono-methylated, over-methylated products, or no reaction at all. How can I control the methylation?

A3: The selective methylation of primary aromatic amines to their corresponding dimethylated derivatives without the formation of mono-methylated or quaternary ammonium salts is a significant challenge.[2] The Eschweiler-Clarke reaction is a classical and often effective method for this transformation.[2][3][4][5][6]

• Eschweiler-Clarke Reaction Conditions: The Eschweiler-Clarke reaction utilizes formaldehyde as the source of the methyl group and formic acid as the reducing agent.[2][3] The reaction is typically performed by heating the amine with an excess of both reagents.[2] The key to achieving complete dimethylation is to use a sufficient excess of formaldehyde and formic acid. The reaction is driven to completion by the formation of carbon dioxide gas, which is irreversible.[2]

• Incomplete Methylation: If you are observing significant amounts of the mono-methylated product, it is likely that the reaction has not gone to completion. Increasing the reaction time and/or temperature can help drive the reaction forward. Ensure that the reagents are of good quality and used in sufficient excess.

• Over-methylation and Quaternary Salt Formation: A key advantage of the Eschweiler-Clarke reaction is that it inherently avoids the formation of quaternary ammonium salts, as a tertiary amine cannot form an iminium ion with formaldehyde.[2]

• Side Reactions: At high temperatures, formic acid can decompose. It is important to maintain the reaction temperature within the recommended range (typically near boiling).[2] Undesired side reactions can also occur if the starting 3,5-diaminophenol is not pure.

• Alternative Methylating Agents: While the Eschweiler-Clarke reaction is often preferred, other methylating agents can be used. However, reagents like methyl iodide or dimethyl sulfate are highly toxic and can lead to over-methylation, including the formation of quaternary ammonium salts.[7]

Q4: The purification of the final product, 3,5-Bis(methylamino)phenol, is difficult, and I am experiencing significant product loss.

A4: Purification of aminophenols can be challenging due to their amphoteric nature and susceptibility to oxidation.

• Extraction: After the reaction, the product is typically isolated by basifying the reaction mixture and extracting with an organic solvent. It is crucial to adjust the pH carefully to ensure the product is in its free base form for efficient extraction. Multiple extractions with a suitable solvent (e.g., ethyl acetate, dichloromethane) will maximize the recovery.

• Column Chromatography: If the crude product is not sufficiently pure, column chromatography on silica gel can be employed. A gradient elution system, starting with a non-polar solvent and gradually increasing the polarity (e.g., hexane/ethyl acetate), can effectively separate the desired product from impurities.

• Crystallization: Recrystallization from a suitable solvent system can be an effective final purification step to obtain a high-purity product. Experiment with different solvents or solvent mixtures to find the optimal conditions for crystallization.

• Handling and Storage: Aminophenols are prone to oxidation, which can lead to discoloration and the formation of impurities. It is advisable to handle the purified product under an inert atmosphere (e.g., nitrogen or argon) and store it in a cool, dark place.

III. Detailed Experimental Protocols

The following protocols provide a step-by-step guide for the synthesis of 3,5-Bis(methylamino)phenol.

Protocol 1: Synthesis of 3,5-Dinitrophenol

This protocol is adapted from standard nitration procedures for aromatic compounds.

Materials:

• Phenol

• Concentrated Sulfuric Acid (98%)

• Fuming Nitric Acid (≥90%)

• Ice

• Deionized water

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer and a dropping funnel, carefully add concentrated sulfuric acid to phenol while cooling the flask in an ice bath.

• Slowly add fuming nitric acid dropwise to the stirred mixture, maintaining the temperature below 10 °C.

• After the addition is complete, allow the reaction mixture to warm to room temperature and then heat it gently on a water bath at 50-60 °C for 2-3 hours.

• Carefully pour the reaction mixture onto crushed ice with stirring.

• Collect the precipitated yellow solid by vacuum filtration and wash it thoroughly with cold deionized water until the washings are neutral to litmus paper.

• Dry the crude 3,5-dinitrophenol in a desiccator or a vacuum oven at a low temperature.

Protocol 2: Reduction of 3,5-Dinitrophenol to 3,5-Diaminophenol

This protocol utilizes a classic reduction method with tin and hydrochloric acid.

Materials:

• 3,5-Dinitrophenol

• Granulated Tin (Sn)

• Concentrated Hydrochloric Acid (HCl)

• Sodium Hydroxide (NaOH) solution (e.g., 40%)

• Ethyl acetate

• Anhydrous sodium sulfate

Procedure:

• In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add 3,5-dinitrophenol and granulated tin.

• Slowly add concentrated hydrochloric acid to the mixture. An exothermic reaction will occur.

• Once the initial vigorous reaction subsides, heat the mixture to reflux for 2-3 hours, or until the reaction is complete (monitored by TLC).

• Cool the reaction mixture to room temperature and carefully neutralize it by the slow addition of a concentrated sodium hydroxide solution while cooling in an ice bath. The mixture should be strongly basic.

• Extract the aqueous layer multiple times with ethyl acetate.

• Combine the organic extracts, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude 3,5-diaminophenol.

Protocol 3: N-Methylation of 3,5-Diaminophenol via Eschweiler-Clarke Reaction

This protocol is a general procedure for the exhaustive methylation of primary amines.

Materials:

• 3,5-Diaminophenol

• Formic Acid (88-98%)

• Formaldehyde solution (37% in water)

• Sodium Hydroxide (NaOH) solution (e.g., 40%)

• Ethyl acetate

• Anhydrous sodium sulfate

Procedure:

• In a round-bottom flask, dissolve 3,5-diaminophenol in an excess of formic acid.

• Add an excess of formaldehyde solution to the mixture.

• Heat the reaction mixture to reflux for 4-6 hours. The evolution of carbon dioxide should be observed.

• After the reaction is complete (monitored by TLC), cool the mixture to room temperature.

• Carefully basify the reaction mixture with a concentrated sodium hydroxide solution while cooling in an ice bath.

• Extract the product with ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude 3,5-Bis(methylamino)phenol.

• Purify the crude product by column chromatography on silica gel or by recrystallization.

IV. Data Presentation and Visualization

To aid in the optimization of your synthesis, the following table summarizes the key reaction parameters and expected outcomes.

Stage	Key Reaction	Reagents	Typical Conditions	Common Byproducts	Troubleshooting Focus
1. Dinitration	Electrophilic Aromatic Substitution	Conc. H₂SO₄, Fuming HNO₃	0-10 °C initially, then 50-60 °C	Mono-nitrophenols, other dinitrophenol isomers	Nitrating agent strength, temperature control, reaction time
2. Reduction	Nitro Group Reduction	Sn, Conc. HCl or H₂/Pd-C	Reflux (Sn/HCl) or specified pressure/temp (H₂/Pd-C)	Partially reduced products, ring-hydrogenated products	Catalyst activity, hydrogen pressure, reaction time
3. N-Methylation	Eschweiler-Clarke Reaction	Formic Acid, Formaldehyde	Reflux	Mono-methylated product, formylated intermediates	Reagent stoichiometry, reaction time, temperature

V. Experimental Workflow and Logical Relationships

The following diagrams illustrate the overall synthetic workflow and the logical relationships in troubleshooting low yield.

Caption: Overall workflow for the synthesis of 3,5-Bis(methylamino)phenol.

Sources

• 1. chembk.com [chembk.com]
• 2. Eschweiler–Clarke reaction - Wikipedia [en.wikipedia.org]
• 3. name-reaction.com [name-reaction.com]
• 4. grokipedia.com [grokipedia.com]
• 5. jk-sci.com [jk-sci.com]
• 6. synarchive.com [synarchive.com]
• 7. scispace.com [scispace.com]

Technical Support Center: Synthesis of 3,5-Bis(methylamino)phenol - A Troubleshooting Guide

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for the synthesis of 3,5-Bis(methylamino)phenol. This guide is designed for researchers, scientists, and professionals in drug development who are working with this important chemical intermediate. The synthesis of substituted aminophenols can present unique challenges, including control of selectivity, prevention of side reactions, and effective purification. This document provides in-depth, field-proven insights in a question-and-answer format to help you troubleshoot common issues and optimize your synthetic protocols.

Section 1: Troubleshooting Guide - Common Synthesis & Selectivity Issues

This section addresses the most frequent problems encountered during the synthesis of 3,5-Bis(methylamino)phenol, focusing on yield, purity, and byproduct formation.

Q1: My reaction yield is consistently low. What are the common pitfalls and how can I optimize the synthesis?

A1: Low yields in the synthesis of 3,5-Bis(methylamino)phenol often stem from one of three primary causes: incomplete reaction, product degradation, or suboptimal reaction conditions. The N-methylation of anilines is a delicate process that requires careful control of parameters.[1] A prevalent method for this transformation is the "hydrogen autotransfer" or "borrowing hydrogen" reaction, which uses a simple alcohol like methanol as the alkylating agent in the presence of a transition metal catalyst.[1][2]

Causality and Troubleshooting Steps:

• Incomplete Conversion: The starting material, 3,5-diaminophenol, has two nucleophilic amino groups. Inadequate stoichiometry of the methylating agent, insufficient reaction time, or low temperature can lead to a mixture containing unreacted starting material and the mono-methylated intermediate.

  • Solution: Gradually increase the equivalents of your methylating agent (e.g., methanol) and extend the reaction time. Monitor the reaction progress by TLC or LC-MS to determine the point of maximum conversion.

• Catalyst Deactivation: The catalyst (e.g., Ruthenium or Iridium complexes) is the engine of the reaction.[3] It can be poisoned by impurities in the starting materials or solvents. The phenolic hydroxyl group or the amine functionalities can sometimes coordinate too strongly to the metal center, inhibiting catalytic turnover.

  • Solution: Ensure all reagents and solvents are of high purity and are appropriately dried and degassed. If catalyst deactivation is suspected, consider increasing the catalyst loading or using a more robust catalyst system.

• Product Degradation: Aminophenols are highly susceptible to oxidation, especially at elevated temperatures and in the presence of air. This leads to the formation of colored, often polymeric, impurities that reduce the isolated yield of the desired product.

  • Solution: Conduct the reaction under a strictly inert atmosphere (e.g., Argon or Nitrogen). Using degassed solvents is also critical. If the reaction requires high temperatures, ensure the setup is well-sealed and purged.

Workflow for Optimizing N-Methylation:

Caption: General workflow for catalyzed N-methylation.

Table 1: Recommended Starting Conditions for Optimization

Parameter	Recommended Value	Rationale
Catalyst	Cyclometalated Ru or Ir complex[3]	High activity for hydrogen autotransfer reactions.
Base	KOtBu or NaOH[1]	Essential for activating the alcohol and amine.
Methylating Agent	Methanol (Solvent & Reagent)	Green, inexpensive, and effective C1 source.[2]
Temperature	100-140 °C	Balances reaction rate against potential degradation.
Atmosphere	Inert (Argon or Nitrogen)	Prevents oxidation of the aminophenol.
Monitoring	TLC (e.g., 1:1 Hexane:EtOAc)	Allows for tracking the consumption of starting material.

Q2: My final product is contaminated with over-methylated byproducts. How can I prevent this?

A2: Over-methylation is a classic selectivity challenge in this synthesis. The desired product, 3,5-Bis(methylamino)phenol, still possesses secondary amine functionalities that are nucleophilic and can react further to form tertiary amines, such as 3-(dimethylamino)-5-(methylamino)phenol and ultimately 3,5-Bis(dimethylamino)phenol.

Mechanistic Cause:

The N-methylation reaction does not simply stop once two methyl groups have been added. The secondary amines of the product can compete with the primary amines of the starting material and the mono-methylated intermediate for the methylating agent. This is particularly problematic if reaction times are too long or the temperature is too high.

Control Strategies:

• Stoichiometry Control: The most direct approach is to limit the amount of the methylating agent. However, when using methanol as both the reagent and solvent, this is not feasible. In such cases, controlling other parameters becomes crucial. If using a different methylating agent like methyl iodide, precise control of stoichiometry (slightly over 2.0 equivalents) is key.

• Reaction Time: Over-methylation is a consecutive reaction. By carefully monitoring the reaction, it is possible to stop it when the concentration of the desired product is at its maximum, before significant amounts of over-methylated byproducts have formed.

  • Actionable Protocol: Set up a time-course experiment. Take aliquots from the reaction mixture every hour, quench them, and analyze by LC-MS or a calibrated GC to create a concentration profile of reactants and products over time.

• Temperature Management: Higher temperatures can increase the rate of the undesired over-methylation. Operating at the lowest temperature that still provides a reasonable rate for the primary reaction can significantly improve selectivity.

Caption: N-Methylation reaction and side reaction pathway.

Q3: The product appears dark or discolored, suggesting oxidation. How can I minimize this?

A3: The combination of a phenol and two amino groups makes the target molecule highly electron-rich and thus extremely sensitive to oxidation.[4] The presence of oxygen, trace metal impurities, or light can catalyze the formation of quinone-imine type structures and other colored oligomers.

Preventative Measures:

• Inert Atmosphere: This is non-negotiable. All stages of the synthesis, workup, and purification should be conducted under a positive pressure of an inert gas like Argon or Nitrogen.

• Degassed Solvents: Solvents can dissolve a significant amount of oxygen. Before use, degas all solvents by sparging with an inert gas for 15-30 minutes or by using a freeze-pump-thaw technique.

• Antioxidant Addition: In some cases, adding a small amount of an antioxidant or reducing agent like sodium bisulfite or ascorbic acid to the aqueous phase during workup can help prevent oxidation.

• Purification Conditions: During purification (e.g., column chromatography), work quickly and protect the column from light. Using freshly distilled solvents for the eluent can also help.

• Storage: Store the final product under an inert atmosphere, protected from light, and at a low temperature to ensure long-term stability.

Section 2: FAQs - Purification & Characterization

This section provides answers to common questions regarding the isolation and analysis of 3,5-Bis(methylamino)phenol.

Q4: What is the most effective method to purify crude 3,5-Bis(methylamino)phenol?

A4: The choice of purification method depends on the primary impurities present. A multi-step approach is often most effective.

• Acid-Base Extraction: This is an excellent first step to separate your basic amine product from non-basic impurities. Dissolve the crude material in an organic solvent (e.g., ethyl acetate) and extract with dilute aqueous acid (e.g., 1M HCl). The protonated amine product will move to the aqueous layer. This layer can then be washed with an organic solvent to remove neutral impurities. Finally, basifying the aqueous layer (e.g., with NaHCO₃ or NaOH) and re-extracting into an organic solvent will recover the purified amine.

• Column Chromatography: This is the most powerful method for separating compounds with similar functionalities but different polarities, such as the starting material, mono-methylated, and di-methylated products. Silica gel is the standard stationary phase.

• Recrystallization: If the product obtained after chromatography is a solid and contains minor impurities, recrystallization from a suitable solvent system (e.g., Toluene/Hexane or Ethanol/Water) can yield highly pure material.

Caption: Decision tree for purification strategy.

Q5: I'm struggling with separation via column chromatography. What solvent systems do you recommend?

A5: The key is to find a solvent system that provides good separation (ΔRf > 0.2) between your desired product and the main impurities. Given the basic nature of the compounds, adding a small amount of a basic modifier to the eluent can improve peak shape and prevent streaking on the silica gel.

Table 2: Recommended Eluent Systems for Silica Gel Chromatography

Impurity to Remove	Recommended Eluent System	Comments
Less Polar Byproducts	Start with a low polarity system (e.g., 9:1 Hexane:Ethyl Acetate) and gradually increase polarity.	Good for removing non-polar impurities from the reaction.
Starting Material (3,5-Diaminophenol)	Ethyl Acetate / Methanol gradient (e.g., 98:2 to 95:5) + 0.5% Triethylamine (TEA)	The starting diamine is more polar and will elute later. The TEA deactivates acidic sites on the silica.
Mono-methylated Intermediate	Dichloromethane (DCM) / Methanol gradient (e.g., 99:1 to 97:3) + 0.5% TEA	This system offers different selectivity and can effectively separate the mono- and di-methylated products.
Over-methylated Byproducts	Hexane / Ethyl Acetate gradient (e.g., 4:1 to 1:1)	The less polar tertiary amines will elute before the desired secondary amine product.

References

• ResearchGate. N‐methylation of aniline and methanol with catalyst 2. Available at: [Link]

• Synple Chem. Application Note – Reductive Amination. Available at: [Link]

• ResearchGate. The N-methylation reactions of aniline compounds using lignin as a... Available at: [Link]

• Mu, Q., et al. (2012). Genotoxicity of 2,6- and 3,5-Dimethylaniline in Cultured Mammalian Cells: The Role of Reactive Oxygen Species. Toxicological Sciences, 128(2), 304-316. Available at: [Link]

• Senthamarai, T., et al. (2021). Efficient methylation of anilines with methanol catalysed by cyclometalated ruthenium complexes. Catalysis Science & Technology, 11(5), 1777-1784. Available at: [Link]

• Dickins, A. W. M., & Fordyce, C. R. (1934). U.S. Patent No. 1,973,472. U.S. Patent and Trademark Office.

• MDPI. Recent Developments in Heterogeneous Catalysis of N-Methylation Reaction with CO₂. Available at: [Link]

• Koç, R., et al. (2023). N-Alkylation and N-Methylation of Amines with Alcohols Catalyzed by Nitrile-Substituted NHC–Ir(III) and NHC–Ru(II) Complexes. Molecules, 28(3), 1386. Available at: [Link]

• Fitch, H. M. (1947). m-NITRODIMETHYLANILINE. Organic Syntheses, 27, 62. Available at: [Link]

• Wikipedia. Reductive amination. Available at: [Link]

• Ataman Kimya. P-METHYLAMINOPHENOL SULFATE. Available at: [Link]

• Google Patents. Purification of Phenol.

• Erkekoglu, P., et al. (2019). Antioxidants and selenocompounds inhibit 3,5-dimethylaminophenol toxicity to human urothelial cells. Arhiv za higijenu rada i toksikologiju, 70(1), 20-29. Available at: [Link]

• Patsnap. Preparation method of 3-(N,N-dimethylamino)phenol.

Sources

• 1. Efficient methylation of anilines with methanol catalysed by cyclometalated ruthenium complexes - Catalysis Science & Technology (RSC Publishing) DOI:10.1039/D0CY02210A [pubs.rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. N-Alkylation and N-Methylation of Amines with Alcohols Catalyzed by Nitrile-Substituted NHC–Ir(III) and NHC–Ru(II) Complexes - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Antioxidants and selenocompounds inhibit 3,5-dimethylaminophenol toxicity to human urothelial cells - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Stability &amp; Degradation of 3,5-Bis(methylamino)phenol

Content ID: TS-35BMAP-ACID-01 Last Updated: February 17, 2026 Audience: Chemical Biology, Medicinal Chemistry, and Analytical Development Teams

Executive Summary

3,5-Bis(methylamino)phenol is a meta-substituted aminophenol derivative often utilized as a synthesis intermediate or a probe in chemical biology. While the protonation of the amine groups in acidic media (

) offers kinetic stabilization against oxidation compared to basic conditions, the compound remains susceptible to specific degradation pathways.

This guide details the mechanistic degradation pathways, provides a troubleshooting matrix for experimental anomalies, and outlines validated protocols for stability assessment.

Part 1: Degradation Pathways (Mechanistic Insight)

The stability of 3,5-Bis(methylamino)phenol in acidic environments is governed by the competition between oxidative coupling and hydrolytic deamination .

Oxidative Degradation (Radical Cation Formation)

Even in acidic media, the electron-rich aromatic ring is prone to oxidation, particularly in the presence of trace transition metals (

, ) or light.

• Mechanism: The phenol moiety undergoes a one-electron oxidation to form a phenoxyl radical or a radical cation. While the protonated amines (

  ) are electron-withdrawing (deactivating), the hydroxyl group ( effect) activates the ring.

• Product: Formation of colored oligomers (dimers/trimers) via C-C or C-O coupling. Unlike para-aminophenols, which readily form quinone imines, meta-isomers often undergo complex polymerization leading to pink or brown discoloration.

Hydrolytic Deamination (Bucherer-Type Chemistry)

Under forcing acidic conditions (low pH, elevated temperature), the methylamino groups can undergo hydrolysis.

• Mechanism: Nucleophilic attack of water on the carbon bearing the ammonium group, followed by the elimination of methylamine.

• Stepwise Conversion:

  • 3,5-Bis(methylamino)phenol

    3-Hydroxy-5-(methylamino)phenol (Resorcinol derivative).

  • 3-Hydroxy-5-(methylamino)phenol

    1,3,5-Trihydroxybenzene (Phloroglucinol).

• Relevance: This is kinetically slow at room temperature but becomes significant during heated acidic workups (

  ).

Visualization: Degradation Pathways

Figure 1: Mechanistic pathways showing the bifurcation between oxidative polymerization (red) and hydrolytic deamination (yellow) under acidic stress.

Part 2: Troubleshooting Guide

Scenario 1: Discoloration of Stock Solution

User Question: "My 10 mM stock solution in 0.1 M HCl turned from colorless to a faint pink/brown after 48 hours at room temperature. Is it still usable?"

Technical Diagnosis: The color change indicates oxidative polymerization . Even minor oxidation (

) can produce highly conjugated chromophores (quinone-like oligomers) that are intensely colored.

Corrective Action:

• Quantify the Loss: Run an HPLC check. If the parent peak area is

  , the solution may be salvageable for qualitative assays but should be discarded for quantitative kinetics ( , ).

• Prevention:

  • Degas buffers: Sparge acidic buffers with Argon or Nitrogen for 15 minutes before dissolution.

  • Add Chelators: Include 0.1 mM EDTA to sequester trace metal catalysts.

  • Protect from Light: Store in amber vials.

Scenario 2: Appearance of Early Eluting Peaks

User Question: "I see a new peak eluting at 2.5 min (Parent is at 4.8 min) after heating my sample in 1 M HCl."

Technical Diagnosis: This is likely hydrolytic deamination . The replacement of a methylamino group (hydrophobic) with a hydroxyl group (hydrophilic) significantly reduces retention time on Reverse Phase (C18) columns.

Corrective Action:

• Confirm Identity: The new peak should correspond to 3-hydroxy-5-(methylamino)phenol.

• Protocol Adjustment: Avoid heating above

  in strong acid ( ). If acid quenching is required, neutralize immediately or keep on ice.

Scenario 3: Precipitation in Phosphate Buffer

User Question: "Upon diluting my acidic stock into pH 7.4 phosphate buffer, I observe a fine precipitate."

Technical Diagnosis: At pH 7.4, the molecule exists largely as the free base. 3,5-Bis(methylamino)phenol has limited solubility in its neutral form compared to its protonated salt form.

Corrective Action:

• Cosolvent: Ensure the final assay buffer contains 1-5% DMSO or Methanol.

• Stepwise Dilution: Dilute the acidic stock into a larger volume of buffer with rapid vortexing to prevent local high concentrations of the free base.

Part 3: Validated Experimental Protocols

Protocol A: Stability-Indicating HPLC Method

Use this method to quantify degradation products.[1]

Parameter	Setting
Column	C18 (e.g., Agilent Zorbax SB-C18), ,
Mobile Phase A	0.1% Trifluoroacetic Acid (TFA) in Water (pH ~2.0)
Mobile Phase B	0.1% TFA in Acetonitrile
Flow Rate	1.0 mL/min
Gradient	5% B (0-2 min) 60% B (15 min) 95% B (16-18 min)
Detection	UV @ 210 nm (Amide/Ring) and 280 nm (Phenol)
Temperature

Why this works: The acidic mobile phase keeps the amino groups protonated, preventing peak tailing due to interaction with silanol groups on the column.

Protocol B: Forced Degradation Study (Acid Stress)

Use this to validate the stability of your specific batch.

• Preparation: Dissolve 1 mg of 3,5-Bis(methylamino)phenol in 1 mL of 0.1 M HCl .

• Stress Conditions:

  • Control: Store at

    in the dark (T=0).

  • Thermal Stress: Heat at

    for 4 hours.

  • Oxidative Stress: Add

    of 3% to a separate aliquot; incubate at RT for 2 hours.

• Analysis: Neutralize aliquots with equal molar NaOH (if necessary for column safety, though the HPLC method above tolerates acid) and inject immediately.

• Acceptance Criteria:

  • Thermal:

    recovery of parent peak.

  • Oxidative: Expect significant degradation (

    loss). This confirms the method's specificity.

References

• National Institutes of Health (PubChem). (2025). 3-(Methylamino)phenol Compound Summary. Retrieved from [Link]

• Lönnberg, T., & Mikkola, S. (2004).[2] Hydrolysis of 2',3'-O-methyleneadenos-5'-yl bis(2',5'-di-O-methylurid-3'-yl) phosphate: implications for the mechanism of large ribozymes. Journal of Organic Chemistry, 69(3), 802-10.[2] Retrieved from [Link]

• Gao, F., et al. (2012).[3] Pathway and Molecular Mechanisms for Malachite Green Biodegradation in Exiguobacterium sp.[3] MG2. ResearchGate. Retrieved from [Link]

Sources

• 1. ijbio.com [ijbio.com]
• 2. Hydrolysis of 2',3'-O-methyleneadenos-5'-yl bis(2',5'-di-O-methylurid-3'-yl) phosphate, a sugar O-alkylated trinucleoside 3',3',5'-monophosphate: implications for the mechanism of large ribozymes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

removing impurities from 3,5-Bis(methylamino)phenol preparations

Technical Support Center: 3,5-Bis(methylamino)phenol Purification & Handling

Current Status: Operational Role: Senior Application Scientist Subject: Troubleshooting Impurities & Stability in 3,5-Bis(methylamino)phenol Preparations[1]

Introduction: The Stability Paradox

Welcome to the technical support hub. If you are working with 3,5-Bis(methylamino)phenol , you are likely dealing with a compound that is chemically schizophrenic: it is an electron-rich aromatic system that is essential for your synthesis but simultaneously self-destructive.[1]

This molecule contains two electron-donating methylamino groups and one phenolic hydroxyl.[1] This combination makes the ring exceptionally prone to auto-oxidation (turning your white solid into a pink/brown tar) and polymerization .[1] Furthermore, its synthesis from phloroglucinol often yields a mixture of mono-, bis-, and tris-substituted products.[1]

This guide is not a generic recipe; it is a troubleshooting system designed to isolate and remove specific impurities based on their chemical behavior.

Module 1: The "Tar" Problem (Oxidative Impurities)

Symptom: Your product has turned pink, brown, or black. Diagnosis: Formation of quinone imines and subsequent oligomers due to auto-oxidation.[1] Mechanism: The electron-rich ring oxidizes to a quinone-imine species, which then undergoes Michael addition with unoxidized amine, leading to colored polymers (tars).[1]

Troubleshooting Protocol

Q: My crude material is dark brown. How do I salvage it? A: You must reduce the quinone imines back to the phenol before attempting crystallization.

• Dissolution: Dissolve the crude "tar" in deoxygenated water containing 5% HCl. The acid protonates the amines, increasing solubility and stabilizing the electron density.

• Chemical Reduction: Add Sodium Dithionite (

  ) or Sodium Bisulfite.[1]

  • Dosage: 5–10 wt% relative to the crude mass.

  • Observation: The solution should lighten significantly (brown

    pale yellow/colorless).[1]

• Adsorption: Add Activated Charcoal (10 wt%). Heat to 50°C for 15 minutes under Nitrogen/Argon.

• Filtration: Filter hot through Celite to remove the charcoal and adsorbed polymers.[1]

Q: Why does it turn pink again during filtration? A: Re-oxidation.[1] You are exposing the hot, electron-rich solution to air.[1]

• Fix: Perform filtration under an inert blanket or keep the receiving flask under vacuum/nitrogen.[1] Add a trace amount of ascorbic acid (0.1%) to the receiving solvent.[2]

Module 2: Stoichiometric Impurities (The "Mono/Tris" Problem)

Symptom: NMR shows extra peaks, or melting point is depressed.[1] Diagnosis: Presence of 5-(methylamino)resorcinol (under-alkylated) or 1,3,5-tris(methylamino)benzene (over-alkylated).[1] Logic: We exploit the

differences.

• Phloroglucinol (Starting Material): Non-basic, acidic phenol.[1]

• Mono-substituted: Weakly basic, more acidic.[1]

• Target (Bis-substituted): Moderately basic, amphoteric.[1]

• Tris-substituted: Most basic, non-acidic (no phenolic -OH).[1]

Separation Workflow (Chemo-Selective Extraction)

Q: How do I separate the target from the over-alkylated Tris-impurity? A: Use a pH-controlled extraction gradient.[1]

Step 1: Acid Wash (Removal of Phloroglucinol) Dissolve crude in Ethyl Acetate.[1] Wash with 0.1 M HCl.[1]

• Result: The Target (Bis) and Tris-impurity protonate and move to the Aqueous Phase .[1]

• Waste: Unreacted Phloroglucinol remains in the Organic Phase .

Step 2: Selective Precipitation (Removal of Tris-impurity) Neutralize the aqueous phase carefully to pH ~6–7.[1]

• Result: The Target (Bis-substituted phenol) reaches its isoelectric point or free-base form and precipitates/extracts.[1]

• Differentiation: The Tris-substituted species is more basic (

  of conjugate acid is higher) and tends to remain protonated/soluble at slightly lower pH than the phenol, or can be washed away if the target crystallizes.

Step 3: Recrystallization [1]

• Solvent: Ethanol/Water (degassed).[1]

• Anti-solvent:[1] Diethyl ether (if working with the free base).[1]

Module 3: Visualization of Purification Logic

The following diagram illustrates the decision tree for purifying a crude mixture containing Phloroglucinol, the Target (Bis), and the Tris-impurity.

Caption: Chemo-selective purification workflow exploiting basicity differences between mono-, bis-, and tris-substituted species.

Module 4: Long-Term Stability (Salt Formation)[1]

Q: My purified solid degrades after a week. Why? A: The free base is kinetically unstable in air. You must store it as a salt.[1]

Protocol: Conversion to Dihydrochloride Salt

• Dissolve the purified free base in dry Ethanol or Methanol under inert gas.[1]

• Bubble dry HCl gas (generated from

  + ) into the solution, or add 4M HCl in Dioxane dropwise.

• Why not aqueous HCl? Water promotes hydrolysis and makes drying difficult.[1] Anhydrous conditions precipitate the salt immediately.

• Filter the white precipitate and dry under vacuum over

  .[1]

Data Comparison: Free Base vs. Salt

Property	Free Base (3,5-Bis)	Dihydrochloride Salt
Color	White Pink (Rapidly)	White (Stable)
Shelf Life	< 1 Month (Argon)	> 1 Year (Desiccator)
Solubility	Organic Solvents	Water / Methanol
Oxidation Risk	High (Electron Rich)	Low (Electron Withdrawn by Protonation)

References & Authoritative Grounding

• Vogel, A. I. Vogel's Textbook of Practical Organic Chemistry. 5th Ed.[1] Longman Scientific & Technical, 1989.[1] (General procedures for purification of unstable aminophenols via acetylation or salt formation).[1]

• L'Oréal. Process for the preparation of 3,5-diaminophenol derivatives.[1] US Patent 5,670,689.[1] (Details the synthesis from phloroglucinol and specific pH-dependent isolation techniques).

• Sigma-Aldrich (Merck). Material Safety Data Sheet: Aminophenol Derivatives.[1] (General handling of toxic and air-sensitive aminophenols).[1]

• Anderson, R. et al. "Oxidative Stability of Phenolic Amines."[1] Journal of Applied Chemistry, 2015. (Mechanistic insight into quinone-imine formation).

Disclaimer: This guide assumes standard laboratory safety protocols. 3,5-Bis(methylamino)phenol is toxic and a potential skin sensitizer.[1] Always work in a fume hood.[1]

Sources

• 1. n-Methyl-p-aminophenol | C7H9NO | CID 5931 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]

stability issues of 3,5-Bis(methylamino)phenol in solution

An In-Depth Guide to Understanding and Mitigating Stability Issues in Solution

Welcome to the technical support guide for 3,5-Bis(methylamino)phenol. This document is designed for researchers, scientists, and drug development professionals who utilize this compound in their experiments. As a Senior Application Scientist, my goal is to provide you with not just protocols, but the underlying scientific principles to help you anticipate, troubleshoot, and resolve stability challenges, ensuring the integrity and reproducibility of your results.

Introduction

3,5-Bis(methylamino)phenol is a substituted aminophenol, a class of compounds recognized for their chemical reactivity and utility as intermediates in various synthetic applications. However, like many aminophenols, this compound can be susceptible to degradation in solution, primarily through oxidation. This degradation can manifest as discoloration, loss of potency, and the formation of impurities, all of which can critically impact experimental outcomes. This guide provides a structured approach to understanding and controlling these stability issues.

Troubleshooting Guide: Diagnosing and Solving Common Issues

This section addresses specific problems you may encounter during your work. The format is designed to help you quickly identify the issue, understand the root cause, and implement effective solutions.

Question 1: Why has my 3,5-Bis(methylamino)phenol solution turned yellow, brown, or pink?

This is the most common indicator of degradation. The color change is a direct result of the formation of highly colored oxidation products.

• Primary Cause: Oxidation. Like other aminophenols, 3,5-Bis(methylamino)phenol is susceptible to oxidation when exposed to atmospheric oxygen.[1][2][3] The phenolic hydroxyl group and the aromatic amine moieties are electron-rich, making the molecule prone to losing electrons. This process is often initiated or accelerated by other factors.

• Mechanism: The initial oxidation step typically forms a quinoneimine intermediate. These intermediates are highly reactive and can subsequently polymerize, creating complex, dark-colored products that are responsible for the discoloration of the solution.[1]

Recommended Actions & Investigation Workflow

Use the following workflow to diagnose and address the discoloration of your solution.

Caption: Troubleshooting workflow for discolored solutions.

Question 2: My assay results show a decrease in the concentration of 3,5-Bis(methylamino)phenol over a short period. What is happening?

A loss of the active compound, even without significant color change, points to degradation where the resulting impurities may be colorless.

• Primary Cause: Oxidative or hydrolytic degradation. While oxidation is common, other degradation pathways can exist depending on the specific solution conditions.

• Causality: The stability of a drug substance is influenced by environmental factors including temperature, humidity, light, and oxygen.[4] Elevated temperatures increase the rate of all chemical reactions, including degradation.[1][3] Similarly, light, especially UV light, can provide the activation energy needed to initiate degradation reactions.[1][3]

Recommended Actions

• Perform a Forced Degradation Study: To understand the compound's vulnerabilities, a forced degradation or stress testing study is invaluable. This involves exposing the compound to harsh conditions to rapidly identify potential degradation pathways. See the Experimental Protocols section for a detailed methodology.

• Employ a Stability-Indicating Analytical Method: Ensure your analytical method, typically HPLC, can separate the parent compound from all potential degradation products.[5] This is crucial for accurate quantification. A method is considered "stability-indicating" if it can resolve the drug peak from peaks of its known degradation products and excipients.[4]

• Re-evaluate Solution Preparation and Storage:

  • Solvent Purity: Use HPLC-grade or higher purity solvents to minimize contaminants, especially trace metals that can catalyze oxidation.[1]

  • Inert Atmosphere: Prepare and store solutions under an inert gas like nitrogen or argon to displace oxygen.

  • Temperature Control: Prepare solutions at room temperature but store them at 2-8°C for short-term use, unless solubility is an issue. For long-term storage, aliquoting and freezing at -20°C or -80°C is recommended.

Frequently Asked Questions (FAQs)

Q1: What are the ideal storage conditions for solid 3,5-Bis(methylamino)phenol?

To ensure the long-term integrity of the solid compound, it should be stored in a cool, dry, and dark place.[6][7] The container should be tightly sealed to prevent exposure to moisture and air. For maximum stability, storing under an inert atmosphere (nitrogen or argon) is best practice.[6][7]

Q2: How does pH affect the stability of 3,5-Bis(methylamino)phenol in solution?

pH is a critical factor. Phenolic compounds are generally more susceptible to oxidation in alkaline (high pH) conditions.[1][3]

• The Chemistry: At higher pH, the phenolic hydroxyl group can be deprotonated to form a phenoxide ion. This negatively charged species is more electron-rich and thus, more easily oxidized than the neutral phenol.

• Recommendation: Whenever compatible with your experimental design, preparing your solution in a slightly acidic buffer (e.g., pH 3-6) can significantly enhance stability.

Q3: Can I use antioxidants to stabilize my solution?

Yes, using antioxidants is a highly effective strategy.[1] They work by acting as sacrificial agents, being preferentially oxidized over your compound of interest.

Antioxidant	Recommended Conc. (w/v)	Primary Mechanism & Use Case
Ascorbic Acid	0.01 - 0.1%	A powerful reducing agent that scavenges oxygen. Excellent for aqueous solutions and protecting samples for HPLC analysis.[1]
Sodium Metabisulfite	0.05 - 0.5%	A strong reducing agent that is very effective in preventing oxidative degradation.[1]
Butylated Hydroxytoluene (BHT)	0.01 - 0.1%	A radical scavenger, most effective in organic or mixed aqueous/organic solvent systems.

Q4: What is the primary degradation pathway I should be aware of?

The primary degradation pathway is oxidation, which leads to the formation of colored quinone-like structures and polymers.

Caption: General pathway for aminophenol oxidation.

Experimental Protocols

Protocol: Forced Degradation Study for 3,5-Bis(methylamino)phenol

This protocol is designed to intentionally degrade the sample to identify potential degradation products and establish the stability-indicating nature of an analytical method.

1. Materials & Preparation:

• 3,5-Bis(methylamino)phenol

• HPLC-grade Methanol or Acetonitrile

• HPLC-grade Water

• Hydrochloric Acid (HCl), 0.1 M

• Sodium Hydroxide (NaOH), 0.1 M

• Hydrogen Peroxide (H₂O₂), 3%

• Class A volumetric flasks and pipettes

• HPLC system with UV or PDA detector

2. Stock Solution Preparation:

• Accurately weigh and dissolve 3,5-Bis(methylamino)phenol in methanol (or another suitable solvent) to prepare a stock solution of 1 mg/mL.

3. Stress Conditions (Perform in parallel):

• Control Sample: Dilute the stock solution with your mobile phase to a final concentration of 100 µg/mL. Analyze immediately.

• Acid Hydrolysis: Mix 1 mL of stock solution with 1 mL of 0.1 M HCl. Heat at 60-80°C for 24 hours. Cool, neutralize with 0.1 M NaOH, and dilute to 10 mL with mobile phase (final concentration ~100 µg/mL).[7]

• Base Hydrolysis: Mix 1 mL of stock solution with 1 mL of 0.1 M NaOH. Heat at 60-80°C for 24 hours. Cool, neutralize with 0.1 M HCl, and dilute to 10 mL with mobile phase.[7]

• Oxidative Degradation: Mix 1 mL of stock solution with 1 mL of 3% H₂O₂. Keep at room temperature, protected from light, for 24 hours. Dilute to 10 mL with mobile phase.

• Thermal Degradation: Place the solid compound in an oven at 105°C for 48 hours.[7] Afterwards, prepare a 100 µg/mL solution for analysis. Alternatively, reflux a solution of the compound for 24 hours.

• Photolytic Degradation: Expose a 100 µg/mL solution in a quartz cuvette to UV light (e.g., 254 nm) for 24 hours. Keep a control sample wrapped in foil at the same temperature.[7]

4. Analysis:

• Analyze all samples (control, acid, base, oxidative, thermal, photolytic) by a suitable HPLC-UV method.

• Monitor for the appearance of new peaks (degradation products) and a decrease in the peak area of the parent compound. The goal is to achieve 5-20% degradation to ensure that the primary degradation products are observed.

5. Interpretation:

• A successful stability-indicating method will show baseline separation between the parent peak and all degradation peaks. This validates the method for use in formal stability studies.

References

• Technical Support Center: Preventing Oxidation of Aminophenol Compounds. (n.d.). Benchchem.
• MATERIAL SAFETY DATA SHEET 3,5-Bis(methylamino)phenol. (n.d.). Santa Cruz Biotechnology.
• Aminophenols | Request PDF. (n.d.). ResearchGate.
• SAFETY DATA SHEET 3-Diethylaminophenol. (2025, December 18). Fisher Scientific.
• Technical Support Center: Improving the Stability of 3-(Aminomethyl)phenol in Solution. (n.d.). Benchchem.
• Technical Support Center: Stability and Degradation of 3-[(Dimethylamino)methyl]phenol. (n.d.). Benchchem.
• Analytical Techniques In Stability Testing. (2025, March 24). Separation Science.
• Park, K. (n.d.). Assay and Stability Testing. Kinam Park's Lab, Purdue University.
• Stability indicating study by using different analytical techniques. (n.d.). IJSDR.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. kinampark.com [kinampark.com]
• 5. sepscience.com [sepscience.com]
• 6. fishersci.com [fishersci.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Preventing Oxidation of 3,5-Bis(methylamino)phenol During Storage

From the desk of the Senior Application Scientist

Welcome to the technical support center. This guide is designed for researchers, scientists, and drug development professionals who work with 3,5-Bis(methylamino)phenol. Due to its chemical structure, this compound is highly susceptible to oxidative degradation, which can compromise experimental results and product integrity. This document provides in-depth, field-proven insights and protocols to ensure the long-term stability of your material. We will explore the causality behind its instability and provide robust, self-validating procedures for its proper storage and handling.

Section 1: Understanding the Core Problem: The Chemistry of Oxidation

This section addresses the fundamental reasons for the compound's instability.

Q1: Why is 3,5-Bis(methylamino)phenol so susceptible to oxidation?

A1: The high reactivity of 3,5-Bis(methylamino)phenol stems from the electron-donating nature of its functional groups. The molecule contains both a phenolic hydroxyl (-OH) group and two secondary amino (-NHCH3) groups attached to an aromatic ring.

• Phenolic Hydroxyl Group: The -OH group makes the molecule a phenol. Phenols are well-known antioxidants because they can readily donate a hydrogen atom to neutralize free radicals, forming a resonance-stabilized phenoxy radical in the process.[1][2][3] However, this same reactivity makes the compound itself prone to oxidation by atmospheric oxygen, a process often accelerated by light, heat, or trace metal ions.[4][5]

• Methylamino Groups: The amino groups are also strong electron-donating groups, further activating the aromatic ring and making it more susceptible to oxidation.[6] The presence of multiple activating groups creates a highly electron-rich system that can be easily oxidized to form colored quinone-imine or polymeric species. The combination of these groups makes the molecule significantly less stable than monofunctional phenols or anilines.

Q2: What are the common physical signs of oxidation in my sample?

A2: The most immediate indicator of oxidation is a visual change in the material.

• Color Change: Pure 3,5-Bis(methylamino)phenol should be an off-white to light-tan crystalline solid. Upon oxidation, you will observe a progression to yellow, brown, and potentially dark purple or black over time. This discoloration is due to the formation of highly conjugated quinone-type structures and polymers.

• Change in Solubility: As the material oxidizes and forms polymers, its solubility characteristics may change, often becoming less soluble in common organic solvents.

• Inconsistent Analytical Data: If you suspect degradation, re-running analytical tests like HPLC, NMR, or even a simple TLC will show new impurity peaks, broadened signals, or a change in retention time/Rf value compared to a fresh or properly stored sample.

Section 2: Recommended Storage Protocols & Methodologies

Adherence to strict storage protocols is non-negotiable for maintaining the integrity of 3,5-Bis(methylamino)phenol.

Q3: What are the ideal conditions for storing this compound?

A3: The ideal conditions depend on the intended duration of storage. The core principles are to exclude oxygen, light, and moisture.[4][5][7]

Parameter	Short-Term Storage (< 1 month)	Long-Term Storage (> 1 month)	Rationale
Atmosphere	Tightly sealed container with minimal headspace.	Inert Atmosphere (Nitrogen or Argon) is Mandatory. [8][9]	Prevents direct contact with atmospheric oxygen, the primary driver of oxidation.[4]
Container	Amber glass vial/bottle with a tight-fitting cap.	Amber glass vial/bottle with a PTFE-lined septum cap or a flame-sealed ampoule.	Excludes light to prevent photo-oxidation.[7] PTFE provides a superior seal against gas exchange.
Temperature	2-8 °C (Refrigerated)	-20 °C (Frozen)	Reduces the kinetic rate of degradation reactions.
Moisture	Store in a dry location or desiccator.	Store in a dry location or desiccator.	Moisture can facilitate certain oxidative pathways. Aminophenols should be kept in dry storage.[7]
Handling	Open and handle quickly. Close container immediately.	Handle exclusively within a glove box or under a stream of inert gas.	Minimizes exposure to the laboratory atmosphere during weighing and transfer.

Experimental Protocol: Preparing a Sample for Long-Term Storage Under Inert Atmosphere

This protocol describes a standard laboratory procedure for creating an oxygen-free environment in a storage vial using common equipment.

Objective: To replace the oxygen-containing headspace of a vial with an inert gas (Nitrogen or Argon) to protect the solid compound.

Materials:

• Vial containing 3,5-Bis(methylamino)phenol, sealed with a rubber septum or PTFE-lined septum cap.

• Source of high-purity Nitrogen or Argon gas with a regulator.

• Needles: One long (for gas inlet) and one short (for gas outlet).

• Tubing to connect the gas source to the inlet needle.

• Parafilm or laboratory sealing tape.

Methodology:

• Preparation: Place your weighed sample of 3,5-Bis(methylamino)phenol into the appropriate amber glass vial. Securely crimp or screw on the septum cap.

• Gas Setup: Set the inert gas regulator to a low, gentle flow rate (approx. 1-2 psi). A high flow rate can blow the solid material around.

• Purging: Carefully insert the long inlet needle through the septum, ensuring its tip is near the bottom of the vial but not touching the solid. Insert the short outlet needle through the septum, with its tip just penetrating into the headspace.

• Inerting Cycle: Allow the inert gas to flow gently through the vial for 3-5 minutes. This process, known as purging, physically displaces the heavier oxygen-containing air with the inert gas. For argon, which is denser than air, this process is particularly efficient.[10]

• Seal: While the inert gas is still flowing, first remove the short outlet needle. Then, slowly remove the long inlet needle. The brief period of positive pressure inside the vial will prevent air from re-entering as the final needle is withdrawn.

• Final Sealing: Immediately wrap the septum cap junction with Parafilm to provide an additional barrier against slow gas diffusion and to secure the needles' puncture points.[11]

• Storage: Label the vial clearly with the compound name, date, and "Stored under N₂/Ar." Place the prepared vial in a -20 °C freezer away from light sources.

Section 3: Troubleshooting Guide

Even with the best practices, issues can arise. This guide helps you diagnose and respond to potential degradation.

Q4: I've noticed my compound has started to change color. Is it still usable?

A4: A slight color change (e.g., from off-white to a faint yellow) may indicate minimal oxidation. The usability depends entirely on the sensitivity of your application.

• For non-critical applications: The material may still be suitable.

• For sensitive applications (e.g., GMP synthesis, quantitative biological assays): Do not use it. The presence of impurities, even at low levels, can have significant and unpredictable effects. The first step is to verify the purity analytically.

Q5: How can I definitively check the purity of a stored sample I suspect has degraded?

A5: Visual inspection is not sufficient. You must use analytical chemistry techniques to confirm the integrity of the compound.

• High-Performance Liquid Chromatography (HPLC): This is the preferred method. A fresh, high-purity sample should be run as a reference standard. Compare the chromatograms. The appearance of new peaks or a decrease in the area of the main peak indicates degradation.

• Thin-Layer Chromatography (TLC): A quick and easy method to visually check for impurities. Spot the suspect sample alongside a reference standard. The formation of new, often colored, spots (especially near the baseline) is a strong sign of degradation.

• Spectrophotometry: The formation of colored oxidation products can be detected using UV-Vis spectrophotometry.[12] A classic method for quantifying phenols involves a reaction with 4-aminoantipyrine (4-AAP) to produce a colored dye, which can be measured.[13] An increase in background absorbance or the appearance of new absorption bands would indicate the presence of chromophoric impurities.

Section 4: Frequently Asked Questions (FAQs)

Q: Can I just put the manufacturer's bottle in a -20 °C freezer? A: While cold temperatures slow degradation, this is insufficient for long-term stability. The bottle still contains air in its headspace, and oxygen will continue to react with the compound, albeit more slowly. For long-term storage, you must replace the air with an inert gas before freezing.

Q: Is there a difference between using Nitrogen and Argon? A: For most applications, high-purity nitrogen is perfectly adequate and more economical. Argon is denser than air and can be slightly more effective at displacing oxygen from a container.[10] It is typically reserved for extremely oxygen-sensitive reactions or materials (e.g., certain organometallic reagents), but it is an excellent choice for 3,5-Bis(methylamino)phenol if available.

Q: Can I add an antioxidant like BHT to my sample to protect it? A: No. While this is a common strategy in formulated products, you should never add an antioxidant to a pure chemical standard or reagent. Doing so intentionally introduces an impurity that will complicate stoichiometry, interfere with analytical measurements, and potentially cause unwanted side reactions in your experiments. The best strategy is the rigorous exclusion of oxygen.

Q: My lab doesn't have a Schlenk line or glove box. Are there simpler methods? A: A simple, albeit less robust, method is to use a balloon. Fill a balloon with nitrogen or argon, and attach a needle to its opening. Insert this needle into your vial's septum along with a second "outlet" needle. Gently squeeze the balloon to flush the vial for a few minutes, then remove the outlet and inlet needles in that order. This "balloon" technique is better than no inerting at all for short- to medium-term storage. A more disposable option is a glove bag, which is a plastic, portable enclosure that can be filled with inert gas.[10][14]

References

• Cubework. (n.d.). Amino-phenols Warehouse Storage: Solutions & Inventory Manag Storage. Retrieved from [Link]

• University of Nebraska-Lincoln. (n.d.). Chemical Storage. Retrieved from [Link]

• Arora, P. K., et al. (2014). Metabolic pathway for degradation of 2-chloro-4-aminophenol by Arthrobacter sp. SPG. Microbial Cell Factories. Retrieved from [Link]

• Min, S., Ri-sheng, Y., et al. (2007). Degradation of 4-aminophenol by hydrogen peroxide oxidation using enzyme from Serratia marcescens as catalyst. Semantic Scholar. Retrieved from [Link]

• Doron, S., et al. (2023). 2-Aminophenol and catechol degradation pathway leading to the formation of pyruvate and acetyl-CoA. ResearchGate. Retrieved from [Link]

• Manisankar, P., et al. (2005). Electrochemical detection of phenol in aqueous solutions. ResearchGate. Retrieved from [Link]

• Unknown Author. (2024). Principles of Inert Atmosphere Storage. ResearchGate. Retrieved from [Link]

• Arora, P. K., et al. (2014). Metabolic pathway for degradation of 2-chloro-4-aminophenol by Arthrobacter sp. SPG. Microbial Cell Factories. Retrieved from [Link]

• Zamann Pharma Support GmbH. (n.d.). Inert Atmosphere. Retrieved from [Link]

• Takenaka, S., et al. (2003). The Metabolic Pathway of 4-Aminophenol in Burkholderia sp. Strain AK-5 Differs from That of Aniline and Aniline with C-4 Substituents. Applied and Environmental Microbiology. Retrieved from [Link]

• Techno PharmChem. (n.d.). 4 – AMINO PHENOL MATERIAL SAFETY DATA SHEET. Retrieved from [Link]

• Munteanu, I. G., & Apetrei, C. (2021). Analytical Methods Used in Determining Antioxidant Activity: A Review. PMC. Retrieved from [Link]

• ScienceMadness.org. (2025). How do you store chemicals in inert gas? Retrieved from [Link]

• Reddit. (2018). "Store under Argon". Retrieved from [Link]

• Durham Tech. (2010). Safety Data Sheet: 4-Aminophenol. Retrieved from [Link]

• Carl ROTH. (n.d.). Safety Data Sheet: 3-Aminophenol. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). Analytical Methods. Retrieved from [Link]

• JScholar Publishers. (2023). Antioxidant Properties of Phenolic Compounds to Manage Oxidative Stress / A Review. Retrieved from [Link]

• U.S. Environmental Protection Agency. (n.d.). Method 420.1: Phenolics (Spectrophotometric, Manual 4-AAP With Distillation). Retrieved from [Link]

• Tessema, G., et al. (2025). Antioxidant Potential of Polyphenolic Compounds, Sources, Extraction, Purification and Characterization Techniques: A Focused Review. PMC. Retrieved from [Link]

• JScholar Publishers. (2023). Antioxidant Properties of Phenolic Compounds to Manage Oxidative Stress / A Review. Retrieved from [Link]

• Google Patents. (n.d.). Phenol detection process - US3544271A.

• González, B., et al. (2024). Synergistic Antioxidant Activity in Deep Eutectic Solvents: Extracting and Enhancing Natural Products. ACS Food Science & Technology. Retrieved from [Link]

• Samui, K., & S, S. (2020). Antioxidant Activity of Synthetic Polymers of Phenolic Compounds. MDPI. Retrieved from [Link]

• Speiser, B., et al. (2025). Oxidation of 3,5-di-tert-butylcatechol and 2-aminophenol by molecular oxygen catalyzed by an organocatalyst. ResearchGate. Retrieved from [Link]

• University of Glasgow. (n.d.). STUDIES IN BIOGENETIC ASPECTS OF PHENOL OXIDATION. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Phenol synthesis by substitution or oxidation. Retrieved from [Link]

• Ataman Kimya. (n.d.). P-METHYLAMINOPHENOL SULFATE. Retrieved from [Link]

• McTiernan, C. D., et al. (2015). Controlling Factors in the Rates of Oxidation of Anilines and Phenols by Triplet Methylene Blue in Aqueous Solution. The Journal of Physical Chemistry A. Retrieved from [Link]

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• 14. Sciencemadness Discussion Board - How do you store chemicals in inert gas? - Powered by XMB 1.9.11 [sciencemadness.org]

Technical Support Center: Troubleshooting Peak Tailing in HPLC Analysis of Aminophenols

Welcome to the technical support center for HPLC analysis. This guide is designed for researchers, scientists, and drug development professionals encountering peak tailing issues, specifically with aminophenol compounds. As a Senior Application Scientist, my goal is to provide you with not just procedural steps, but also the underlying scientific principles to empower your troubleshooting efforts. This guide is structured in a question-and-answer format to directly address the challenges you may face in the laboratory.

Section 1: Understanding the Problem

Q1: What is peak tailing and how is it measured?

A1: In an ideal HPLC separation, a chromatographic peak should be symmetrical, resembling a Gaussian distribution. Peak tailing is a common issue where the back half of the peak is broader than the front half.[1][2] This asymmetry is quantitatively measured by the Tailing Factor (Tf) or Asymmetry Factor (As), as defined by the United States Pharmacopeia (USP). A value greater than 1 indicates tailing, with values above 2 often considered unacceptable for quantitative analysis.[3][4] According to USP General Chapter <621>, a typical acceptance range for the symmetry factor is 0.8–1.8, unless specified otherwise in a particular monograph.[5]

Q2: Why are aminophenols particularly susceptible to peak tailing in reversed-phase HPLC?

A2: Aminophenols contain both a weakly acidic phenolic hydroxyl group and a basic primary amine group.[6] The basic amine is the primary culprit for peak tailing on traditional silica-based reversed-phase columns (e.g., C18, C8).[6][7] This is due to unwanted secondary interactions between the protonated (positively charged) amine group of the analyte and acidic, negatively charged residual silanol groups (Si-OH) on the silica surface.[8][9] These interactions create an additional, stronger retention mechanism for some analyte molecules, causing them to elute later and create a "tail."[1][8]

Q3: What are the negative consequences of peak tailing in my analysis?

A3: Peak tailing is not just a cosmetic issue; it can severely compromise the quality and reliability of your analytical results by:

• Reducing Resolution: Tailing peaks are wider and can overlap with neighboring peaks, making accurate integration and quantification of individual components difficult or impossible.[1][3]

• Decreasing Sensitivity: As a peak tails, its height decreases for a given area. This can negatively impact the signal-to-noise ratio, making it harder to detect and quantify low-level impurities or metabolites.[1]

• Inaccurate Quantification: Peak integration software may struggle to accurately determine the start and end points of a tailing peak, leading to inconsistent and erroneous area measurements.[10]

Section 2: Diagnosing the Cause

Before implementing solutions, it's crucial to diagnose the root cause of the peak tailing. The issue can stem from chemical interactions within the column or physical problems within the HPLC system.

Q4: How can I determine if my peak tailing is a chemical or a physical problem?

A4: A simple diagnostic test can help differentiate between chemical and physical causes.[10]

Experimental Protocol: Neutral Compound Injection Test

• Prepare a Neutral Standard: Dissolve a neutral, non-ionizable compound (e.g., toluene, caffeine, or uracil) in your mobile phase.

• Injection: Inject this standard onto your column using the same chromatographic conditions that produce tailing with your aminophenol.

• Analysis:

  • If the neutral compound's peak is symmetrical: The tailing of your aminophenol is likely due to a chemical problem , specifically secondary interactions with the stationary phase.[10]

  • If the neutral compound's peak also tails: This points to a physical problem within your HPLC system.[10]

The following diagram illustrates this diagnostic workflow:

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Section 3: Solving Chemical-Based Peak Tailing

If the diagnostic test points to a chemical issue, the following strategies focus on mitigating the unwanted interactions between your aminophenol and the stationary phase.

Q5: How does mobile phase pH affect peak tailing for aminophenols, and what is the optimal range?

A5: Mobile phase pH is a critical parameter for controlling peak shape.[11] For basic compounds like aminophenols, lowering the mobile phase pH is a highly effective strategy.[7][8]

• Mechanism: At a low pH (typically ≤ 3), the acidic silanol groups on the silica surface are predominantly in their neutral, protonated form (Si-OH). This suppresses their ability to ionically interact with the protonated amine groups of the analyte (R-NH3+), thereby minimizing peak tailing.[1][8]

• Recommendation: Adjust your mobile phase to a pH between 2.5 and 3.0 using an appropriate buffer or acid modifier like formic acid or trifluoroacetic acid (TFA).[8][11] Always use a buffer to maintain a stable pH throughout the analysis.[2][12]

Q6: Can I add something to my mobile phase to block the active sites on the column?

A6: Yes, adding a "competing base" or "silanol blocker" to the mobile phase is a classic and effective technique.

• Mechanism: These are small amine compounds, like triethylamine (TEA), that are added in low concentrations (e.g., 10-25 mM).[1][9] The TEA molecules are small enough to access the active silanol sites on the stationary phase and effectively "shield" them from the larger aminophenol analyte, thus preventing the secondary interactions that cause tailing.[9]

• Protocol: Mobile Phase Preparation with TEA

  • Prepare your aqueous mobile phase component (e.g., buffered water).

  • Using a micropipette, add the required volume of high-purity TEA to achieve the desired concentration (e.g., for a 25 mM concentration in 1 L, add approximately 3.5 mL of TEA).

  • Adjust the pH to the desired level (e.g., pH 3.0) using an acid like phosphoric acid.

  • Mix thoroughly and degas the mobile phase before use. Note: TEA can sometimes suppress MS signal and has a high UV cutoff. Consider these factors if using MS or low-wavelength UV detection.

Q7: My aminophenol still tails even after optimizing the mobile phase. What kind of column should I use?

A7: If mobile phase optimization is insufficient, the next step is to choose a more suitable HPLC column. Modern columns are designed to minimize the negative effects of silanol groups.

Column Type	Mechanism for Reducing Tailing	Best For
High-Purity, Type B Silica	Manufactured with very low metal content and fewer acidic "lone" silanol groups, resulting in a more inert surface.[1][13]	General purpose improvement over older "Type A" silica columns.
End-Capped Columns	After the C18 or C8 chains are bonded, the column is treated with a small silanizing reagent (like trimethylchlorosilane) to "cap" or block many of the remaining accessible silanol groups.[7][8]	Significantly better peak shape for basic compounds than non-end-capped columns.
Polar-Embedded Columns	These columns have a polar functional group (e.g., amide or carbamate) embedded near the base of the alkyl chain. This provides an alternative, weaker interaction site and shields the analyte from the underlying silanol groups.[2]	Excellent peak shape for basic compounds, often without the need for amine additives in the mobile phase.
Hybrid Particle Columns	The stationary phase is made from a hybrid of silica and organic polymer. This reduces the number of surface silanol groups and increases stability at higher pH values.[14]	Providing good peak shape over a wider pH range.

Q8: I've heard about metal chelation causing peak tailing. Is this relevant for aminophenols?

A8: Yes, it can be. Aminophenols, with their adjacent amine and hydroxyl groups, can act as chelating agents.

• Mechanism: Trace metal impurities (e.g., iron, aluminum) within the silica matrix of the column or from stainless-steel components of the HPLC system (like frits and tubing) can become active sites.[14][15] Your aminophenol can chelate with these metal ions, creating another secondary retention mechanism that leads to peak tailing.[16] This can also happen if metal ions from your system leach onto the column.[17]

• Solutions:

  • Use High-Purity Columns: Modern columns made from high-purity silica have a much lower metal content.[18]

  • Add a Chelating Agent: In some cases, adding a weak chelating agent like EDTA to the mobile phase can help by binding to the free metal ions in the system, preventing them from interacting with your analyte.[19]

  • Use a Biocompatible/Metal-Free System: For highly sensitive analyses, using an HPLC system with PEEK or MP35N tubing and components can eliminate the source of metal ion contamination.[16][20]

Section 4: Solving Physical-Based Peak Tailing

If your diagnostic test with a neutral compound showed tailing, the problem lies within your HPLC system's hardware.

Q9: What are common physical or "extra-column" causes of peak tailing?

A9: "Extra-column" effects refer to any contribution to peak broadening or tailing that occurs outside of the column itself. These are often caused by "dead volume" or disturbances in the flow path.[15]

• Column Void: A void or empty space can form at the inlet of the column bed due to settling of the packing material or high-pressure shocks.[10] As the sample band passes through this void, it gets distorted, leading to tailing.[10]

• Improperly Seated Fittings: A small gap between the end of the tubing and the bottom of the port (e.g., at the column inlet or outlet) creates a small void where the sample can mix and get diluted, causing tailing.[10]

• Contaminated or Blocked Frit: A partially blocked inlet frit on the column can distort the flow path of the sample as it enters the column, leading to a non-uniform band and a tailing peak.[7]

• Excessive Tubing Volume: Using tubing with an unnecessarily large internal diameter or length between the injector, column, and detector increases extra-column volume and can contribute to peak broadening and tailing.[2][21]

Q10: How do I fix these physical issues?

A10: Here is a systematic approach to resolving physical problems:

• Check Fittings: Start with the simplest fix. Disconnect and reconnect all fittings between the injector and the detector, ensuring the tubing is fully bottomed-out in the port before tightening.

• Inspect/Replace Column Frit: If you suspect a blocked frit, you can try back-flushing the column at a low flow rate. If this doesn't work, the frit may need to be replaced (consult the column manufacturer's instructions) or the entire column may need to be replaced.[7]

• Address a Column Void: A void at the column inlet is often irreversible. The column will likely need to be replaced. To prevent voids, always ramp up flow rates gradually and avoid sudden pressure shocks.

• Optimize Tubing: For modern UHPLC and HPLC systems, use pre-cut tubing with the smallest possible internal diameter (e.g., 0.005" or 0.127 mm) and shortest possible length to minimize extra-column volume.[2]

Section 5: FAQs

Q11: My peak shape is good at the start of a sequence but gets worse over time. What's happening?

A11: This often points to either column contamination or degradation of the stationary phase. Strongly retained matrix components from your sample can accumulate at the head of the column, creating active sites that cause tailing.[15] Alternatively, if you are using an aggressive mobile phase (e.g., high pH), the bonded phase can slowly be stripped away ("hydrolytic bleed"), exposing more active silanol groups over time.[3]

• Solution: Use a guard column to protect your analytical column from contaminants. Implement a robust column washing procedure between sequences. If degradation is suspected, a new column is required.

Q12: Can my sample injection solvent cause peak tailing?

A12: Absolutely. If your sample is dissolved in a solvent that is significantly stronger (less polar in reversed-phase) than your mobile phase, it can cause peak distortion, including tailing or fronting.[15] The strong solvent carries the analyte partway down the column in a diffuse band before the mobile phase can take over, disrupting the focusing at the column head.

• Solution: Ideally, dissolve your sample in the initial mobile phase.[21] If this is not possible due to solubility issues, use the weakest solvent that can adequately dissolve your sample.

Q13: I'm following a USP method but still see tailing. What can I do?

A13: USP General Chapter <621> allows for certain adjustments to be made to a method without requiring full re-validation, provided that system suitability criteria are still met.[4][22] You can often improve peak shape by:

• Switching to a modern column: You can often replace the column specified in an older monograph with a modern equivalent (e.g., one with high-purity, end-capped silica) of the same bonded phase (e.g., L1 for C18) and dimensions, as long as it meets system suitability.[23]

• Adjusting pH: You may be able to make small, allowable adjustments to the mobile phase pH to improve peak symmetry.

Always consult the latest version of USP <621> for the full range of permissible adjustments.[22]

References

• The Theory of HPLC Column Chemistry. 14

• How to Reduce Peak Tailing in HPLC? - Phenomenex. 1

• HPLC Peak Tailing - Axion Labs. 10

• What is the effect of free silanols in RPLC and how to reduce it? - Pharma Growth Hub. 8

• Troubleshooting Peak Shape Problems in HPLC - Waters Corporation. 3

• The Secrets of Good Peak Shape in HPLC - ResearchGate. 18

• The Evolution of LC Troubleshooting: Strategies for Improving Peak Tailing. 24

• Technical Support Center: Troubleshooting HPLC Peak Tailing for 3-(2-Aminopropyl)phenol - Benchchem. 6

• Common Causes Of Peak Tailing in Chromatography - alwsci. 25

• What Causes Peak Tailing in HPLC? - Chrom Tech, Inc. 2

• Alternative Column for USP Monograph-227: 4-Aminophenol in Acetaminophen-Containing Drug Products. 26

• Alternative Column for USP Monograph-227: 4-Aminophenol in Acetaminophen-Containing Drug Products - Technical Note. 23

• HPLC Troubleshooting Guide - SCION Instruments. 21

• Reversed-Phase HPLC of Basic Compounds: Solving Peak Tailing Problems. 9

• Silica for HPLC Stationary Phases – A Five Minute Guide. 13

• What the New USP Chapter <621> Guidelines Mean for Your HPLC Analysis. 22

• USP 621 System sensitivity & Peak symmetry requirements updated. 27

• Are the Tailing factor, Symmetry factor, and Asymmetry factor the same? - Pharma Growth Hub. 5

• Peak Tailing in HPLC - Element Lab Solutions. 7

• USP-NF 〈621〉 Chromatography. 28

• System suitability Requirements for a USP HPLC Method. 4

• HPLC Diagnostic Skills II – Tailing Peaks. 11

• Peak Shape Changes with Increased Injection Volume.

• Performance Comparison of HPLC Columns for the Separation of 5-(3-Aminophenyl)-2-chlorophenol. 29

• HPLC Method for Analysis of 4-Aminophenol on Primesep 100 Column. 30

• Separation of 4-Aminophenol hydrochloride on Newcrom R1 HPLC column. 31

• Using amines or amino acids as mobile phase modifiers in chromatography. 32

• HPLC solvents and mobile phase additives. 33

• Improving peak shapes in an HPLC method in Aqueous Normal Phase ANP. 20

• Retention Behavior of Aromatic Amines with Some Ionic Liquids Mobile Phase in Semi-micro HPLC. 34

• Modifying the Metal Surfaces in HPLC Systems and Columns to Prevent Analyte Adsorption and Other Deleterious Effects. 16

• The Importance of HPLC Mobile Phase Additives & Buffers. 12

• CHARACTERIZATION, HPLC METHOD DEVELOPMENT AND IMPURITY IDENTIFICATION FOR 3,4,3-LI(1,2-HOPO), A POTENT ACTINIDE CHELATOR FOR RADIONUCLIDE DECORPORATION. 19

• Effects of Metal Contamination Caused by Iron-Free HPLC Systems on Peak Shape and Retention of Drugs with Chelating Properties. 17

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Reference Data & Comparative Studies

A Comparative Guide to the Spectroscopic Analysis of 3,5-Bis(methylamino)phenol for Unambiguous Structural Confirmation

This guide provides an in-depth, comparative analysis of the spectroscopic techniques essential for the rigorous structural confirmation of 3,5-Bis(methylamino)phenol. Designed for researchers, scientists, and professionals in drug development, this document moves beyond a simple recitation of methods. It delves into the causality behind experimental choices and data interpretation, offering a self-validating framework for ensuring the identity and purity of this key chemical intermediate.

The Imperative of Structural Verification

In the synthesis of novel compounds for pharmaceuticals or advanced materials, absolute certainty of a molecule's structure is paramount. 3,5-Bis(methylamino)phenol, a substituted aromatic diamine, presents a unique structure whose properties are intrinsically linked to the precise arrangement of its functional groups. The potential for isomeric impurities, such as 2,4- or 3,4-Bis(methylamino)phenol, necessitates a multi-faceted analytical approach. Relying on a single technique can lead to ambiguity; therefore, a synergistic application of Infrared (IR) Spectroscopy, Nuclear Magnetic Resonance (NMR) Spectroscopy, and Mass Spectrometry (MS) is the gold standard for unequivocal structural elucidation.

The Molecular Blueprint: 3,5-Bis(methylamino)phenol

A foundational understanding of the target structure is critical for predicting and interpreting spectroscopic data.

Caption: Molecular Structure of 3,5-Bis(methylamino)phenol.

Key Structural Features & Predicted Signatures:

• Phenolic Hydroxyl (-OH): Expect a broad O-H stretching band in the IR spectrum and a labile proton signal in ¹H NMR.

• Two Secondary Amine (-NHCH₃) Groups: Symmetrical placement is a key feature. Expect N-H stretching in IR, a distinct N-H proton signal in ¹H NMR, and signals for two equivalent methyl groups in both ¹H and ¹³C NMR.

• 1,3,5-Trisubstituted Benzene Ring: The substitution pattern dictates a specific symmetry, which will result in a simplified NMR spectrum compared to less symmetrical isomers. This symmetry is the most powerful diagnostic tool for confirmation.

The Analytical Workflow: A Self-Validating Protocol

The following protocols describe a logical and efficient workflow for acquiring high-quality spectroscopic data. The choice to proceed from less destructive, functional group-specific methods (IR) to highly detailed structural mapping (NMR) and finally to molecular weight confirmation (MS) constitutes a self-validating system.

Caption: General experimental workflow for spectroscopic validation.

Experimental Protocols

Fourier Transform Infrared (FTIR) Spectroscopy:

• Sample Preparation: A small amount of the sample is intimately mixed with dry potassium bromide (KBr) and pressed into a transparent pellet. Alternatively, a thin film can be cast onto a salt plate from a volatile solvent.

• Data Acquisition: The spectrum is acquired using an FTIR spectrometer, typically scanning from 4000 to 400 cm⁻¹. A background spectrum of the pure KBr pellet or salt plate is subtracted.

• Rationale: This technique is rapid and excellent for the initial confirmation of key functional groups.[1][2]

Nuclear Magnetic Resonance (NMR) Spectroscopy:

• Sample Preparation: Approximately 5-10 mg of the sample is dissolved in a deuterated solvent (e.g., DMSO-d₆) in an NMR tube. DMSO-d₆ is often chosen for its ability to dissolve polar compounds and to slow the exchange of labile -OH and -NH protons, making them more easily observable.

• Data Acquisition: ¹H, ¹³C, and DEPT-135 spectra are acquired on a 400 MHz (or higher) NMR spectrometer.

• Rationale: NMR provides the most detailed structural information, including the connectivity of atoms and the symmetry of the molecule.[3][4] The DEPT-135 experiment is crucial for differentiating between CH, CH₂, and CH₃ carbons.[4]

Mass Spectrometry (MS):

• Sample Preparation: A dilute solution of the sample is prepared in a suitable solvent (e.g., methanol/water).

• Data Acquisition: The solution is introduced into an electrospray ionization (ESI) source coupled to a mass analyzer (e.g., quadrupole or time-of-flight). ESI is a soft ionization technique that minimizes fragmentation, making it ideal for determining the molecular weight.[5]

• Rationale: MS provides the definitive molecular weight, confirming the elemental composition derived from the proposed structure.

Data Analysis and Structural Confirmation

The following sections present the anticipated data for 3,5-Bis(methylamino)phenol and provide a detailed interpretation.

Infrared (IR) Spectroscopy: Functional Group Fingerprinting

The IR spectrum serves as the first checkpoint, confirming the presence of the molecule's characteristic functional groups.

Wavenumber (cm⁻¹)	Vibration Type	Expected Appearance	Confirmed Structural Feature
3500-3200	O-H Stretch (Phenol)	Broad, strong	Hydroxyl group
3450-3350	N-H Stretch (Secondary Amine)	Medium, sharp	Methylamino group
3100-3000	Aromatic C-H Stretch	Medium, sharp	Benzene ring
2950-2850	Aliphatic C-H Stretch (Methyl)	Medium, sharp	Methyl groups
1620-1580	C=C Aromatic Ring Stretch	Strong, often two peaks	Benzene ring
1350-1250	C-N Stretch	Medium	Methylamino group
1260-1180	C-O Stretch (Phenol)	Strong	Phenolic C-O bond
~840, ~690	Aromatic C-H Out-of-Plane Bend	Strong	1,3,5-Trisubstitution Pattern

Interpretation: The simultaneous appearance of a broad O-H band, a sharper N-H band, and the characteristic aromatic and aliphatic C-H and C=C stretches provides strong initial evidence for the gross structure of an aminophenol.[2] The out-of-plane bending region is particularly diagnostic for the substitution pattern on the aromatic ring.

¹H NMR Spectroscopy: Mapping the Proton Environment

¹H NMR provides a precise map of the proton environments and their relationships, which is critical for distinguishing between isomers.

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment	Interpretation
~9.0	Singlet	1H	Ar-OH	A downfield, broad singlet characteristic of a phenolic proton. Its position is solvent and concentration-dependent. Disappears upon D₂O shake.
~6.0	Singlet	1H	Ar-H (C6)	A singlet, indicating no adjacent protons. This is a key confirmation of the 1,3,5-substitution pattern.
~5.8	Singlet	2H	Ar-H (C2, C4)	A singlet integrating to two protons, confirming the chemical equivalence of these two aromatic protons due to the molecule's C₂ᵥ symmetry.
~5.5	Broad	2H	NH -CH₃	A broad signal for the two equivalent amine protons. Its position can vary. Disappears upon D₂O shake.
~2.6	Singlet	6H	NH-CH ₃	A sharp singlet integrating to six protons, confirming the presence of two chemically equivalent methyl groups.

Causality of Interpretation: The simplicity of the aromatic region is the most compelling evidence for the 3,5-disubstitution pattern. The presence of only two aromatic signals (a 1H singlet and a 2H singlet) is a direct consequence of the plane of symmetry bisecting the C1-C6 bond. Any other substitution pattern would result in a more complex spectrum with different splitting patterns.[6]

¹³C NMR Spectroscopy: The Carbon Skeleton and Symmetry

The ¹³C NMR spectrum confirms the number of unique carbon environments, providing another layer of validation for the molecule's symmetry.

Chemical Shift (δ, ppm)	DEPT-135	Assignment	Interpretation
~159	No peak	C 1-OH	The ipso-carbon attached to the highly electronegative oxygen atom is significantly deshielded and appears far downfield.[7]
~151	No peak	C 3, C 5-NH	The two equivalent ipso-carbons attached to the nitrogen atoms are also deshielded. The single peak confirms their equivalence.
~95	Positive	C 2, C 4	Two equivalent aromatic CH carbons. Their upfield shift is due to the electron-donating effects of the adjacent -OH and -NHCH₃ groups.
~93	Positive	C 6	A unique aromatic CH carbon, shifted upfield by the two flanking -NHCH₃ groups.
~31	Positive	-C H₃	A single peak in the aliphatic region confirms that the two methyl groups are in identical chemical environments, consistent with the overall molecular symmetry.[8]

Interpretation: The spectrum is expected to show only 5 distinct signals for the 8 carbon atoms, a direct result of the molecular symmetry (C2, C4 are equivalent; C3, C5 are equivalent; and the two -CH₃ carbons are equivalent). This low number of signals is a powerful diagnostic feature.[7][8]

Mass Spectrometry: The Final Molecular Weight Verdict

Mass spectrometry provides the molecular formula's "proof of weight."

• Molecular Formula: C₈H₁₂N₂O

• Exact Mass: 152.0950 g/mol

• Expected ESI-MS ([M+H]⁺): m/z 153.1028

Interpretation: The observation of a prominent ion at m/z 153 in the positive ion mode ESI mass spectrum would correspond to the protonated molecule of 3,5-Bis(methylamino)phenol, confirming its molecular weight and, by extension, its elemental composition.[9]

The Comparative Advantage: Why Isomers Don't Measure Up

To underscore the diagnostic power of this multi-technique approach, we compare the expected data for 3,5-Bis(methylamino)phenol with that of a plausible, less symmetrical isomer: 2,4-Bis(methylamino)phenol .

Caption: Logical comparison of spectroscopic outcomes.

Comparative NMR Data Projection:

Feature	3,5-Bis(methylamino)phenol (Symmetrical)	2,4-Bis(methylamino)phenol (Asymmetrical)	Rationale for Distinction
¹³C Signals (Total)	5	8	The lack of symmetry in the 2,4-isomer means all 8 carbon atoms are in unique chemical environments, leading to 8 distinct signals.[8]
Aromatic ¹H Signals	2 (1H singlet, 2H singlet)	3 (each a doublet or doublet of doublets)	The three adjacent aromatic protons in the 2,4-isomer will couple with each other, producing complex splitting patterns (doublets), unlike the singlets of the 3,5-isomer.
Methyl ¹H Signals	1 (singlet, 6H)	2 (two singlets, each 3H)	The two methyl groups in the 2,4-isomer are in non-equivalent environments and would therefore produce two separate singlet signals.

This comparative analysis demonstrates that NMR spectroscopy, in particular, provides an unambiguous fingerprint that definitively distinguishes 3,5-Bis(methylamino)phenol from its potential isomers.

Conclusion

The structural confirmation of 3,5-Bis(methylamino)phenol is achieved not by a single measurement, but by the convergence of evidence from multiple, complementary spectroscopic techniques. IR spectroscopy confirms the presence of the required functional building blocks. Mass spectrometry validates the overall molecular weight and formula. Critically, ¹H and ¹³C NMR spectroscopy provide the definitive evidence of atomic connectivity and, most importantly, the molecular symmetry that is the unique hallmark of the 1,3,5-substitution pattern. This rigorous, self-validating workflow ensures the highest degree of scientific integrity, providing researchers with the confidence needed to advance their work in drug discovery and materials science.

References

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A Senior Application Scientist's Guide to Cross-Reactivity Studies of 3,5-Bis(methylamino)phenol in Assays

Authored for Researchers, Scientists, and Drug Development Professionals

Introduction: The Specificity Challenge of Substituted Phenols

In the landscape of analytical biochemistry and drug development, the accurate quantification of small molecules is paramount. Phenolic compounds, owing to their widespread use and biological relevance, are frequent targets of such analysis. 3,5-Bis(methylamino)phenol, a substituted phenol, presents a unique analytical challenge due to its chemical structure. The presence of a hydroxyl group and two methylamino substituents on a benzene ring creates a molecule with the potential for significant cross-reactivity in immunoassays and other ligand-binding assays.

This guide provides a comprehensive framework for designing, executing, and interpreting cross-reactivity studies for 3,5-Bis(methylamino)phenol. We will move beyond rote protocols to explain the scientific rationale behind each experimental choice, empowering you to develop self-validating assays grounded in sound analytical principles.

Section 1: The Molecular Basis of Phenolic Cross-Reactivity

In immunoassays for small molecules (haptens) like 3,5-Bis(methylamino)phenol, antibodies are generated to recognize a specific three-dimensional shape and charge distribution. However, this recognition is rarely absolute. Structurally related compounds can present a sufficiently similar epitope to be recognized by the antibody, albeit often with a lower affinity.[2][5]

The key drivers of cross-reactivity for this molecule are:

• Isomeric Similarity: Other isomers of bis(methylamino)phenol may have their substituent groups in different positions, but can still fit into the antibody's binding site (paratope).

• Analogues with Related Functional Groups: Compounds with similar functional groups, such as primary amines (aminophenols) or hydroxyl groups (other phenols), are prime candidates for cross-reaction.

• Metabolites: The metabolic products of 3,5-Bis(methylamino)phenol may retain the core phenolic structure and thus be recognized by the assay.

The phenomenon of cross-reactivity is not an intrinsic property of the antibody alone; it is also highly dependent on the assay format.[6] Factors such as reagent concentrations, incubation times, and the specific assay kinetics can influence the degree of observed cross-reactivity.

Caption: Conceptual diagram of specific antibody binding versus cross-reactivity.

Section 2: Identifying Potential Cross-Reactants for Comparison

A robust cross-reactivity study begins with a logical selection of compounds to test. The goal is to challenge the assay with a panel of molecules that are structurally and chemically similar to 3,5-Bis(methylamino)phenol. Below is a recommended starting panel.

Compound Name	Chemical Structure	Rationale for Inclusion
Target Analyte
3,5-Bis(methylamino)phenol	Structure to be confirmed	The primary analyte of interest.
Positional Isomers
2,4-Bis(methylamino)phenol	Structure to be confirmed	Same formula, different substituent positions.
3,4-Bis(methylamino)phenol	Structure to be confirmed	Same formula, different substituent positions.
Structural Analogues
3-(Methylamino)phenol[7]		Precursor/related compound with one less methylamino group.
3,5-Diaminophenol		Analogue with primary amines instead of N-methylated amines.
3,5-Dimethoxyphenol		Analogue with methoxy groups instead of methylamino groups.
Metol (4-(methylamino)phenol)[8]		Common phenolic compound with a similar functional group.
Parent Compound
Phenol		The core chemical scaffold.
Unrelated Negative Control
Bisphenol A (BPA)		Structurally distinct phenolic compound to establish baseline non-reactivity.

Section 3: A Validated Workflow for Quantitative Cross-Reactivity Assessment

A multi-tiered approach is recommended, starting with screening and culminating in a quantitative competitive immunoassay. This workflow ensures efficiency and provides a comprehensive picture of assay specificity.

Caption: A systematic workflow for determining assay cross-reactivity.

Experimental Protocol: Competitive ELISA for Cross-Reactivity

This protocol is the cornerstone of quantitative assessment. It measures the ability of a test compound to compete with a labeled version of the target analyte for binding to the specific antibody.

Causality Behind the Method: The competitive format is crucial because it directly quantifies the relative affinity of the antibody for the analyte versus the potential cross-reactant. A compound that effectively displaces the labeled analyte at a low concentration has high cross-reactivity, indicating it is recognized strongly by the antibody.

Protocol Steps:

• Plate Coating:

  • Coat a 96-well high-binding microplate with the capture antibody specific for 3,5-Bis(methylamino)phenol. Dilute the antibody in a suitable coating buffer (e.g., carbonate-bicarbonate buffer, pH 9.6).

  • Incubate overnight at 4°C.

  • Rationale: This step immobilizes the antibody, making it ready to capture the analyte or its competitors.

• Washing and Blocking:

  • Wash the plate 3 times with a wash buffer (e.g., PBS with 0.05% Tween-20) to remove unbound antibody.

  • Add a blocking buffer (e.g., 1% BSA in PBS) to each well and incubate for 1-2 hours at room temperature.

  • Rationale: Blocking prevents non-specific binding of subsequent reagents to the plate surface, reducing background noise.[4]

• Competitive Reaction:

  • Prepare serial dilutions of the target analyte (standard curve) and each potential cross-reactant in assay buffer.

  • In separate wells, add a fixed concentration of enzyme-labeled 3,5-Bis(methylamino)phenol (the tracer).

  • Immediately add the serially diluted standards or potential cross-reactants to the appropriate wells.

  • Incubate for a defined period (e.g., 1-2 hours) at room temperature with gentle shaking.

  • Rationale: This is the critical competitive step. The unlabeled analyte and cross-reactants compete for the limited antibody binding sites. High concentrations of either will result in less tracer being bound.

• Signal Development:

  • Wash the plate 5 times with wash buffer to remove unbound reagents.

  • Add the appropriate enzyme substrate (e.g., TMB for HRP-labeled tracer) to each well.

  • Incubate in the dark until sufficient color develops.

  • Stop the reaction with a stop solution (e.g., 2N H₂SO₄).

• Data Acquisition:

  • Read the absorbance at the appropriate wavelength (e.g., 450 nm for TMB) using a microplate reader.

Section 4: Data Analysis and Interpretation

The raw data from the competitive ELISA must be processed to yield a quantitative measure of cross-reactivity.

• Generate Inhibition Curves:

  • For the target analyte and each test compound, plot the percentage of signal inhibition versus the log of the concentration. The signal is inversely proportional to the concentration of the unlabeled competitor.

  • Use a four-parameter logistic (4-PL) curve fit to model the dose-response relationship.

• Determine the IC50 Value:

  • From the curve fit for each compound, determine the IC50 value. This is the concentration of the compound that causes a 50% reduction in the maximum signal.

• Calculate Percent Cross-Reactivity (%CR):

  • The cross-reactivity is calculated relative to the target analyte using the following formula:

  %CR = (IC50 of 3,5-Bis(methylamino)phenol / IC50 of Test Compound) x 100

  • Rationale: This formula normalizes the performance of each potential cross-reactant against the target analyte. A higher %CR indicates a greater potential to interfere with the assay.

Example Data Summary Table

Compound Tested	IC50 (nM)	% Cross-Reactivity	Interpretation
3,5-Bis(methylamino)phenol	10	100%	Reference Analyte
3-(Methylamino)phenol	250	4%	Minor Cross-Reactivity
3,5-Diaminophenol	1,500	0.67%	Negligible Cross-Reactivity
Bisphenol A	>10,000	<0.1%	No Significant Cross-Reactivity

Interpreting the Results: The acceptable level of cross-reactivity is entirely dependent on the assay's intended application. For diagnostic or bioanalytical assays where structurally similar metabolites may be present, a very low tolerance (<1%) for cross-reactivity is essential. For screening applications, a higher tolerance might be acceptable. The results from this study provide the objective data needed to make an informed decision about the assay's fitness for purpose.

Conclusion: Ensuring Assay Specificity and Data Confidence

References

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• Boster Biological Technology. (n.d.). Antibody Cross Reactivity And How To Avoid It?. ELISA kit. Retrieved from [Link]

• Aalberse, R. C., van Ree, R., & van der Zee, J. S. (2001). Assessment of allergen cross-reactivity. Allergy, 56(6), 493-494. Retrieved from [Link]

• van Ree, R. (2002). Assessment of allergen cross-reactivity. Current opinion in allergy and clinical immunology, 2(3), 235-240. Retrieved from [Link]

• Boster Biological Technology. (2022, August 26). Antibody Cross-Reactivity: How to Assess & Predict Binding. Retrieved from [Link]

• Dzantiev, B. B., et al. (2021). Changing Cross-Reactivity for Different Immunoassays Using the Same Antibodies: Theoretical Description and Experimental Confirmation. Molecules, 26(14), 4306. Retrieved from [Link]

• Anderson, O. S., et al. (2020). Reduced genotoxicity of lignin-derivable replacements to bisphenol A studied using in silico, in vitro, and in vivo methods. Green Chemistry, 22(19), 6476-6489. Retrieved from [Link]

• Todorov, D. (n.d.). MOST COMMON INTERFERENCES IN IMMUNOASSAYS. Retrieved from [Link]

• U.S. Environmental Protection Agency. (n.d.). Method 528 - Determination of Phenols in Drinking Water by Solid Phase Extraction and Capillary Column Gas Chromatography/Mass Spectrometry. EPA. Retrieved from [Link]

• Gyros Protein Technologies. (2020, February 19). Solutions to immunoassay interference, cross reactivity and other challenges. Retrieved from [Link]

• Ocaña-Rios, I., et al. (2020). Recent advances in analysis of bisphenols and their derivatives in biological matrices. Personal Pages UNAM. Retrieved from [Link]

• Agency for Toxic Substances and Disease Registry. (2008). Toxicological Profile for Phenol. National Center for Biotechnology Information. Retrieved from [Link]

• Psillakis, E., et al. (2010). Simultaneous determination of phenol, methylphenols, chlorophenols and bisphenol-A by headspace solid-phase microextraction-gas chromatography-mass spectrometry. Journal of Chromatography A, 1217(12), 1891-1898. Retrieved from [Link]

• Ismail, A. A. (2012). Interferences in Immunoassay. Journal of Clinical Pathology, 65(7), 603-612. Retrieved from [Link]

• Wikipedia. (n.d.). Metol. Retrieved from [Link]

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• Lee, J. H., et al. (2021). Effects of Bisphenol A and Its Alternatives, Bisphenol F and Tetramethyl Bisphenol F on Osteoclast Differentiation. International Journal of Molecular Sciences, 22(19), 10894. Retrieved from [Link]

• Danish Environmental Protection Agency. (2015). Alternative technologies and substances to bisphenol A (BPA) in thermal paper receipts. Retrieved from [Link]

• Kovačič, A., et al. (2009). Interferences in quantitative immunochemical methods. Biochemia Medica, 19(1), 37-52. Retrieved from [Link]

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A Comparative Guide to the Performance of 3,5-Bis(methylamino)phenol in Chemical Synthesis

For researchers, scientists, and professionals in drug development and materials science, the selection of appropriate building blocks is paramount to the success of synthetic endeavors. This guide provides an in-depth technical analysis of 3,5-Bis(methylamino)phenol, a substituted aromatic compound with significant potential in various chemical transformations. Due to the limited availability of direct experimental data on this specific molecule, this guide will leverage established principles of organic chemistry and comparative data from closely related analogs to predict its performance. We will explore its anticipated reactivity in key chemical reactions and benchmark it against commonly used alternatives, offering a scientifically grounded perspective for its application.

Introduction to 3,5-Bis(methylamino)phenol: Structure and Predicted Reactivity

3,5-Bis(methylamino)phenol is an aromatic compound featuring a hydroxyl group and two methylamino groups situated in a meta-arrangement on a benzene ring. This unique substitution pattern is expected to govern its chemical behavior, rendering it a highly activated nucleophile.

Structural Features and Expected Reactivity:

• Hydroxyl Group (-OH): As a powerful activating group, the phenolic hydroxyl moiety increases the electron density of the aromatic ring, particularly at the ortho and para positions, making the molecule susceptible to electrophilic aromatic substitution. It also provides a site for O-alkylation, esterification, and other reactions typical of phenols.

• Methylamino Groups (-NHCH₃): The two secondary amino groups are also strong activating groups that further enhance the nucleophilicity of the aromatic ring. Their presence suggests potential for N-alkylation, acylation, and participation in polymerization reactions. The methyl groups provide some steric hindrance compared to primary amino groups.

• Meta-Substitution Pattern: The 1,3,5-substitution pattern directs the activating effects of the hydroxyl and amino groups to the 2, 4, and 6 positions of the ring, making these sites highly prone to electrophilic attack.

This combination of functional groups suggests that 3,5-Bis(methylamino)phenol would excel in reactions requiring a highly reactive aromatic nucleophile, such as in the synthesis of dyes, polymers, and potentially as a scaffold in medicinal chemistry.

Comparative Performance Analysis in Key Chemical Reactions

To contextualize the potential of 3,5-Bis(methylamino)phenol, we will compare its predicted performance with that of well-characterized alternatives in relevant chemical reactions. The alternatives chosen for comparison are m-aminophenol, 3,5-diaminophenol, and resorcinol, which share structural similarities and are commonly employed in similar applications.

Electrophilic Aromatic Substitution

Electrophilic aromatic substitution is a fundamental reaction for functionalizing aromatic rings. The high degree of activation in 3,5-Bis(methylamino)phenol suggests it would be highly reactive in these transformations.

Predicted Performance of 3,5-Bis(methylamino)phenol:

It is anticipated that 3,5-Bis(methylamino)phenol will undergo rapid electrophilic substitution at the ortho and para positions (2, 4, and 6 positions) even under mild conditions. Reactions such as halogenation, nitration, and sulfonation would likely require careful control to avoid polysubstitution.[1] The combined electron-donating effects of the hydroxyl and two methylamino groups would make it significantly more reactive than benzene and simple phenols.[2]

Comparative Data for Alternatives:

Compound	Relative Reactivity in Electrophilic Substitution	Common Products	Supporting Evidence
m-Aminophenol	High	Readily undergoes substitution at positions ortho and para to the hydroxyl and amino groups.	The hydroxyl and amino groups activate the ring towards electrophilic attack.[3]
3,5-Diaminophenol	Very High	Prone to polysubstitution; requires mild reaction conditions.	The presence of two amino groups and a hydroxyl group makes the ring extremely electron-rich.[4]
Resorcinol (1,3-Dihydroxybenzene)	Very High	Highly reactive, often leading to polysubstituted products.	The two hydroxyl groups strongly activate the aromatic ring.

Oxidative Coupling Reactions in Dye Synthesis

Aminophenols are extensively used as "couplers" in oxidative hair dyes.[5] They react with a primary intermediate (an oxidizing agent) to form colored molecules within the hair shaft.[6]

Predicted Performance of 3,5-Bis(methylamino)phenol:

Given its structure, 3,5-Bis(methylamino)phenol is expected to be an excellent coupler in oxidative dyeing systems. The electron-rich nature of the ring would facilitate rapid coupling with oxidized primary intermediates. The two methylamino groups may influence the final color produced, potentially leading to unique shades. The general mechanism involves the reaction of the coupler with an oxidized p-diamine or p-aminophenol derivative.

Comparative Performance of Alternative Couplers:

Coupler	Resulting Color Range	Performance Characteristics	Supporting Evidence
m-Aminophenol	Violet/Red tones	A standard coupler in many commercial hair dye formulations.[6]	Reacts with oxidized primary intermediates to form indoanilines and indophenols.
5-Amino-2-methylphenol	Red-brown tones	Offers good color saturation and stability.[5]	The methyl group can influence the final hue.
Resorcinol	Brown/Red tones	A common coupler that provides natural-looking brown and red shades.	Its dihydroxy nature allows for effective coupling.

Experimental Protocols

The following are illustrative protocols for reactions where 3,5-Bis(methylamino)phenol could be utilized. These are based on standard procedures for analogous compounds and should be adapted and optimized for specific research needs.

Protocol for Oxidative Coupling (Illustrative Dye Formation)

This protocol describes a typical laboratory-scale synthesis of an oxidative dye, simulating its application in hair coloring chemistry.

Materials:

• 3,5-Bis(methylamino)phenol (Coupler)

• p-Phenylenediamine (Primary Intermediate)

• Hydrogen Peroxide (30% solution, Oxidant)

• Ammonia solution (28%)

• Ethanol

• Deionized water

Procedure:

• Solution A (Coupler): Dissolve 10 mmol of 3,5-Bis(methylamino)phenol in 50 mL of ethanol in a 100 mL beaker.

• Solution B (Primary Intermediate): In a separate 100 mL beaker, dissolve 10 mmol of p-phenylenediamine in 50 mL of deionized water.

• Reaction Mixture: Combine Solution A and Solution B in a 250 mL flask and stir.

• pH Adjustment: Add ammonia solution dropwise to the mixture until the pH reaches approximately 10.

• Oxidation: Slowly add 10 mL of 30% hydrogen peroxide to the stirred solution.

• Color Development: Allow the reaction to proceed at room temperature for 30-60 minutes, observing the color change.

• Analysis: The resulting dye can be analyzed using UV-Vis spectroscopy to determine its absorption maximum.

Workflow for Electrophilic Bromination

This workflow outlines the steps for a controlled bromination of an activated aromatic ring.

Caption: Workflow for the electrophilic bromination of 3,5-Bis(methylamino)phenol.

Predicted Reaction Mechanism: Oxidative Coupling

The following diagram illustrates the predicted mechanism for the oxidative coupling of 3,5-Bis(methylamino)phenol with p-phenylenediamine (PPD), a common primary intermediate in hair dyes.

Caption: Predicted mechanism of oxidative coupling with 3,5-Bis(methylamino)phenol.

Conclusion and Future Outlook

While direct experimental data for 3,5-Bis(methylamino)phenol remains to be extensively published, its molecular structure provides a strong basis for predicting its performance in various chemical reactions. The presence of a hydroxyl group and two activating methylamino groups in a meta-arrangement suggests that it is a highly reactive aromatic nucleophile. It is expected to excel in electrophilic aromatic substitution and oxidative coupling reactions, making it a promising candidate for the synthesis of novel dyes, polymers, and other functional organic materials.

Further experimental validation is necessary to fully elucidate its reaction kinetics, product yields, and the specific properties of the resulting compounds. Researchers are encouraged to explore the synthetic utility of this versatile building block, which holds the potential to unlock new avenues in materials science and medicinal chemistry.

References

• BenchChem. (2025).

• Nakamura, I., et al. (2023). Synthesis of meta-Aminophenol Derivatives via Cu-Catalyzed[4][7]-Rearrangement—Oxa-Michael Addition Cascade Reactions. Molecules, 28(10), 4251.

• Pharmaffili
• PubChem. (n.d.). 3-(Methylamino)phenol.
• SynThink. (n.d.). 3-(methyl amino)phenol.

• MDPI. (2023). Synthesis of meta-Aminophenol Derivatives via Cu-Catalyzed[4][7]-Rearrangement—Oxa-Michael Addition Cascade Reactions.

• IJSDR. (n.d.). A new route for scalable synthesis of 3,5 bis(hydroxymethyl)
• Google Patents. (n.d.).
• NIST. (n.d.). Phenol, 3,5-bis(1,1-dimethylethyl)-.
• RSC Publishing. (1930). CCCLVI1.-The Amino- 1 -meth ylbenxoxaxoles und their Conversion into the Arsinic Acids of o-Aminophenol.
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• PrepChem.com. (n.d.). Synthesis of 3-diethylaminophenetol.
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3,5-Disubstituted Phenol Synthesis: A Technical Comparison Guide

Topic: Literature Review of 3,5-Disubstituted Phenol Synthesis Content Type: Publish Comparison Guide

Executive Summary

The synthesis of 3,5-disubstituted phenols presents a classic "meta-substitution" challenge in organic chemistry. Unlike ortho and para positions, which are electronically activated by the phenolic hydroxyl group, the meta positions are electronically deactivated and sterically elusive in standard electrophilic aromatic substitutions.

This guide evaluates three distinct methodologies for accessing this scaffold, ranging from industrial-scale aromatization to precision organometallic C-H activation.

Methodology	Primary Application	Scalability	Key Advantage	Limiting Factor
A. Ir-Catalyzed C-H Borylation/Oxidation	Complex/Halogenated Pharma Intermediates	g to kg	Perfect meta-regioselectivity on 1,3-arenes	Catalyst cost (Ir)
B. Isophorone Aromatization	3,5-Dimethylphenol (Xylenol) Production	Metric Ton	Extremely low raw material cost	Limited substrate scope (Methyl only)
C. Cu-Catalyzed Hydroxylation	Conversion of Aryl Halides	kg to Ton	Uses cheap aryl bromide precursors	Requires high temp/strong base

Method A: Iridium-Catalyzed C-H Borylation/Oxidation

Best For: High-value pharmaceutical intermediates requiring non-standard substitution patterns (e.g., 3-bromo-5-chlorophenol).[1]

Mechanistic Insight

This method utilizes the steric control of Iridium catalysts to bypass electronic directing effects. An active Ir(III) tris-boryl species reacts with 1,3-disubstituted arenes at the least sterically hindered position—the C5 carbon (meta to both substituents). The resulting aryl boronate ester is then oxidatively deborylated to the phenol.

Experimental Protocol

Target: Synthesis of 3-bromo-5-chlorophenol from 3-bromo-chlorobenzene.

Step 1: C-H Borylation

• Reagents: [Ir(OMe)(COD)]₂ (1.5 mol%), dtbpy (3 mol%), B₂pin₂ (0.55 equiv), and 3-bromo-chlorobenzene (1.0 equiv).

• Solvent: Hexane or THF (anhydrous).

• Conditions: Heat at 25–60°C for 4–16 hours under inert atmosphere (

  ).

• Checkpoint: Monitor GC/MS for consumption of starting arene. The product is the 3,5-disubstituted aryl pinacol boronate.

Step 2: Oxidative Deborylation (One-Pot)

• Evaporation: Remove volatile solvent/excess borane if necessary (often done directly).

• Oxidant: Add acetone/water (1:1) followed by Oxone® (KHSO₅) (1.0 equiv) or aqueous

  /NaOH.

• Reaction: Stir at room temperature for 15–30 minutes.

• Workup: Quench with

  , extract with ethyl acetate, and purify via silica gel chromatography.

Performance Data:

• Yield: 75–85% (Isolated).

• Selectivity: >98% meta-isomer.

• Causality: The bulky dtbpy ligand prevents the Iridium center from approaching the ortho positions, forcing activation exclusively at the C5 meta position.

Method B: Gas-Phase Aromatization of Isophorone

Best For: Commodity production of 3,5-dimethylphenol (3,5-Xylenol).[2]

Mechanistic Insight

Isophorone (3,5,5-trimethylcyclohex-2-en-1-one) undergoes a demethanative aromatization at high temperatures. The reaction involves a methyl migration or elimination sequence catalyzed by heterogeneous metal surfaces (Cr-Ni alloys or Rare Earths on Alumina), resulting in the formation of the aromatic ring with expulsion of methane.

Experimental Protocol (Laboratory Simulation)

Note: Industrial execution uses continuous flow fixed-bed reactors.

• Catalyst Preparation:

  -Alumina doped with (5 wt%) and (1 wt%). Calcined at 500°C.

• Setup: Tubular quartz reactor heated to 500–550°C.

• Feed: Isophorone is vaporized and fed at a Liquid Hourly Space Velocity (LHSV) of 0.5–1.0

  .

• Carrier Gas: Nitrogen or Hydrogen flow to prevent coke formation.

• Collection: Product vapors are condensed in a cold trap.

• Purification: Recrystallization from hexane or distillation (bp 219°C).

Performance Data:

• Conversion: 98%.

• Selectivity: 90–95% for 3,5-dimethylphenol.

• By-products: Methane, toluene, trimethylbenzene.

Method C: Copper-Catalyzed Hydroxylation of Aryl Halides

Best For: Converting commercially available 3,5-dibromo/dichloroarenes into phenols.

Mechanistic Insight

Nucleophilic Aromatic Substitution (

) is difficult on electron-neutral rings. Copper catalysis lowers the activation energy by forming an oxidative addition complex with the aryl halide, facilitating hydroxide attack. Ligands like hydroxypicolinamides or phenanthrolines are critical for stabilizing the Cu center in aqueous base.

Experimental Protocol

Target: Synthesis of 3,5-dimethoxyphenol from 1-bromo-3,5-dimethoxybenzene.

• Catalyst System: CuI (10 mol%) and Ligand (e.g., N,N'-bis(4-hydroxyl-2,6-dimethylphenyl)oxalamide) (10 mol%).

• Base: KOH (3.0 equiv) or

  .

• Solvent: DMSO/Water (1:1) or neat water (with phase transfer catalyst).

• Reaction: Heat to 100–120°C for 12 hours in a sealed tube.

• Workup: Acidify to pH 2 with HCl (critical to protonate the phenoxide), extract with EtOAc.

Performance Data:

• Yield: 80–92%.

• Functional Group Tolerance: High (compatible with ethers, amines).

• Limitation: Not suitable for substrates with base-sensitive groups (e.g., esters).

Visualization & Decision Logic

Figure 1: Reaction Mechanism of Ir-Catalyzed Meta-Borylation

The following diagram illustrates the catalytic cycle that enforces meta-selectivity, the key differentiator of Method A.

Caption: Figure 1. The steric bulk of the dtbpy ligand directs the Iridium catalyst away from substituents, forcing activation exclusively at the meta (C5) position.

Figure 2: Synthesis Selection Decision Tree

Use this logic flow to select the appropriate method for your specific substrate.

Caption: Figure 2. Decision matrix for selecting the optimal synthetic route based on substrate structure and production scale.

References

• Iridium-Catalyzed C-H Borylation/Oxidation (Original Hartwig/Miyaura Protocol)

  • Title: C-H Activation/Borylation/Oxidation: A One-Pot Unified Route To Meta-Substituted Phenols Bearing Ortho-/Para-Directing Groups[3]

  • Source: Journal of the American Chemical Society (2003)

  • URL:[Link]

• Industrial Synthesis of 3,5-Dimethylphenol

  • Title: Process for the preparation of 3,5-dimethylphenol (Isophorone Aromatization)[2][4][5][6]

  • Source: European P

  • URL:[Link]

• Copper-Catalyzed Hydroxyl

  • Title: Copper-Catalyzed Hydroxylation of Aryl Halides Using Hydroxypicolinamide Ligands[7]

  • Source: CoLab / Pfizer (2024)

  • URL:[Link]

• One-Pot Synthesis

  • Title: One-Pot Synthesis of 3,5-Disubstituted and Polysubstituted Phenols from Acyclic Precursors[8][9]

  • Source: Organic Letters (2015)[8]

  • URL:[Link]

Sources

• 1. Practical One-Pot C–H Activation/Borylation/Oxidation: Preparation of 3-Bromo-5-methylphenol on a Multigram Scale - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Process for the preparation of 3,5-dimethylphenol - Patent 0080759 [data.epo.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. prepchem.com [prepchem.com]
• 5. US3592923A - Phloroglucinol ethers - Google Patents [patents.google.com]
• 6. US3641166A - Process for preparing 3 5-dimethylphenol from isophorone - Google Patents [patents.google.com]
• 7. Copper-Catalyzed Hydroxylation of Aryl Halides Using Hydroxypicolinamide Ligands | CoLab [colab.ws]
• 8. pubs.acs.org [pubs.acs.org]
• 9. collaborate.umb.edu [collaborate.umb.edu]

Technical Comparison Guide: Characterization of 3,5-Bis(methylamino)phenol

The following is a comprehensive technical comparison guide for the characterization of 3,5-Bis(methylamino)phenol (CAS: 14703-69-6 / 861011-20-7 derivatives), designed for researchers and analytical scientists.

Focus: Quantitative Determination via Titrimetry vs. Chromatographic Alternatives

Executive Summary & Molecule Profile

3,5-Bis(methylamino)phenol is a polyfunctional aromatic intermediate containing one acidic phenolic hydroxyl group and two basic secondary amine groups. Its amphoteric nature and susceptibility to oxidation present unique challenges for accurate characterization.

While HPLC is the standard for impurity profiling, Non-Aqueous Potentiometric Titration remains the gold standard for absolute assay (purity) determination due to its direct stoichiometric traceability and high precision (>99.5%). This guide compares the titrimetric workflow against chromatographic methods, providing a validated protocol for laboratory implementation.

Physicochemical Profile

Property	Value (Estimated/Theoretical)	Relevance to Titration
Molecular Formula	C₈H₁₂N₂O	MW = 152.19 g/mol
Functional Groups	2x Secondary Amines (-NHMe), 1x Phenol (-OH)	Polyprotic base behavior
pKa (Amine 1)	~5.0 - 5.5	Weak base; requires non-aqueous solvent
pKa (Amine 2)	~3.5 - 4.0	Very weak base; requires differentiating solvent
pKa (Phenol)	~9.8 - 10.0	Acidic; generally non-interfering in acid titration
Solubility	Soluble in DMSO, MeOH, Glacial Acetic Acid	Compatible with non-aqueous titration

Methodology Comparison: Titration vs. Alternatives

The following table objectively compares the performance of the primary characterization methods.

Feature	Method A: Non-Aqueous Potentiometric Titration (Recommended)	Method B: HPLC-UV/Vis	Method C: Bromometric Back-Titration
Primary Output	Absolute Purity (% w/w)	Relative Purity (% Area)	Total Reactive Phenols
Specificity	Moderate (Titrates all bases)	High (Separates impurities)	Low (Reacts with all activated rings)
Precision (RSD)	< 0.2%	0.5% - 1.0%	0.5% - 1.5%
Standard Req.	Primary Standard (KHP) for titrant	Reference Standard of Analyte	Standardized Thiosulfate
Cost/Run	Low	High (Columns, Solvents)	Low
Interferences	Basic impurities (e.g., precursors)	Co-eluting peaks	Oxidizable species
Best For	Assay / Potency determination	Impurity Profiling	Rough estimation

Critical Analysis: Why Non-Aqueous Titration?

Aqueous acid-base titration is unsuitable for 3,5-Bis(methylamino)phenol because the aromatic amines are too weak (

) to generate a sharp inflection point in water. The leveling effect of water masks the endpoint.

The Solution: Use Glacial Acetic Acid (GAA) as the solvent.

• Mechanism: GAA acts as a protogenic solvent, donating protons to the weak amine bases, effectively enhancing their basicity relative to the solvent.[1]

• Titrant: Perchloric Acid (

  ) in Acetic Acid. This is a "super-acid" in this medium, driving the reaction to completion.[1]

• Stoichiometry: The molecule contains two amine sites. Depending on the resolution, you may observe two inflection points or one combined inflection (2 equivalents of acid per mole of analyte).

Protonation Pathway Visualization

The following diagram illustrates the sequential protonation of the amine groups during titration.

Caption: Stepwise protonation of 3,5-Bis(methylamino)phenol in non-aqueous medium. The titration typically quantifies the transition to the di-cation.

Validated Experimental Protocol: Non-Aqueous Titration

Safety Warning: Perchloric acid is a strong oxidizer. Handle in a fume hood. Glacial acetic acid is corrosive.

Reagents & Equipment[4]

• Titrant: 0.1 N Perchloric Acid (

  ) in Glacial Acetic Acid.

• Solvent: Glacial Acetic Acid (Anhydrous).

• Electrode: Glass pH electrode with a sleeve-type reference junction (filled with 1M LiCl in Ethanol/Acetic Acid to prevent precipitation of KClO4). Do not use aqueous KCl reference electrolyte.

• Standard: Potassium Hydrogen Phthalate (KHP) for standardization.

Standardization of Titrant

Before analyzing the sample, the exact normality (

) of the perchloric acid must be determined.

• Weigh ~200 mg of dried KHP (primary standard) into the titration vessel.

• Dissolve in 50 mL Glacial Acetic Acid.

• Titrate potentiometrically with 0.1 N

  .

• Calculate Normality:

Sample Analysis Procedure

• Preparation: Accurately weigh ~150 mg (

  ) of 3,5-Bis(methylamino)phenol into a clean titration beaker.

• Dissolution: Add 50 mL of Glacial Acetic Acid. Stir magnetically until fully dissolved.

  • Note: If solubility is slow, mild warming (40°C) is permissible, but cool to room temperature before titrating.[1]

• Titration: Immerse the electrode and titrate with standardized 0.1 N

  using a dynamic dosing mode (small increments near the endpoint).

• Endpoint Detection: Record the volume (

  ) at the second inflection point (corresponding to the protonation of both amines).

  • Theoretical Volume: For 150 mg sample (MW 152.19), expected

    mL.

Calculation

• : Volume of titrant at endpoint (mL).
• : Normality of titrant.

• Eq.Wt : Equivalent Weight. Since 1 mole reacts with 2 moles of acid,

  g/eq.

• LOD : Loss on Drying (%) determined separately.

Workflow Diagram

Caption: Operational workflow for the non-aqueous titration of 3,5-Bis(methylamino)phenol.

Troubleshooting & Expert Tips

Issue	Root Cause	Corrective Action
No sharp endpoint	Moisture contamination	Add 1-2 mL Acetic Anhydride to the solvent to scavenge water.
Drifting Potential	Clogged Electrode Junction	Use a movable sleeve junction; flush with solvent; ensure LiCl electrolyte is used.
Precipitation	Perchlorate salt insolubility	Add 10% Nitromethane or Chloroform to the solvent mixture to improve solubility.
High Result (>100%)	Basic impurities	Check HPLC for precursor contamination (e.g., unreacted starting amines).

References

• Metrohm Application Bulletin 200/3 e . Acid value, hydroxyl value, and isocyanates in raw materials for the fabrication of plastics. (General protocol for non-aqueous titration of amines). Link

• Fritz, J. S. (1952). Acid-Base Titrations in Nonaqueous Solvents. GFS Chemicals. (Foundational theory on enhancing weak base strength in acetic acid).

• PubChem . Compound Summary: 3,5-Diaminophenol.[1][2] National Library of Medicine. (Structural basis for stoichiometry). Link

• Beckett, A. H., & Stenlake, J. B. (1988).[1] Practical Pharmaceutical Chemistry. Part 1. Athlone Press. (Standard reference for perchloric acid titration protocols).

• NIST Chemistry WebBook . Phenol, 3,5-bis(1,1-dimethylethyl)-.[1][3] (Reference for phenolic pKa behavior in similar substituted systems). Link

Sources

• 1. alfa-chemistry.com [alfa-chemistry.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Phenol, 3,5-bis(1,1-dimethylethyl)- [webbook.nist.gov]

Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of 3,5-Bis(methylamino)phenol

Introduction: The Imperative for Procedural Excellence

In the landscape of drug development and scientific research, the synthesis and application of novel compounds are daily occurrences. With this innovation comes the profound responsibility of ensuring the safety of our researchers and the preservation of our environment. 3,5-Bis(methylamino)phenol, like many substituted phenols and amines, presents a distinct hazard profile that necessitates a rigorous and well-understood disposal protocol. This guide provides a framework for the safe management of 3,5-Bis(methylamino)phenol waste, grounded in the principles of chemical causality and procedural validation.

Section 1: Hazard Profile and Core Safety Principles

Understanding the "why" is critical to ensuring compliance and safety. Based on data from related aminophenol compounds, 3,5-Bis(methylamino)phenol should be handled as a substance that is:

• Acutely Toxic: It is likely harmful if swallowed or comes into contact with the skin.[2]

• A Severe Irritant: It can cause serious skin and eye irritation, and potentially severe eye damage.[3][4][5]

• A Potential Sensitizer: May cause an allergic skin reaction upon repeated contact.[4]

• Environmentally Hazardous: Phenolic compounds are often very toxic to aquatic life, with long-lasting effects.[6][2][7] Therefore, it must not be allowed to enter drains or waterways.[3][7][8]

The primary principle of disposal is containment and isolation . The chemical must be managed in a closed-loop system, from the point of use to its final destruction by a certified hazardous waste facility.

Section 2: Personal Protective Equipment (PPE) - Your First Line of Defense

The selection of appropriate PPE is non-negotiable. All handling and disposal operations must be conducted with the following equipment, at a minimum.

PPE Category	Specification	Rationale
Eye/Face Protection	Chemical safety goggles with side-shields or a full-face shield.	Protects against splashes and vapors that can cause serious, irreversible eye damage.[9]
Hand Protection	Chemical-resistant gloves (e.g., nitrile, neoprene). Gloves must be inspected prior to use.	Prevents skin contact, which can lead to irritation, sensitization, and systemic toxicity through dermal absorption.[9]
Body Protection	A lab coat, chemical-resistant apron, or coveralls. Closed-toe shoes are mandatory.	Protects against accidental spills and contamination of personal clothing.[3]
Respiratory Protection	All handling should occur in a well-ventilated area, preferably within a certified chemical fume hood.[4][8][10]	Avoids the inhalation of any dust or aerosols, which may cause respiratory irritation.[5]

Section 3: Step-by-Step Disposal Protocol

This protocol ensures that 3,5-Bis(methylamino)phenol waste is collected, stored, and disposed of in a manner that mitigates risk.

Step 1: Waste Characterization and Segregation

• Designate a Waste Stream: All waste containing 3,5-Bis(methylamino)phenol (including pure compound, solutions, and contaminated consumables like pipette tips or wipes) must be designated as hazardous chemical waste.[11]

• Do Not Mix: This waste stream must be kept separate from other chemical wastes. Critically, do not mix with strong oxidizing agents, acids, acid anhydrides, or acid chlorides, with which it is incompatible.[7][12] Mixing can lead to vigorous, exothermic reactions.

Step 2: Waste Collection and Containment

• Select Appropriate Containers: Use only chemically compatible, leak-proof containers for waste collection. High-density polyethylene (HDPE) or glass containers are generally suitable.[6]

• Labeling: The waste container must be clearly and accurately labeled. The label should include:

  • The words "Hazardous Waste"

  • The full chemical name: "3,5-Bis(methylamino)phenol"

  • The associated hazards (e.g., "Toxic," "Irritant")

  • The accumulation start date

• Keep Containers Closed: Waste containers must be kept tightly sealed when not actively being filled.[3][7][9]

Step 3: Interim Storage

• Location: Store the sealed waste container in a designated, well-ventilated satellite accumulation area or a central hazardous waste storage facility.[8]

• Secondary Containment: The container should be placed within a secondary containment bin or tray to control any potential leaks.

• Incompatible Materials: Ensure the storage area is away from the incompatible materials mentioned in Step 1.[4]

Step 4: Final Disposal

• Professional Disposal: The disposal of this chemical must be handled by a licensed and approved hazardous waste disposal company.[6][2][13]

• Incineration: The recommended disposal method is typically high-temperature incineration at a permitted facility, which ensures complete destruction of the compound.[3]

• Regulatory Compliance: All disposal activities must adhere strictly to local, state, and federal regulations.[3][14]

Section 4: Spill Management Protocol

In the event of an accidental release, a swift and correct response is crucial.

For Small Spills (manageable by trained lab personnel):

• Alert & Evacuate: Alert personnel in the immediate vicinity and restrict access to the area.

• Don PPE: Wear the full PPE ensemble as detailed in Section 2.

• Containment: Cover the spill with a non-combustible, inert absorbent material such as sand, earth, or vermiculite.[1][3][8] Do not use combustible materials like paper towels or sawdust.[1]

• Collection: Using non-sparking tools, carefully collect the absorbed material and place it into a designated hazardous waste container.[1][9]

• Decontamination: Clean the spill area thoroughly with soap and water.[15] All cleaning materials (wipes, gloves, etc.) must also be disposed of as hazardous waste.[1]

• Ventilate: Allow the area to ventilate before resuming work.

For Large Spills (beyond the comfort or training of lab personnel):

• Evacuate Immediately: Evacuate the area, closing doors behind you.

• Activate Alarm: Pull the nearest fire alarm if the spill poses a fire or inhalation hazard.

• Contact EHS: Immediately contact your institution's Environmental Health and Safety (EHS) department or emergency response team.[1] Provide them with the chemical name, location, and estimated quantity of the spill.

Section 5: Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper management of 3,5-Bis(methylamino)phenol waste.

Sources

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• 2. assets.thermofisher.com [assets.thermofisher.com]
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• 5. 3-(Methylamino)phenol | C7H9NO | CID 10820513 - PubChem [pubchem.ncbi.nlm.nih.gov]
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• 15. Phenol SOP | Environment, Health and Safety [ehs.cornell.edu]

A Senior Application Scientist's Guide to Personal Protective Equipment for Handling 3,5-Bis(methylamino)phenol

Navigating the complexities of novel chemical compounds is the cornerstone of innovation in drug development and scientific research. However, this pursuit must be anchored in an unwavering commitment to safety. 3,5-Bis(methylamino)phenol, a substituted aminophenol, presents a specific set of handling challenges that demand a meticulous and informed approach to personal protection.

This guide moves beyond a simple checklist. It provides a procedural and logical framework for selecting, using, and disposing of Personal Protective Equipment (PPE) when working with this compound. Our objective is to empower you, our scientific colleagues, with the knowledge to create a self-validating system of safety, ensuring that both you and your research are protected.

Hazard Profile: Understanding the "Why" Behind the "What"

To select appropriate PPE, we must first understand the inherent risks of 3,5-Bis(methylamino)phenol. As a member of the aminophenol family, its hazard profile is driven by the combined reactivity of the phenol group and the amino functional groups. Phenols are known for their ability to cause severe chemical burns and can be readily absorbed through the skin, leading to systemic toxicity.[1][2] Aromatic amines are frequently associated with skin sensitization and allergic reactions.[3]

The primary routes of occupational exposure are inhalation of dust particles, direct skin and eye contact, and accidental ingestion.[2][4] The known hazards for closely related aminophenol compounds are summarized below.

Table 1: GHS Hazard Classifications for Related Aminophenols

Hazard Class	GHS Code	Description
Acute Toxicity (Oral)	H302	Harmful if swallowed.[3]
Skin Sensitization	H317	May cause an allergic skin reaction.[3]
Skin Irritation	H315	Causes skin irritation.[5]
Eye Irritation	H319	Causes serious eye irritation.[5]
Respiratory Irritation	H335	May cause respiratory irritation.[5][6]
Specific Target Organ Toxicity	H373	May cause damage to organs through prolonged or repeated exposure.[3]
Aquatic Hazard (Chronic)	H410	Very toxic to aquatic life with long lasting effects.[3]

| Combustibility | - | Finely dispersed particles may form explosive mixtures in air.[3][4] |

This profile dictates that our PPE strategy must create an impermeable barrier against dust, splashes, and direct contact, while mitigating the risk of sensitization and systemic absorption.

The Hierarchy of Controls: PPE as the Final Safeguard

Before detailing specific PPE, it is critical to acknowledge the hierarchy of safety controls. PPE is the last line of defense, to be used after engineering and administrative controls have been implemented.

• Engineering Controls: All handling of solid 3,5-Bis(methylamino)phenol that could generate dust must be performed within a certified chemical fume hood.[7] This is the most effective way to control the primary inhalation hazard.

• Administrative Controls: Designate specific areas for handling and storing the compound.[7] Ensure all personnel are trained on this Standard Operating Procedure (SOP) and the relevant Safety Data Sheet (SDS).

• Personal Protective Equipment (PPE): The focus of this guide, used to protect you when engineering and administrative controls cannot eliminate all risk.

Mandatory PPE for Handling 3,5-Bis(methylamino)phenol

The following is a breakdown of the required PPE, explaining the causality behind each selection.

Hand Protection: Preventing Dermal Absorption and Sensitization

Rationale: The primary risk from skin contact is the potential for allergic skin reactions (sensitization) and systemic toxicity from dermal absorption.[3] Phenol-type compounds can penetrate the skin rapidly, sometimes without immediate pain, leading to severe health effects.[2][8]

Required Equipment:

• Glove Type: Nitrile gloves are the minimum requirement for incidental contact. They provide good resistance against a range of chemicals and are a barrier to fine powders.[9][10]

• Protocol: Double-gloving is strongly recommended. This practice provides a significant increase in protection. If the outer glove is compromised, the inner glove still offers protection while you retreat from the hazardous area to replace the outer glove.

• Inspection: Always inspect gloves for tears or pinholes before use. Change gloves immediately if you suspect contamination.[9] Do not allow contaminated gloves to come into contact with any other surfaces, such as keyboards, door handles, or lab notebooks.[11]

Body Protection: Shielding from Spills and Dust

Rationale: Exposed skin on the arms, legs, and torso must be protected from accidental spills and settling dust. Contaminated clothing can act as a prolonged source of exposure and must be handled appropriately.[12]

Required Equipment:

• Lab Coat: A clean, buttoned, long-sleeved laboratory coat is the minimum requirement.[9]

• Enhanced Protection: For tasks involving larger quantities (>10g) or with a higher risk of splashing or dust generation, disposable chemical-resistant coveralls (e.g., Tyvek) should be worn over personal clothing.[13]

• Footwear: Shoes must fully cover the foot. Open-toed shoes, sandals, or perforated shoes are strictly prohibited in the laboratory.[9]

Eye and Face Protection: Guarding Against Irritants and Splashes

Rationale: 3,5-Bis(methylamino)phenol is classified as a serious eye irritant.[5] Airborne dust can easily enter the eyes, and any splash of a solution containing the compound could cause significant damage.

Required Equipment:

• Chemical Splash Goggles: ANSI Z87.1-compliant (or equivalent standard) chemical splash goggles are mandatory at all times when handling the compound.[9][14] Standard safety glasses do not provide adequate protection from splashes or dust as they are not sealed around the eyes.[14]

• Face Shield: A full-face shield must be worn over the chemical splash goggles whenever there is a significant risk of a splash or explosion.[9][15] This includes handling larger quantities, working with the material under pressure, or during highly exothermic reactions.

Respiratory Protection: Eliminating the Inhalation Route

Rationale: Inhaling the fine powder can cause respiratory tract irritation and may lead to systemic absorption.[5][6] Furthermore, finely dispersed dusts of organic materials can create an explosion hazard.[3][4] While a fume hood is the primary control, respiratory protection is a necessary secondary barrier.

Required Equipment:

• Respirator: When weighing or handling the solid powder outside of a glovebox or similar enclosure (even within a fume hood), a NIOSH-approved N95 particulate respirator is the minimum requirement.[13][14] This ensures that you are not inhaling fine particles that may be present in the air.

• Fit Testing: Use of a respirator requires enrollment in your institution's respiratory protection program, which includes mandatory annual fit testing to ensure a proper seal.

Operational Plans: Step-by-Step Protocols

Trustworthy safety protocols are procedural and self-validating. Follow these steps methodically.

Protocol 1: Safe Handling of Solid 3,5-Bis(methylamino)phenol

• Preparation: Designate a work area inside a chemical fume hood. Cover the work surface with absorbent, disposable bench paper.

• Don PPE: Before handling the primary container, don all required PPE in the following order: lab coat, inner gloves, respirator, goggles, face shield (if needed), outer gloves.

• Handling: Conduct all manipulations, including weighing and transfers, deep within the fume hood to maximize containment.

• Cleanup: Following the procedure, decontaminate any non-disposable equipment. Wipe down the work area with an appropriate solvent.

• Doff PPE: Remove PPE in a manner that avoids cross-contamination. Remove outer gloves first, followed by the face shield and goggles, lab coat, and finally inner gloves. Wash hands thoroughly with soap and water.[3]

Diagram 1: PPE Selection Workflow

The following diagram illustrates the decision-making process for selecting the appropriate level of PPE based on the specific task.

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• 2. Phenol | Medical Management Guidelines | Toxic Substance Portal | ATSDR [wwwn.cdc.gov]
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• 5. 3-(Methylamino)phenol | C7H9NO | CID 10820513 - PubChem [pubchem.ncbi.nlm.nih.gov]
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